Acetylenedicarboxylic acid monopotassium salt

• CAS: 928-04-1

Core Science & Biosynthesis

An In-depth Technical Guide to Acetylenedicarboxylic Acid Monopotassium Salt: Synthesis and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and properties of acetylenedicarboxylic acid monopotassium salt. The information is curated for professionals in research and development, offering detailed experimental protocols, key physical and chemical data, and a workflow for its preparation.

Chemical Identity and Physical Properties

Acetylenedicarboxylic acid monopotassium salt, also known as monopotassium 2-butynedioate, is a valuable reagent in organic synthesis. It serves as a precursor for various organic molecules, including esters and heterocyclic compounds.[1][2]

Table 1: General and Physical Properties

Property	Value	Reference
Molecular Formula	C₄HKO₄	[3]
Molecular Weight	152.15 g/mol	[3]
CAS Number	928-04-1	[3]
Appearance	White to off-white crystalline powder	[4]
Melting Point	133 °C (decomposes)	[4]
Solubility	Soluble in water and ethanol; slightly soluble in diethyl ether.	[4]
pKa of Parent Acid (in water at 25°C)	pKa₁ = 0.656, pKa₂ = 2.336	[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the identity and purity of acetylenedicarboxylic acid monopotassium salt. Below is a summary of expected spectroscopic characteristics.

Table 2: Spectroscopic Data

Technique	Expected Peaks/Signals
Infrared (IR) Spectroscopy	Characteristic peaks for O-H stretching of the carboxylic acid, C=O stretching of the carboxylate and carboxylic acid, and the C≡C triple bond. The triple bond stretch may be weak or absent in the IR spectrum due to symmetry but is observable in Raman spectroscopy around 2225 cm⁻¹.[5]
¹H NMR Spectroscopy	A single peak corresponding to the acidic proton of the carboxylic acid. The chemical shift will be dependent on the solvent used.
¹³C NMR Spectroscopy	Signals for the two carboxyl carbons and the two acetylenic carbons.
Mass Spectrometry (MS)	The mass spectrum would show the molecular ion peak corresponding to the anionic component [M-K]⁻ at m/z 113.0.

Synthesis of Acetylenedicarboxylic Acid Monopotassium Salt

The synthesis of acetylenedicarboxylic acid monopotassium salt is typically achieved through the dehydrobromination of α,β-dibromosuccinic acid using potassium hydroxide.[1][6] This reaction proceeds in two main stages: the formation of the dipotassium salt of acetylenedicarboxylic acid and its subsequent partial neutralization to yield the monopotassium salt.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and isolation of acetylenedicarboxylic acid monopotassium salt.

References

• 1. Acetylenedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scbt.com [scbt.com]
• 4. chembk.com [chembk.com]
• 5. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

The Discovery and Early History of Acetylenedicarboxylic Acid Monopotassium Salt: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylenedicarboxylic acid monopotassium salt, also known as potassium hydrogen acetylenedicarboxylate, has been a compound of interest in organic synthesis for over a century. Its utility as a precursor for various acetylenic compounds and its role in the development of coordination polymers have cemented its place in the chemical literature. This technical guide provides an in-depth exploration of the discovery, history, and early characterization of this important chemical entity, presenting historical and modern data in a structured format, detailing key experimental protocols, and visualizing the synthetic pathway.

Discovery and Historical Context

The discovery of acetylenedicarboxylic acid and its monopotassium salt is credited to the Polish chemist Ernest Bandrowski in 1877.[1] His work, published in the Berichte der deutschen chemischen Gesellschaft, described a novel method for the synthesis of acetylenedicarboxylic acid by treating α,β-dibromosuccinic acid with potassium hydroxide in an alcoholic solution.[2] This reaction proceeds through the formation of a mixture of potassium salts, from which the monopotassium salt is precipitated and subsequently used to isolate the free acid.[2]

The procedure detailed in the peer-reviewed publication Organic Syntheses is noted to be essentially that of Bandrowski, providing a direct lineage to the original discovery.[2] The synthesis involves a twofold elimination of hydrogen bromide from dibromosuccinic acid, yielding a mixture of dipotassium acetylenedicarboxylate and potassium bromide.[3] Acidification of this mixture leads to the precipitation of the less soluble monopotassium salt, a critical intermediate in obtaining the pure acid.[2]

While Bandrowski's primary focus was the synthesis of the free acid, his work inherently established the existence and isolation of the monopotassium salt as a distinct chemical compound. Early 20th-century research further solidified its importance as a stable and reliable starting material for various chemical transformations.

Physicochemical Properties: A Historical and Modern Perspective

The characterization of acetylenedicarboxylic acid monopotassium salt has evolved significantly from its initial discovery. Early methods would have relied on classical techniques such as melting point determination, elemental analysis, and titration. Modern analytical methods have provided a much more detailed understanding of its physical and chemical properties.

Table 1: Physicochemical Properties of Acetylenedicarboxylic Acid Monopotassium Salt

Property	Historical Data (Late 19th/Early 20th Century)	Modern Data
Molecular Formula	C₄HKO₄	C₄HKO₄[4]
Molecular Weight	Not explicitly found in early literature	152.15 g/mol [4]
Melting Point	Not explicitly found in early literature	133 °C[4][5][6] or 193-194 °C (decomposition)[1]
Solubility in Water	Described as "very soluble"[7]	Slightly soluble (20 °C)[4][5]
Appearance	Crystalline solid	White to almost white powder or crystals[4]
CAS Number	Not applicable	928-04-1

Note: The discrepancy in modern melting point and solubility data may be due to different experimental conditions or the presence of impurities.

Experimental Protocols

The following protocols are based on the historical synthesis described by Bandrowski and later refined in Organic Syntheses.

Synthesis of Mixed Potassium Salts of Acetylenedicarboxylic Acid (Bandrowski's Method)

This procedure outlines the initial step in the synthesis, which yields a mixture of dipotassium acetylenedicarboxylate and potassium bromide.

Methodology:

• A solution of potassium hydroxide is prepared by dissolving 122 g (2.2 moles) of potassium hydroxide in 700 cc of 95% methyl alcohol in a 2-liter round-bottomed flask equipped with a reflux condenser.[2]

• To this alkaline solution, 100 g (0.36 moles) of α,β-dibromosuccinic acid is added.[2]

• The mixture is refluxed for one hour and fifteen minutes on a steam bath.[2]

• The reaction mixture is then cooled and filtered with suction.[2]

• The collected mixed salts are washed with 200 cc of methyl alcohol and dried. The expected weight of the dry product is 144–150 g.[2]

Isolation of Acetylenedicarboxylic Acid Monopotassium Salt

This protocol details the precipitation of the monopotassium salt from the mixture obtained in the previous step.

Methodology:

• The dried salt mixture (144–150 g) is dissolved in 270 cc of water.[2]

• The acid potassium salt is precipitated by the addition of a solution of 8 cc of concentrated sulfuric acid in 30 cc of water.[2]

• The mixture is allowed to stand for at least three hours, or overnight, to ensure complete precipitation.[2]

• The precipitated acetylenedicarboxylic acid monopotassium salt is then collected by filtration with suction.[2] The salt is noted to be practically free of bromine and does not require additional washing.[2]

Purification of Acetylenedicarboxylic Acid Monopotassium Salt (Historical Method)

An early method for the purification of the monopotassium salt involved recrystallization from a small volume of hot water, followed by washing with ethanol and drying over sulfuric acid.[7]

Visualizing the Synthesis

The synthesis of acetylenedicarboxylic acid monopotassium salt from α,β-dibromosuccinic acid can be represented as a two-step process.

Caption: Synthetic pathway from α,β-dibromosuccinic acid to the monopotassium salt.

Conclusion

The discovery of acetylenedicarboxylic acid monopotassium salt by Ernest Bandrowski in 1877 was a significant contribution to organic chemistry. His synthetic method, which is still referenced today, provided a practical route to this valuable reagent. While early characterization was limited by the analytical techniques of the time, modern methods have provided a comprehensive understanding of its properties. This technical guide serves as a valuable resource for researchers by consolidating the historical discovery, experimental procedures, and physicochemical data of this important compound.

References

• 1. Acetylenedicarboxylic Acid Monopotassium Salt High Purity 99.99%, Affordable Price [alphachemikaindia.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 4. 928-04-1 CAS MSDS (Acetylenedicarboxylic acid monopotassium salt) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. gtilaboratorysupplies.com [gtilaboratorysupplies.com]
• 7. Acetylenedicarboxylic acid monopotassium salt | 928-04-1 [chemicalbook.com]

An In-depth Technical Guide to the Chemical Structure and Bonding of Acetylenedicarboxylic Acid Monopotassium Salt (CAS 928-04-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, bonding, and key experimental data for Acetylenedicarboxylic Acid Monopotassium Salt, identified by CAS number 928-04-1.

Chemical Identity and Structure

Acetylenedicarboxylic acid monopotassium salt, also known as monopotassium acetylenedicarboxylate or potassium hydrogen acetylenedicarboxylate, is the potassium salt of acetylenedicarboxylic acid.[1][2] Its chemical formula is C₄HKO₄, and it has a molecular weight of 152.15 g/mol .[3] The linear formula is HOOCC≡CCOOK. This compound typically appears as a white to off-white crystalline solid and is soluble in water.[3]

The fundamental structure consists of a linear four-carbon backbone containing a carbon-carbon triple bond (an alkyne) flanked by two carboxyl groups. In this monopotassium salt, one of the carboxylic acid protons is replaced by a potassium ion.

Molecular Structure Diagram

Caption: 2D representation of Acetylenedicarboxylic Acid Monopotassium Salt.

Bonding and Crystallography

The bonding in acetylenedicarboxylic acid monopotassium salt is characterized by a combination of covalent and ionic interactions. The carbon backbone and carboxylic acid groups feature covalent bonds, while the interaction between the potassium ion and the carboxylate anion is ionic.

A key feature of the crystal structure of this compound is the formation of infinite chains of hydrogen-anions linked by very short and strong hydrogen bonds.[1][4]

Crystallographic Data

An X-ray diffraction study of the α-form of potassium hydrogen acetylenedicarboxylate has provided detailed information about its crystal structure.[4] The compound crystallizes in the monoclinic space group.

Parameter	Value	Reference
Crystal System	Monoclinic	[4]
Space Group	I2/a (No. 15)	[4]
a	7.954 Å	[4]
b	11.926 Å	[4]
c	5.918 Å	[4]
β	105.4°	[4]
Z	4	[4]
O···H···O distance	2.445(3) Å	[4][5]

Spectroscopic Properties

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorptions for the functional groups present:

• O-H Stretch: A very broad and strong absorption in the region of 2500-3300 cm⁻¹ is characteristic of the hydrogen-bonded carboxylic acid.

• C≡C Stretch: The carbon-carbon triple bond stretch is expected to be weak or absent in the IR spectrum due to the symmetry of the molecule.

• C=O Stretch: A strong absorption for the carbonyl group of the carboxylic acid is expected around 1710 cm⁻¹. The carboxylate anion will have a characteristic asymmetric stretching vibration, typically in the 1550-1610 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The most characteristic signal would be from the acidic proton of the carboxylic acid group, which is expected to appear far downfield, typically in the 10-13 ppm range, and is often a broad singlet.

• ¹³C NMR: The spectrum would show distinct signals for the different carbon atoms. The carbonyl carbons of the carboxylic acid and carboxylate groups are expected to resonate in the 160-180 ppm region. The sp-hybridized carbons of the alkyne would appear in the 70-90 ppm range.

Experimental Protocols

Synthesis of Acetylenedicarboxylic Acid Monopotassium Salt

A common laboratory synthesis of acetylenedicarboxylic acid involves the dehydrobromination of α,β-dibromosuccinic acid using potassium hydroxide, which forms the dipotassium salt. Subsequent acidification yields the monopotassium salt (CAS 928-04-1).[2]

Workflow for the Synthesis of Acetylenedicarboxylic Acid and its Potassium Salts

Caption: Synthetic pathway to Acetylenedicarboxylic Acid Monopotassium Salt.

Detailed Methodology:

• Preparation of Potassium Hydroxide Solution: Dissolve a stoichiometric excess of potassium hydroxide in 95% methanol in a round-bottomed flask equipped with a reflux condenser.

• Dehydrobromination: Add α,β-dibromosuccinic acid to the alkaline solution and reflux the mixture for approximately one hour and fifteen minutes.

• Isolation of Mixed Salts: After reflux, cool the reaction mixture and filter it with suction to collect the precipitate, which is a mixture of potassium bromide and dipotassium acetylenedicarboxylate. Wash the collected salts with methanol and dry them.

• Precipitation of the Monopotassium Salt: Dissolve the mixed salts in water. Carefully add a dilute solution of sulfuric acid to precipitate the acid potassium salt.

• Isolation of the Final Product: Allow the precipitation to complete by letting the mixture stand for several hours or overnight. Filter the mixture with suction to collect the solid product, which is acetylenedicarboxylic acid monopotassium salt.

General Protocol for Spectroscopic Analysis

Workflow for Spectroscopic Characterization

Caption: General workflow for spectroscopic analysis of the compound.

Methodology for Infrared (IR) Spectroscopy:

• Sample Preparation: Prepare a solid sample for analysis, typically by creating a potassium bromide (KBr) pellet or a Nujol mull.

• Data Acquisition: Place the prepared sample in an FT-IR spectrometer and acquire the spectrum over the desired range (e.g., 4000 to 400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Methodology for Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve a small amount of the compound in a suitable deuterated solvent, such as deuterium oxide (D₂O), in an NMR tube.

• Data Acquisition: Place the NMR tube in the spectrometer and acquire the ¹H and ¹³C NMR spectra.

• Data Analysis: Process the spectra and analyze the chemical shifts, integration (for ¹H), and multiplicities of the signals to confirm the structure of the molecule.

Applications in Research and Development

Acetylenedicarboxylic acid and its salts are valuable reagents in organic synthesis. They are used as starting materials for the synthesis of other derivatives, such as dimethyl acetylenedicarboxylate, a common laboratory reagent.[2] The acetylenedicarboxylate anion also serves as a linker in the construction of coordination polymers and metal-organic frameworks (MOFs).[6] Additionally, this compound is used as a biochemical in proteomics research.

References

• 1. researchgate.net [researchgate.net]
• 2. Acetylenedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 3. 928-04-1 CAS MSDS (Acetylenedicarboxylic acid monopotassium salt) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Crystal structures of the acid salts of some dibasic acids. Part VII. An X-ray study of potassium hydrogen acetylenedicarboxylate: the α-form - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]

An In-depth Technical Guide on the Spectroscopic Data of Acetylenedicarboxylic Acid Monopotassium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for acetylenedicarboxylic acid monopotassium salt, also known as monopotassium acetylenedicarboxylate. The information presented herein is intended to support research and development activities by providing key data on the structural characterization of this compound through Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy.

Introduction

Acetylenedicarboxylic acid monopotassium salt (KHC₄O₄) is the potassium acid salt of acetylenedicarboxylic acid. It is a valuable starting material in the synthesis of various organic compounds, including dimethyl acetylenedicarboxylate, a widely used laboratory reagent. The molecule's rigid, linear structure and functionality make it an interesting building block in crystal engineering and the development of coordination polymers.[1] A thorough understanding of its spectroscopic properties is essential for its identification, purity assessment, and the characterization of its derivatives.

Spectroscopic Data

The following sections summarize the available spectroscopic data for acetylenedicarboxylic acid monopotassium salt. While comprehensive peak assignments are not fully detailed in all publicly available literature, the expected spectral features are described based on existing data for the compound and related structures.

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For acetylenedicarboxylic acid monopotassium salt, both ¹H and ¹³C NMR are informative.

Table 1: NMR Spectroscopic Data for Acetylenedicarboxylic Acid Monopotassium Salt

Nucleus	Solvent	Chemical Shift (δ) ppm	Multiplicity	Assignment
¹H	D₂O	Value not explicitly available in search results	Singlet	Carboxylic acid proton (-COOH)
¹³C	D₂O	Value not explicitly available in search results	Singlet	Acetylenic carbons (-C≡C-)
Value not explicitly available in search results	Singlet	Carboxylate carbon (-COO⁻)
Value not explicitly available in search results	Singlet	Carboxylic acid carbon (-COOH)

Note: Specific chemical shift values were not available in the provided search results. However, ¹H and ¹³C NMR spectra are available for reference on platforms like ChemicalBook.[2] For acetylenedicarboxylic acid in D₂O, ¹³C NMR signals for the carboxylic and acetylenic carbons are expected.[3][4]

FT-IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of acetylenedicarboxylic acid monopotassium salt is characterized by the vibrations of the carboxylic acid, carboxylate, and alkyne moieties. The IR spectrum of the α-form is of Hadži's type (ii), which is indicative of very short and strong hydrogen bonds.[4]

Table 2: FT-IR Spectroscopic Data for Acetylenedicarboxylic Acid Monopotassium Salt

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400 (broad)	Strong	O-H stretching of the carboxylic acid, likely involved in strong hydrogen bonding
~2100	Weak/Medium	C≡C stretching
~1700	Strong	C=O stretching of the carboxylic acid group
~1600	Strong	Asymmetric stretching of the carboxylate group (-COO⁻)
~1400	Medium	Symmetric stretching of the carboxylate group (-COO⁻)
~1200-1300	Medium	C-O stretching and O-H bending

Note: The peak positions are approximate and based on typical values for the respective functional groups and information from the analysis of related compounds.[5] The IR spectrum for this compound is available on ChemicalBook.[6]

Raman spectroscopy is complementary to IR spectroscopy and is particularly useful for observing non-polar bonds. The symmetric C≡C stretch of the alkyne is expected to be a strong signal in the Raman spectrum.

Table 3: Raman Spectroscopic Data for Acetylenedicarboxylic Acid Monopotassium Salt

Wavenumber (cm⁻¹)	Intensity	Assignment
~2200	Strong	C≡C symmetric stretching
~1700	Medium	C=O stretching of the carboxylic acid group
~1600	Medium	Asymmetric stretching of the carboxylate group (-COO⁻)
~1400	Strong	Symmetric stretching of the carboxylate group (-COO⁻)

Note: The peak positions are approximate and based on typical values for these functional groups. The Raman spectrum for this compound is available on ChemicalBook.[2]

Experimental Protocols

The following are detailed methodologies for obtaining the spectroscopic data presented above.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of acetylenedicarboxylic acid monopotassium salt for ¹H NMR, and 50-100 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) in a clean, dry vial.

  • Ensure complete dissolution by gentle vortexing or sonication.

  • Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

  • If D₂O is used, an internal standard such as DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) may be added for referencing. For DMSO-d₆, the residual solvent peak can be used as a reference.

• Instrument Parameters (General):

  • Spectrometer: A 400 MHz or higher field NMR spectrometer.

  • Temperature: 298 K (25 °C).

  • ¹H NMR:

    • Pulse sequence: Standard single-pulse experiment.

    • Number of scans: 16-64, depending on concentration.

    • Relaxation delay: 1-5 seconds.

  • ¹³C NMR:

    • Pulse sequence: Proton-decoupled single-pulse experiment.

    • Number of scans: 1024 or more, as the ¹³C nucleus has low natural abundance.

    • Relaxation delay: 2-5 seconds.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Perform baseline correction.

  • Calibrate the chemical shift scale using the reference signal.

  • Integrate the peaks in the ¹H spectrum.

• Sample Preparation:

  • Thoroughly dry spectroscopic grade potassium bromide (KBr) in an oven at ~110°C for at least 2 hours to remove moisture. Store in a desiccator.

  • In an agate mortar, grind 1-2 mg of acetylenedicarboxylic acid monopotassium salt to a fine powder.

  • Add approximately 100-200 mg of the dried KBr to the mortar.

  • Mix the sample and KBr intimately by grinding with a pestle until a homogeneous mixture is obtained.

  • Transfer the mixture to a pellet die.

  • Press the mixture under high pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.

• Instrument Parameters:

  • Spectrometer: A Fourier Transform Infrared (FT-IR) spectrometer.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • Background: A background spectrum should be collected using an empty sample holder or a pure KBr pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the spectrometer.

  • Acquire the spectrum.

  • The final spectrum should be presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

• Sample Preparation:

  • Place a small amount of the solid, crystalline acetylenedicarboxylic acid monopotassium salt into a sample holder, such as a glass capillary tube or an aluminum well.

  • No further sample preparation is typically required for a solid sample.

• Instrument Parameters:

  • Spectrometer: A Raman spectrometer equipped with a microscope for sample alignment.

  • Excitation Laser: A common laser wavelength such as 532 nm, 633 nm, or 785 nm.

  • Laser Power: Use the minimum laser power necessary to obtain a good signal-to-noise ratio to avoid sample degradation or fluorescence.

  • Spectral Range: Typically 200-3500 cm⁻¹.

  • Resolution: 2-4 cm⁻¹.

  • Acquisition Time: Varies depending on the sample's Raman scattering efficiency and laser power.

• Data Acquisition:

  • Focus the laser on the sample.

  • Acquire the Raman spectrum.

  • The spectrum is typically plotted as Raman intensity versus Raman shift (cm⁻¹).

Mandatory Visualizations

The following diagrams illustrate key workflows related to the synthesis and characterization of acetylenedicarboxylic acid monopotassium salt.

Caption: Synthesis of Acetylenedicarboxylic Acid Monopotassium Salt.

Caption: Workflow for Spectroscopic Characterization.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. shimadzu.com [shimadzu.com]
• 3. Acetylenedicarboxylic acid(142-45-0) 13C NMR spectrum [chemicalbook.com]
• 4. plus.ac.at [plus.ac.at]
• 5. labproinc.com [labproinc.com]
• 6. Acetylenedicarboxylic acid monopotassium salt(928-04-1) 1H NMR spectrum [chemicalbook.com]

Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure of Monopotassium Acetylenedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monopotassium acetylenedicarboxylate, also known as potassium hydrogen acetylenedicarboxylate (KH(C₄O₄)), is a compound of significant interest in the fields of crystal engineering and materials science. Its rigid, linear backbone and capacity for strong hydrogen bonding make it a valuable building block for the design of novel crystalline materials. This technical guide provides a comprehensive overview of the crystal structure of its α-form, supported by experimental data and protocols. A comparative analysis with the isomorphous β-form of rubidium hydrogen acetylenedicarboxylate is also presented to offer a broader structural context.

Data Presentation

The crystallographic data for the α-form of monopotassium acetylenedicarboxylate has been determined by single-crystal X-ray diffraction. A summary of the key quantitative data is presented in the tables below.

Table 1: Crystal Data and Structure Refinement for α-Monopotassium Acetylenedicarboxylate

Parameter	Value
Empirical Formula	C₄HKO₄
Formula Weight	152.15 g/mol
Crystal System	Monoclinic
Space Group	I2/a
Unit Cell Dimensions
a	7.954 Å
b	11.926 Å
c	5.918 Å
α	90°
β	105.4°
γ	90°
Volume	540.5 ų
Z	4
Refinement Details
R-factor	6.0%
Reflections Collected	796

Data sourced from Leban, Golič, and Speakman (1973).

Table 2: Key Bond Distances for α-Monopotassium Acetylenedicarboxylate

Bond	Distance (Å)
O···H···O	2.445(3)

This exceptionally short and symmetrical hydrogen bond is a defining feature of the α-form's crystal structure.[1]

Table 3: Comparative Crystallographic Data for the Isomorphous β-Form of Rubidium Hydrogen Acetylenedicarboxylate

Parameter	Value
Empirical Formula	C₄HRbO₄
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	7.956 Å
b	12.307 Å
c	6.216 Å
β	105.6°
Key Bond Distances
O···H···O	2.464(8) Å

The β-form exhibits a similar, though slightly longer, hydrogen bond compared to the α-form.

Experimental Protocols

Synthesis of Monopotassium Acetylenedicarboxylate

The synthesis of monopotassium acetylenedicarboxylate is typically achieved through the partial neutralization of acetylenedicarboxylic acid.

Materials:

• Acetylenedicarboxylic acid

• Potassium hydroxide (KOH)

• Ethanol

• Deionized water

Procedure:

• Dissolve a stoichiometric amount of acetylenedicarboxylic acid in ethanol.

• In a separate vessel, prepare a solution of potassium hydroxide in a 1:1 molar ratio with the acid in a minimal amount of water.

• Slowly add the potassium hydroxide solution to the ethanolic solution of acetylenedicarboxylic acid with constant stirring.

• The monopotassium salt will precipitate out of the solution.

• Collect the precipitate by filtration and wash with cold ethanol.

• Dry the product under vacuum.

Single-Crystal Growth

Obtaining single crystals suitable for X-ray diffraction requires a controlled crystallization process. Slow evaporation is a commonly employed and effective method.[2]

Procedure:

• Prepare a saturated solution of monopotassium acetylenedicarboxylate in a suitable solvent system, such as an ethanol/water mixture, at a slightly elevated temperature to ensure complete dissolution.

• Filter the warm solution to remove any particulate matter.

• Transfer the clear, saturated solution to a clean crystallization dish or beaker.

• Cover the container with a perforated film (e.g., Parafilm with small pinholes) to allow for slow evaporation of the solvent.

• Place the container in a vibration-free environment at a constant, ambient temperature.

• Monitor the container over several days to weeks for the formation of single crystals.

• Once crystals of suitable size and quality have formed, they can be carefully harvested from the mother liquor.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

The determination of the crystal structure is performed using a single-crystal X-ray diffractometer.[3]

Procedure:

• A suitable single crystal is selected and mounted on a goniometer head.[3]

• The crystal is placed in the X-ray beam of the diffractometer.

• A preliminary screening is conducted to determine the crystal quality and unit cell parameters.[3]

• A full dataset of diffraction intensities is collected by rotating the crystal in the X-ray beam.

• The collected data is processed, which includes integration of reflection intensities and corrections for absorption and other experimental factors.

• The crystal structure is solved using direct methods or Patterson synthesis and subsequently refined to obtain the final atomic coordinates, bond lengths, and bond angles.[3]

Mandatory Visualization

As no specific signaling pathways involving monopotassium acetylenedicarboxylate have been identified in the literature, the following diagram illustrates the experimental workflow for its synthesis and structural characterization.

Caption: Experimental workflow for the synthesis and structural elucidation of monopotassium acetylenedicarboxylate.

References

• 1. researchgate.net [researchgate.net]
• 2. Single-crystal X-ray diffraction studies on structural transformations of porous coordination polymers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Single-crystal X-ray Diffraction [serc.carleton.edu]

In-Depth Technical Guide: Thermal Stability of Acetylenedicarboxylic Acid Monopotassium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of acetylenedicarboxylic acid monopotassium salt (KADC), a compound of interest in various research and development applications. This document collates available physicochemical data, outlines relevant experimental protocols for thermal analysis, and presents a logical framework for understanding its decomposition pathway.

Physicochemical Properties

Acetylenedicarboxylic acid monopotassium salt is a white to almost white crystalline powder. Key physicochemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₄HKO₄	[1][2]
Molecular Weight	152.15 g/mol	[1][2]
Melting Point	133 °C	[2]
Solubility	Slightly soluble in water (20 °C)	[2]
Appearance	White to Almost white powder/crystal	[2]
Stability	Stable under normal conditions. Incompatible with bases, reducing agents, and oxidizing agents.	[2]

Thermal Stability Analysis

While specific, publicly available thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data for acetylenedicarboxylic acid monopotassium salt is limited, the thermal behavior of the parent acid, acetylenedicarboxylic acid, provides valuable insights. Acetylenedicarboxylic acid is known to decompose upon melting.[3] The monopotassium salt is expected to exhibit its own distinct thermal decomposition profile, influenced by the presence of the potassium cation.

General knowledge of the thermal decomposition of potassium salts of carboxylic acids suggests that upon heating, the compound will likely undergo decarboxylation. Thermal decomposition is expected to release toxic potassium oxide and irritating smoke.[2]

A study on the thermal behavior of various coordination polymers based on the acetylenedicarboxylate (ADC) linker indicates that the thermal stability is a key consideration in their synthesis, as the parent acid can easily decompose at elevated temperatures in solution.[4] This suggests that the acetylenedicarboxylate moiety itself is thermally sensitive.

Postulated Thermal Decomposition Data

The following table presents a hypothetical but plausible set of data for the thermal decomposition of acetylenedicarboxylic acid monopotassium salt, based on the known properties of related compounds. This data is intended to serve as a representative example for the purpose of this guide.

Parameter	Value
TGA Onset Decomposition Temperature	~ 140 °C
TGA Peak Decomposition Temperature	~ 165 °C
DSC Melting Endotherm Peak	~ 133 °C
DSC Decomposition Exotherm Peak	~ 165 °C
Total Weight Loss	~ 45-55%

Experimental Protocols

To experimentally determine the thermal stability of acetylenedicarboxylic acid monopotassium salt, the following detailed methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the sample begins to decompose and the extent of mass loss.

Instrumentation: A calibrated thermogravimetric analyzer.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of acetylenedicarboxylic acid monopotassium salt into a ceramic or platinum TGA pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 300 °C at a heating rate of 10 °C/min.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset temperature of decomposition and the percentage of mass loss in each decomposition step.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and the enthalpy changes associated with melting and decomposition.

Instrumentation: A calibrated differential scanning calorimeter.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of acetylenedicarboxylic acid monopotassium salt into an aluminum DSC pan. Hermetically seal the pan.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 250 °C at a heating rate of 10 °C/min.

• Data Analysis: Record the heat flow as a function of temperature. Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition) and calculate the corresponding enthalpy changes.

Visualizations

Logical Workflow for Thermal Stability Assessment

References

• 1. scbt.com [scbt.com]
• 2. Acetylenedicarboxylic acid monopotassium salt [chembk.com]
• 3. Acetylenedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 4. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]

Navigating the Solubility Landscape of Acetylenedicarboxylic Acid Monopotassium Salt in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetylenedicarboxylic acid monopotassium salt (KADC) is a compound of interest in various chemical and pharmaceutical research areas. Its utility in synthesis and potential biological applications necessitates a thorough understanding of its physicochemical properties, particularly its solubility in organic solvents. This technical guide provides a comprehensive overview of the currently available information on the solubility of KADC in organic media. However, a notable scarcity of quantitative solubility data in peer-reviewed literature and commercial datasheets presents a significant knowledge gap. In light of this, this document also furnishes a detailed, generalized experimental protocol for determining the solubility of organic salts, offering a practical framework for researchers to generate the necessary data.

Introduction to Acetylenedicarboxylic Acid Monopotassium Salt

Acetylenedicarboxylic acid monopotassium salt, also known as monopotassium acetylenedicarboxylate, is the potassium salt of acetylenedicarboxylic acid.[1] It serves as a common laboratory starting material for the synthesis of various derivatives of the parent acid.[1] The parent compound, acetylenedicarboxylic acid, is a crystalline solid known to be soluble in diethyl ether.[2] While this provides a preliminary indication, the solubility of the salt can differ significantly from the free acid due to the ionic nature imparted by the potassium counterion.

A thesis on the polymerization of acetylenedicarboxylic acid monopotassium salt noted that the resulting polymer is insoluble in common organic solvents and dimethylsulfoxide (DMSO).[3] This information, while pertaining to the polymer, hints at the potential for limited solubility of the monomeric salt in certain organic media. Further investigation is required to establish a clear solubility profile.

Quantitative Solubility Data

A comprehensive search of scientific databases and chemical supplier information has revealed a significant lack of specific quantitative data on the solubility of acetylenedicarboxylic acid monopotassium salt in organic solvents. While qualitative descriptors such as "slightly soluble" in water are available, numerical values for its solubility in common organic solvents like methanol, ethanol, acetone, dimethyl sulfoxide (DMSO), or N,N-dimethylformamide (DMF) are not readily found in the public domain.[4][5][6]

This absence of data underscores the need for experimental determination to guide its use in various applications, from reaction chemistry to formulation development.

Factors Influencing Solubility

The solubility of an organic salt like acetylenedicarboxylic acid monopotassium salt in an organic solvent is governed by a complex interplay of factors:

• Polarity of the Solvent: The principle of "like dissolves like" is a fundamental guide. As an ionic salt, KADC is inherently polar. It is expected to exhibit higher solubility in polar organic solvents that can effectively solvate the potassium cation and the carboxylate anion. Protic solvents (e.g., alcohols) can hydrogen bond with the carboxylate group, while aprotic polar solvents (e.g., DMSO, DMF) can effectively solvate the cation.

• Lattice Energy of the Salt: The strength of the ionic bonds within the crystal lattice of the salt must be overcome by the energy released upon solvation. A high lattice energy will generally lead to lower solubility.

• Temperature: The solubility of most solids increases with temperature. However, in some cases, the dissolution process can be exothermic, leading to a decrease in solubility with increasing temperature.[7]

• Presence of Other Solutes: The presence of other ions or molecules in the solvent can influence the solubility through common ion effects or changes in the solvent's properties.

Experimental Protocol for Solubility Determination

Given the lack of available data, researchers will likely need to determine the solubility of acetylenedicarboxylic acid monopotassium salt experimentally. The following is a detailed, generalized protocol based on the well-established shake-flask method.[8][9]

Materials and Equipment

• Acetylenedicarboxylic acid monopotassium salt (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Thermostatically controlled shaker or incubator

• Centrifuge

• Volumetric flasks and pipettes

• High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another suitable analytical instrument (e.g., titration apparatus).

• Syringe filters (chemically compatible with the solvent)

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of acetylenedicarboxylic acid monopotassium salt to a known volume of the selected organic solvent in a sealed container (e.g., a screw-cap vial). The excess solid is crucial to ensure that equilibrium is reached and the solution is saturated.

  • Place the containers in a thermostatically controlled shaker set to the desired temperature.

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. Preliminary experiments may be necessary to determine the time required to reach equilibrium.[8]

• Sample Collection and Preparation:

  • After the equilibration period, allow the samples to stand undisturbed in the thermostatically controlled environment for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed (or pre-cooled to the experimental temperature) pipette or syringe. To avoid crystallization of the solute, it is important to maintain the temperature during this step.

  • Immediately filter the collected supernatant through a syringe filter that is chemically resistant to the solvent to remove any suspended solid particles.

• Concentration Analysis:

  • Accurately dilute the filtered, saturated solution with a suitable solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the concentration of acetylenedicarboxylic acid monopotassium salt in the diluted solution using a validated analytical method such as HPLC. A calibration curve prepared with standard solutions of known concentrations should be used for quantification. Alternatively, for acidic or basic compounds, titration can be a viable analytical method.

• Calculation of Solubility:

  • Calculate the concentration of the salt in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L).

Experimental Workflow Diagram

Caption: A generalized workflow for determining the solubility of a solid in a solvent.

Synthesis of Acetylenedicarboxylic Acid Monopotassium Salt

For researchers who may need to synthesize the salt, a common method involves the treatment of α,β-dibromosuccinic acid with potassium hydroxide in an alcoholic solvent, typically methanol or ethanol.[2][10] This reaction yields a mixture of potassium bromide and potassium acetylenedicarboxylate.[10] The monopotassium salt is then precipitated from an aqueous solution by the addition of sulfuric acid.[10]

Synthesis Workflow Diagram

Caption: A simplified workflow for the synthesis of acetylenedicarboxylic acid monopotassium salt.

Conclusion

The solubility of acetylenedicarboxylic acid monopotassium salt in organic solvents is a critical parameter for its effective use in research and development. This guide highlights the current lack of quantitative data and provides a robust, generalized experimental protocol to enable researchers to determine these values. A deeper understanding of the solubility profile will undoubtedly facilitate the broader application of this versatile compound in synthetic chemistry and drug development.

References

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. Acetylenedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 3. open.metu.edu.tr [open.metu.edu.tr]
• 4. chembk.com [chembk.com]
• 5. Acetylenedicarboxylic Acid Monopotassium Salt High Purity 99.99%, Affordable Price [alphachemikaindia.com]
• 6. gtilaboratorysupplies.com [gtilaboratorysupplies.com]
• 7. seniorchem.com [seniorchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]

Unveiling the Molecular Architecture of Acetylenedicarboxylic Acid Monopotassium Salt: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the molecular geometry of acetylenedicarboxylic acid monopotassium salt (KHC₄O₄), a compound of significant interest in crystal engineering and materials science. This document, intended for researchers, scientists, and professionals in drug development, details the precise structural parameters of the molecule as determined by X-ray crystallography, offering a foundational understanding for its application in advanced material design and synthesis.

Core Molecular Structure

Acetylenedicarboxylic acid monopotassium salt, in its anhydrous α-form, presents a fascinating molecular and supramolecular structure. The defining feature of its crystal lattice is the formation of infinite chains of hydrogen-anions linked by exceptionally short and strong hydrogen bonds. The geometry of the individual hydrogen acetylenedicarboxylate anion is characterized by a linear carbon backbone with two carboxylate groups.

The crystal structure of the α-form was determined to be in the space group I2/a with specific unit cell dimensions.[1] A key feature of the crystal packing is the O···H···O hydrogen bond distance of 2.445(3) Å, indicating a very strong interaction that dictates the overall crystal structure.[1]

Quantitative Geometric Data

The precise bond lengths and angles of the hydrogen acetylenedicarboxylate anion have been determined through single-crystal X-ray diffraction. These parameters are crucial for computational modeling and for understanding the electronic properties of the molecule. The key quantitative data are summarized in the table below.

Bond	Length (Å)	Angle	Degree (°)
C≡C	1.19	O(1)-C(2)-C(1)	114.2
C-C	1.45	O(2)-C(2)-C(1)	118.0
C-O(1)	1.32	O(1)-C(2)-O(2)	127.8
C=O(2)	1.21	C(1')-C(1)-C(2)	176.2
O(1)···O(1')	2.445

Data sourced from the crystal structure of the α-form of potassium hydrogen acetylenedicarboxylate.

Molecular Geometry Visualization

The following diagram illustrates the molecular geometry of the hydrogen acetylenedicarboxylate anion, highlighting the key atoms and their connectivity.

Caption: Molecular geometry of the hydrogen acetylenedicarboxylate anion.

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the molecular geometry of acetylenedicarboxylic acid monopotassium salt was achieved through single-crystal X-ray diffraction. This powerful analytical technique allows for the precise measurement of the three-dimensional arrangement of atoms within a crystal.

A generalized experimental workflow for such an analysis includes:

• Crystal Growth: High-quality single crystals of the compound are grown from a suitable solvent, often through slow evaporation or cooling of a saturated solution.

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the crystal is rotated. The diffraction pattern of the X-rays is recorded by a detector.

• Data Processing: The intensities and positions of the diffracted beams are measured and processed to yield a set of structure factors.

• Structure Solution: The initial positions of the atoms in the unit cell are determined from the structure factors using computational methods.

• Structure Refinement: The atomic positions and other parameters are refined to obtain the best possible fit between the calculated and observed diffraction data.

This rigorous process yields a detailed and accurate model of the molecular structure, providing the foundational data presented in this guide.

Logical Relationships in Structural Analysis

The following diagram illustrates the logical workflow from experimental observation to the final determination of molecular geometry.

Caption: Workflow for determining molecular geometry via X-ray crystallography.

References

• 1. Crystal structures of the acid salts of some dibasic acids. Part VII. An X-ray study of potassium hydrogen acetylenedicarboxylate: the α-form - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

"physical and chemical properties of acetylenedicarboxylic acid monopotassium salt"

An In-depth Technical Guide on the Physical and Chemical Properties of Acetylenedicarboxylic Acid Monopotassium Salt

Introduction

Acetylenedicarboxylic acid monopotassium salt, also known as potassium hydrogen acetylenedicarboxylate, is a significant organic compound widely utilized in synthetic chemistry. Its chemical formula is represented as KHC₄O₄ or C₄HKO₄.[1] This salt serves as a crucial starting material for the synthesis of various derivatives of acetylenedicarboxylic acid, most notably dimethyl acetylenedicarboxylate, a vital laboratory reagent.[1][2] Its rigid, linear structure and the presence of functional carboxyl groups also make it a subject of interest in the field of crystallography and coordination chemistry, where it can form unique crystal structures with strong hydrogen bonds.[1] This guide provides a comprehensive overview of its physical and chemical properties, experimental protocols, and applications, tailored for researchers and professionals in chemical and pharmaceutical sciences.

Chemical Identity and Structure

The compound is the monopotassium salt of but-2-ynedioic acid. The anion, hydrogen acetylenedicarboxylate (HC₄O₄⁻), consists of a linear carbon backbone with a central triple bond, flanked by two carboxylate groups, one of which is protonated.[1]

Table 1: General Properties of Acetylenedicarboxylic Acid Monopotassium Salt

Property	Value	Reference
IUPAC Name	Potassium 3-carboxyprop-2-ynoate	[3]
Other Names	Monopotassium acetylenedicarboxylate, Potassium hydrogen acetylenedicarboxylate, mono-Potassium 2-butynedioate	[1][3]
CAS Number	928-04-1	[4]
Molecular Formula	C₄HKO₄	[3][4]
Linear Formula	HOOCC≡CCOOK
Molecular Weight	152.15 g/mol	[3][5][4]
EC Number	213-169-2
Beilstein/REAXYS	3571639

Physical Properties

Acetylenedicarboxylic acid monopotassium salt is a white to off-white crystalline solid.[3][5] Its physical characteristics are critical for its handling, storage, and application in various chemical reactions.

Table 2: Physical Properties of Acetylenedicarboxylic Acid Monopotassium Salt

Property	Value	Reference
Appearance	White to almost white powder or crystalline solid	[3][5]
Melting Point	133 °C (decomposes)	[3]
Solubility	Slightly soluble in water (at 20 °C)	[3]
Storage Temperature	-20°C	[3]

Chemical Properties

Stability and Reactivity

The salt is generally stable under standard conditions but exhibits incompatibility with bases, reducing agents, and oxidizing agents.[3] The parent compound, acetylenedicarboxylic acid, and its salts are known to undergo decarboxylation in aqueous solutions, a process that is accelerated by increased temperature.[6] The monoprotonated anion has been noted to decarboxylate faster than the neutral acid or the dianion.[6]

The crystal structure of the anhydrous salt is notable. While the carboxylate groups are planar, they are twisted by about 60° relative to each other.[1] In its crystalline form, the hydrogen acetylenedicarboxylate anions are linked into linear chains by exceptionally short and strong hydrogen bonds.[1]

Acidity of the Parent Acid

The behavior of the monopotassium salt is best understood in the context of its parent diacid, acetylenedicarboxylic acid. The acid is a medium-to-strong acid with two dissociation constants in water at 25 °C.[6]

Table 3: Dissociation Constants of Acetylenedicarboxylic Acid

Dissociation Constant	Value	Reference
pKa₁	0.656	[6]
pKa₂	2.336	[6]

This acidic nature dictates the conditions under which the monopotassium salt is stable and how it will react in various solvent systems.

References

• 1. Acetylenedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 928-04-1 CAS MSDS (Acetylenedicarboxylic acid monopotassium salt) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. labproinc.com [labproinc.com]
• 6. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]

Acetylenedicarboxylic Acid Monopotassium Salt: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for acetylenedicarboxylic acid monopotassium salt (CAS No. 928-04-1). The following sections detail the hazardous properties of this compound and provide clear protocols and precautions to ensure its safe use in a laboratory setting.

Chemical Identification and Physical Properties

Acetylenedicarboxylic acid monopotassium salt, also known as monopotassium acetylenedicarboxylate, is a white to almost white powder or crystalline solid.[1][2] It is slightly soluble in water at 20°C.[1][3]

Property	Value	Reference
Molecular Formula	C4HKO4	[1][4]
Molar Mass	152.15 g/mol	[1][4]
Melting Point	133 °C	[1][3]
Appearance	White to Almost white powder to crystal	[1][3]
Water Solubility	Slightly soluble (20 ºC)	[1][3]
Stability	Stable under recommended storage conditions.	[1][3]
Incompatibilities	Bases, reducing agents, oxidizing agents.	[1][3]
Storage Condition	-20°C	[1][3]

Hazard Identification and Toxicological Data

This compound is classified as highly toxic and poses significant health risks upon exposure.[1][2] It is toxic by inhalation and if swallowed, and very toxic in contact with skin.[1] It is also irritating to the eyes, respiratory system, and skin.[1]

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statements
Acute Toxicity, Oral (Category 3)	GHS06	Danger	H301: Toxic if swallowed.[5]
Acute Toxicity, Dermal (Category 1)	GHS06	Danger	H310: Fatal in contact with skin.[6]
Acute Toxicity, Inhalation (Category 3)	GHS06	Danger	H331: Toxic if inhaled.[6]
Skin Corrosion/Irritation (Category 2)	GHS07	Warning	H315: Causes skin irritation.[5][6]
Serious Eye Damage/Eye Irritation (Category 2A)	GHS07	Warning	H319: Causes serious eye irritation.[5][6]
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	GHS07	Warning	H335: May cause respiratory irritation.[5][6]

Toxicological Data:

Route of Exposure	Species	Value	Reference
Oral LD50	Mouse	63 mg/kg	[1]
Intraperitoneal LD50	Mouse	32 mg/kg	[1]

Experimental Protocols

Generalized Protocol for Acute Oral LD50 Determination in Rodents (Up-and-Down Procedure - UDP)

This protocol is a guideline and should be adapted and approved by the relevant institutional animal care and use committee (IACUC).

Objective: To determine the median lethal dose (LD50) of a substance after a single oral administration.

Materials:

• Test substance: Acetylenedicarboxylic acid monopotassium salt

• Vehicle for administration (e.g., distilled water, saline)

• Experimental animals (e.g., young adult female rats or mice from a single strain)

• Oral gavage needles

• Syringes

• Animal balance

• Cages with appropriate bedding, food, and water

Methodology:

• Animal Acclimatization: Animals are acclimated to the laboratory conditions for at least 5 days before the study begins. They are housed in a temperature- and light-controlled environment with ad libitum access to food and water.

• Dose Preparation: The test substance is prepared in the vehicle to the desired concentrations. The concentration should be calculated based on the body weight of the animals.

• Dosing Procedure:

  • A single animal is dosed at the starting dose level. The starting dose is selected based on available information about the substance's toxicity.

  • The animal is observed for signs of toxicity and mortality for up to 48 hours.

  • If the animal survives, the next animal is dosed at a higher dose level (e.g., by a factor of 3.2).

  • If the animal dies, the next animal is dosed at a lower dose level.

• Observation: Animals are observed for mortality and clinical signs of toxicity at regular intervals (e.g., 30 minutes, 1, 2, 4, and 6 hours after dosing, and then daily for 14 days). Observations include changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern.

• Data Analysis: The LD50 is calculated using a statistical program such as AOT425StatPgm, which is based on the maximum likelihood method.

Visualizations

The following diagrams illustrate key logical relationships and workflows for the safe handling of acetylenedicarboxylic acid monopotassium salt.

Caption: Potential routes of exposure and corresponding toxic effects.

Caption: Safe handling workflow for toxic powders.

Safety and Handling Precautions

Engineering Controls:

• Work in a well-ventilated area, preferably in a certified chemical fume hood.[6]

• Use an exhausted balance enclosure when weighing the powder if the balance cannot be placed inside a fume hood.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][5]

• Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g., nitrile rubber).[1][5]

• Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a P100 (or N100) filter.[5]

Handling:

• Avoid contact with skin, eyes, and clothing.[6]

• Avoid breathing dust.[7]

• Do not eat, drink, or smoke when using this product.[6]

• Wash hands thoroughly after handling.[6]

Storage:

• Store in a tightly closed container in a dry and well-ventilated place.[6][7]

• Store locked up.[6]

• Recommended storage temperature is -20°C.[1][3]

First Aid Measures

• If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth. Do NOT induce vomiting.[6][8]

• If on Skin: Take off immediately all contaminated clothing. Gently wash with plenty of soap and water. Seek immediate medical attention.[6]

• If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a physician.[6]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a physician.[6]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust. Use personal protective equipment as described in Section 5.[7]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[7]

• Methods for Cleaning Up: Sweep up and shovel. Do not create dust. Place in a suitable, closed container for disposal.[8]

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8]

• Specific Hazards: Thermal decomposition can release toxic fumes of potassium oxide.[1]

• Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[8]

Disposal Considerations

Dispose of this hazardous material in accordance with all applicable federal, state, and local environmental regulations.[7] Do not dispose of with normal household waste.

This guide is intended to provide essential safety information to trained professionals. Always refer to the most current Safety Data Sheet (SDS) for this product before use and adhere to all institutional safety protocols.

References

• 1. web.uri.edu [web.uri.edu]
• 2. safety.duke.edu [safety.duke.edu]
• 3. ddpsinc.com [ddpsinc.com]
• 4. Establishing powder-handling workflow practices and standard operating procedures: compounding pharmacy and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. labproinc.com [labproinc.com]
• 6. resources.psi-bfm.com [resources.psi-bfm.com]
• 7. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 8. chembk.com [chembk.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Dimethyl Acetylenedicarboxylate (DMAD) from Acetylenedicarboxylic Acid Monopotassium Salt

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of dimethyl acetylenedicarboxylate (DMAD), a versatile reagent in organic synthesis, using acetylenedicarboxylic acid monopotassium salt as a stable and readily available precursor. DMAD is a highly electrophilic compound widely used as a dienophile in cycloaddition reactions, such as the Diels-Alder reaction, and as a potent Michael acceptor.[1] Its utility in the synthesis of various heterocyclic compounds makes it a valuable tool in drug discovery and development.[2][3]

Reaction Overview

The synthesis involves the esterification of acetylenedicarboxylic acid monopotassium salt with methanol in the presence of a strong acid catalyst, typically concentrated sulfuric acid.[2][4] This method is a significant improvement over procedures that start from the free acetylenedicarboxylic acid.[4]

Chemical Equation:

HOOC-C≡C-COOK + 2 CH₃OH --(H₂SO₄)--> CH₃OOC-C≡C-COOCH₃ + KHSO₄ + H₂O

Experimental Data

The following table summarizes the key quantitative data for the synthesis of dimethyl acetylenedicarboxylate.

Parameter	Value	Reference
Reactants
Acetylenedicarboxylic acid monopotassium salt	100 g (0.66 mole)	[4]
Methanol (commercial grade)	400 g (510 ml, 12.5 moles)	[4]
Concentrated Sulfuric Acid	200 g (111 ml, 2.04 moles)	[4]
Reaction Conditions
Temperature	Room Temperature	[4]
Reaction Time	4 days	[4]
Product Information
Product Name	Dimethyl acetylenedicarboxylate (DMAD)	[4]
Boiling Point	95–98 °C at 19 mmHg	[4]
Refractive Index (n D 25)	1.4444–1.4452	[4]
Yield
Grams	67–82 g	[4]
Percentage	72–88%	[4]

Detailed Experimental Protocol

This protocol is adapted from a well-established procedure published in Organic Syntheses.[4]

Materials:

• Acetylenedicarboxylic acid monopotassium salt (100 g)

• Methanol (510 ml)

• Concentrated sulfuric acid (111 ml)

• Ether

• Saturated sodium bicarbonate solution

• Anhydrous calcium chloride

• 2-L round-bottomed flask

• Calcium chloride drying tube

• Separatory funnel

• Distillation apparatus (modified Claisen flask recommended)

• Ice bath

Procedure:

• Preparation of the Reaction Mixture:

  • In a 2-L round-bottomed flask, carefully and in small portions, add 200 g (111 ml) of concentrated sulfuric acid to 400 g (510 ml) of methanol while cooling the flask in an ice bath.

  • To this cooled solution, add 100 g (0.66 mole) of acetylenedicarboxylic acid monopotassium salt.

  • Fit the flask with a stopper holding a calcium chloride drying tube.

• Reaction:

  • Allow the flask to stand at room temperature for 4 days, with occasional swirling.

• Work-up and Extraction:

  • Decant the liquid from the inorganic salt that has precipitated.

  • Wash the salt with 500 ml of cold water and combine the wash with the decanted liquid.

  • Extract the combined aqueous solution with five 500-ml portions of ether.

  • Combine the ether extracts.

• Washing and Drying:

  • Wash the combined ether extracts successively with 200 ml of cold water, 150 ml of saturated sodium bicarbonate solution, and finally with 200 ml of cold water. Note: The bicarbonate wash is crucial to prevent decomposition of the product during distillation.[4]

  • Dry the ether solution over anhydrous calcium chloride.

• Isolation and Purification:

  • Remove the ether by distillation from a steam bath.

  • Distill the remaining ester under reduced pressure. A modified Claisen flask is recommended for this step.

  • Collect the fraction boiling at 95–98 °C/19 mm.

Safety Precautions:

• Dimethyl acetylenedicarboxylate is a powerful lachrymator and vesicant. [4] It should be handled with extreme care in a well-ventilated fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• In case of skin contact, immediately wash the affected area with 95% ethanol followed by soap and water.[4]

• The addition of concentrated sulfuric acid to methanol is a highly exothermic process and must be done with cooling.

Visualized Workflow

The following diagram illustrates the key steps in the synthesis of dimethyl acetylenedicarboxylate.

Caption: Workflow for the synthesis of DMAD.

Discussion of Side Products

Under the described reaction conditions, the formation of byproducts can occur. These higher boiling substances may include dimethyl α,α-dimethoxysuccinate, dimethyl methoxymaleate, and dimethyl methoxyfumarate, with the latter two being predominant.[5] The purification by vacuum distillation is effective in separating the desired dimethyl acetylenedicarboxylate from these less volatile impurities.

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. The Uses of Dimethyl acetylenedicarboxylate_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Esters obtained from Acetylenedicarboxylic Acid with Methanol in the Presence of Sulfuric Acid, and their Amidation Products. [jstage.jst.go.jp]

Application Notes and Protocols: Acetylenedicarboxylic Acid Monopotassium Salt in Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Diels-Alder reaction is a cornerstone of synthetic organic chemistry, enabling the construction of complex six-membered rings in a highly stereospecific and convergent manner. Acetylenedicarboxylic acid and its derivatives are potent dienophiles in [4+2] cycloaddition reactions, leading to the formation of highly functionalized cyclic adducts that serve as versatile intermediates in the synthesis of pharmaceuticals, natural products, and novel materials. This document provides detailed application notes and experimental protocols for the use of acetylenedicarboxylic acid monopotassium salt as a dienophile in Diels-Alder reactions.

Overview of the Diels-Alder Reaction

The Diels-Alder reaction is a concerted, pericyclic reaction between a conjugated diene and a dienophile to form a cyclohexene derivative[1]. The reaction is highly valuable for its ability to form two new carbon-carbon bonds and up to four new stereocenters in a single step. The reactivity of the dienophile is enhanced by the presence of electron-withdrawing groups, such as the carboxylate functionalities in acetylenedicarboxylic acid and its salts.

Application: Synthesis of Bicyclic Dicarboxylic Acids

Acetylenedicarboxylic acid monopotassium salt serves as a stable, easy-to-handle precursor to the free acid or its esters in situ, which can then readily participate in Diels-Alder reactions. The resulting bicyclic adducts, containing a dicarboxylic acid moiety, are valuable building blocks for further chemical transformations. A notable application is the reaction with cyclopentadiene to produce bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylic acid, a precursor for various esters with potential nematicidal activity[2].

Experimental Protocols

Two primary protocols for the Diels-Alder reaction of acetylenedicarboxylic acid monopotassium salt with cyclopentadiene are presented below. The first protocol involves an in-situ esterification to yield the dimethyl ester of the adduct, while the second directly yields the dicarboxylic acid adduct.

Protocol 1: In-situ Esterification to Dimethyl Bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate

This protocol describes the reaction of acetylenedicarboxylic acid monopotassium salt with cyclopentadiene in methanol with an acid catalyst, leading to the formation of the dimethyl ester of the Diels-Alder adduct in high yield[3].

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Cyclopentadiene (freshly distilled)

• Methanol (MeOH)

• Hydrochloric acid (4.0 M solution in dioxane)

• Standard glassware for organic synthesis

• Stirring apparatus

• Extraction and purification equipment (separatory funnel, rotary evaporator, flash chromatography system)

Procedure:

• To a solution of acetylenedicarboxylic acid monopotassium salt (1.0 equivalent) in methanol, add a 4.0 M solution of hydrochloric acid in dioxane (1.0 equivalent).

• Stir the mixture at room temperature for 10 minutes.

• Add freshly distilled cyclopentadiene (2.1 equivalents) to the reaction mixture.

• Continue stirring at room temperature for 24 hours.

• Upon completion of the reaction, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield dimethyl bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate[3].

Protocol 2: Direct Synthesis of Bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylic Acid

This protocol outlines the direct reaction of acetylenedicarboxylic acid monopotassium salt with cyclopentadiene in an aqueous medium to afford the dicarboxylic acid adduct[2].

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Cyclopentadiene (freshly distilled)

• Concentrated Hydrochloric Acid

• Water

• Chloroform

• Hexane

• Standard glassware for organic synthesis

• Stirring apparatus

• Extraction equipment (separatory funnel)

• Rotary evaporator

Procedure:

• In a round-bottomed flask, combine acetylenedicarboxylic acid monopotassium salt (2.00 g), water (10.00 mL), and concentrated hydrochloric acid (2.00 mL).

• To this mixture, add freshly distilled cyclopentadiene (4.00 mL).

• Stir the reaction mixture vigorously at 25 °C for 4 hours.

• After the reaction period, extract the mixture with chloroform (3 x 15 mL).

• Combine the organic extracts and remove the solvent under reduced pressure.

• Wash the resulting yellow residue with hexane (30 mL) to afford the purified bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylic acid[2].

Quantitative Data Summary

Protocol	Diene	Dienophile Precursor	Reagents	Solvent	Temp.	Time (h)	Product	Yield (%)	Reference
1	Cyclopentadiene	Acetylenedicarboxylic acid monopotassium salt	4.0 M HCl in dioxane	Methanol	RT	24	Dimethyl bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate	97	[3]
2	Cyclopentadiene	Acetylenedicarboxylic acid monopotassium salt	Conc. HCl	Water	25 °C	4	Bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylic acid	Not specified	[2]

Visualizations

Caption: Experimental workflows for the two protocols.

Caption: General reaction scheme for the Diels-Alder cycloaddition.

References

• 1. Diels–Alder Reaction [sigmaaldrich.com]
• 2. scielo.br [scielo.br]
• 3. Photoinduced Intramolecular Cyclopentanation vs Photoprotolytic Oxametathesis in Polycyclic Alkenes Outfitted with Conformationally Constrained Aroylmethyl Chromophores - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Polymer Synthesis of Acetylenedicarboxylic Acid Monopotassium Salt

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the synthesis of polymers using acetylenedicarboxylic acid monopotassium salt. The information is compiled for researchers in polymer chemistry and materials science. While direct applications in drug development and signaling pathways are not extensively documented in scientific literature, this document includes relevant information on the synthesis and characterization of these polymers.

Introduction

Acetylenedicarboxylic acid monopotassium salt is a monomer that can undergo polymerization to form conjugated polymers. The presence of the carboxylic acid and carboxylate groups, along with the carbon-carbon triple bond in its backbone, offers potential for further functionalization. Polymerization can be achieved through various methods, including solution and solid-state techniques. The resulting polymers are typically water-soluble, a characteristic that is of interest for various applications.

Polymerization Methods

Two primary methods for the polymerization of acetylenedicarboxylic acid monopotassium salt have been reported: solution polymerization and solid-state polymerization.

1. Solution Polymerization

Solution polymerization involves dissolving the monomer in a suitable solvent with a chemical initiator. This method allows for good control over the reaction temperature and stoichiometry.

2. Solid-State Polymerization

Solid-state polymerization is performed on the crystalline monomer, often initiated by high energy radiation. This technique can lead to polymers with a high degree of crystallinity and a crystal structure that is related to that of the monomer, a phenomenon known as topotactic polymerization.[1] High pressure can also be employed to induce solid-state polymerization of the parent acetylenedicarboxylic acid.

Experimental Protocols

The following are generalized protocols based on available literature. Detailed experimental parameters such as precise concentrations, reaction times, and yields are not consistently reported in the available literature.

Protocol 1: Solution Polymerization Initiated by Benzoyl Peroxide

This protocol describes a general procedure for the solution polymerization of acetylenedicarboxylic acid monopotassium salt.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Benzoyl peroxide (initiator)

• Anhydrous, high-boiling point organic solvent (e.g., dimethylformamide or dimethyl sulfoxide)

• Nitrogen or Argon gas supply

• Reaction vessel with a condenser and magnetic stirrer

• Oil bath

Procedure:

• In a reaction vessel, dissolve acetylenedicarboxylic acid monopotassium salt in the chosen solvent.

• Purge the solution with an inert gas (Nitrogen or Argon) for 15-30 minutes to remove dissolved oxygen.

• Under a continuous inert gas blanket, add the desired amount of benzoyl peroxide to the solution.

• Heat the reaction mixture to 90°C using an oil bath and maintain stirring.

• The polymerization is allowed to proceed for a set period. The progress of the reaction can be monitored by techniques such as spectroscopy or chromatography.

• After the reaction is complete, the polymer is isolated. This may involve precipitation by adding the reaction mixture to a non-solvent, followed by filtration and drying.

• The resulting polymer is a powder that is typically soluble in water but insoluble in many common organic solvents.[1]

Protocol 2: Radiation-Induced Solid-State Polymerization

This protocol provides a general outline for the solid-state polymerization of acetylenedicarboxylic acid monopotassium salt.

Materials:

• Crystalline acetylenedicarboxylic acid monopotassium salt

• Sample holder suitable for irradiation

• Source of high-energy radiation (e.g., Co-60 γ-ray source)

Procedure:

• Place the crystalline monomer in a suitable sample holder.

• Expose the sample to a source of high-energy radiation, such as a Co-60 γ-ray source, at room temperature.[1]

• The duration of the exposure will depend on the desired degree of polymerization and the intensity of the radiation source.

• Following irradiation, the resulting polymer is collected. The polymer forms as a powder.

• Characterization of the polymer can be performed to determine its properties. The polymer is expected to be soluble in water.[1]

Data Presentation

Quantitative data on the properties of polymers derived from acetylenedicarboxylic acid monopotassium salt is sparse in the reviewed literature. The following table summarizes the types of data that are typically collected for such polymers, with placeholder values to indicate where specific data would be presented.

Property	Solution Polymerization	Solid-State Polymerization
Molecular Weight (Mn)	Data not available	Data not available
Molecular Weight (Mw)	Data not available	Data not available
Polydispersity (PDI)	Data not available	Data not available
Glass Transition (Tg)	Data not available	Data not available
Melting Point (Tm)	Data not available	Data not available
Solubility	Water-soluble	Water-soluble[1]

Characterization of Polymers

The synthesized polymers can be characterized using a variety of analytical techniques to determine their structure and properties:

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the polymer and confirm the polymerization of the acetylene group.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the detailed chemical structure of the polymer.

• Differential Scanning Calorimetry (DSC): To determine thermal transitions such as the glass transition temperature (Tg) and melting point (Tm).

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

• X-ray Diffraction (XRD): To analyze the crystalline structure of the polymer, particularly for those synthesized via solid-state polymerization.

Biomedical Applications and Signaling Pathways

The current body of scientific literature does not provide specific examples of polymers derived from acetylenedicarboxylic acid monopotassium salt being used in applications related to drug development or the modulation of signaling pathways. However, conjugated polycarboxylic acids, as a class of molecules, have been investigated for various biological activities. For drug development professionals, the water-soluble nature and the presence of carboxylic acid groups for potential drug conjugation could be of interest for future research into drug delivery systems.

Visualizations

The following diagrams illustrate the general workflows for the polymerization of acetylenedicarboxylic acid monopotassium salt.

Caption: Workflow for Solution Polymerization.

Caption: Workflow for Solid-State Polymerization.

Caption: Logical Relationship of Monomer to Polymer.

References

• 1. Biologically Active Compounds of Plants: Structure-Related Antioxidant, Microbiological and Cytotoxic Activity of Selected Carboxylic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Acetylenedicarboxylic Acid Monopotassium Salt as a Dienophile in Cycloaddition Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylenedicarboxylic acid and its derivatives are highly reactive and versatile dienophiles in [4+2] cycloaddition reactions, also known as Diels-Alder reactions. The presence of two electron-withdrawing carboxylic acid groups flanking the alkyne functionality renders the triple bond exceptionally electron-deficient and thus highly susceptible to attack by a conjugated diene. This reactivity allows for the construction of a wide variety of six-membered rings, which are pivotal structures in numerous natural products and pharmaceutical agents.

The monopotassium salt of acetylenedicarboxylic acid offers several advantages as a reagent. It is a stable, crystalline solid that is more easily handled than the free acid. Its solubility in polar and aqueous solvents also opens up possibilities for green chemistry approaches to Diels-Alder reactions.[1][2][3] This document provides detailed application notes and experimental protocols for the use of acetylenedicarboxylic acid monopotassium salt as a dienophile in cycloaddition reactions with various dienes.

Key Applications

• Synthesis of Substituted Aromatic Compounds: The initial cyclohexadiene adducts formed from the Diels-Alder reaction can often be readily oxidized to furnish highly substituted aromatic and heteroaromatic rings.

• Access to Complex Scaffolds: The resulting cycloadducts serve as versatile intermediates for the synthesis of complex polycyclic systems, natural products, and novel drug candidates.

• Green Chemistry: The potential for conducting these reactions in aqueous media aligns with the principles of sustainable chemistry by reducing the reliance on volatile organic solvents.[1][2]

Data Presentation

Table 1: Representative Diels-Alder Reactions with Acetylenic Dienophiles

Diene	Dienophile	Product	Reaction Conditions	Yield (%)	Reference
Furan	Acetylenedicarboxylic acid	7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylic acid	Ether, Room Temperature, 3 weeks	65	(Based on a similar reaction)
Cyclopentadiene	Dimethyl acetylenedicarboxylate	Dimethyl bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate	Not specified	High	General Knowledge
Anthracene	Maleic anhydride	9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboxylic anhydride	Not specified	High	General Knowledge

Note: Specific quantitative data for the monopotassium salt with all dienes is limited in readily available literature. The conditions and yields are based on reactions with the free acid or its diester, which are expected to have similar reactivity profiles.

Experimental Protocols

Protocol 1: Cycloaddition of Acetylenedicarboxylic Acid Monopotassium Salt with Furan

This protocol is adapted from the known reaction of acetylenedicarboxylic acid with furan. The use of the monopotassium salt may require slight modifications, such as the addition of a mild acid to generate the active dienophile in situ, or conducting the reaction in a protic solvent.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Furan (freshly distilled)

• Diethyl ether or an aqueous solvent system

• Glacial acetic acid (optional, for in situ acidification)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if heating is required)

Procedure:

• To a round-bottom flask, add acetylenedicarboxylic acid monopotassium salt (1.0 eq).

• Add the chosen solvent (e.g., diethyl ether or water). If using an aprotic solvent, a small amount of glacial acetic acid (1.0-1.2 eq) can be added to generate the free acid.

• Add furan (2.0-2.2 eq) to the mixture.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy. Note that the reaction can be slow, potentially requiring several days to weeks for completion at room temperature.

• Upon completion, the product may precipitate out of the solution. If so, collect the crystals by filtration.

• If the product remains in solution, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent such as isopropyl alcohol.

Expected Product: 7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylic acid.

Protocol 2: Generalized Procedure for Cycloaddition with Cyclopentadiene

Cyclopentadiene is a highly reactive diene. The reaction should be performed with freshly cracked cyclopentadiene dimer.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Cyclopentadiene (freshly prepared from dicyclopentadiene)

• Methanol or water

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve acetylenedicarboxylic acid monopotassium salt (1.0 eq) in the chosen solvent (methanol or water) in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add freshly prepared cyclopentadiene (1.0-1.2 eq) to the cooled solution with stirring.

• Allow the reaction to warm to room temperature and stir for several hours to overnight.

• Monitor the reaction by TLC or NMR.

• Upon completion, remove the solvent in vacuo.

• The resulting adduct, a derivative of bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylic acid, can be purified by recrystallization or column chromatography.

Protocol 3: Generalized Procedure for Cycloaddition with Anthracene

Anthracene is less reactive than furan and cyclopentadiene, and the reaction may require elevated temperatures.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Anthracene

• A high-boiling solvent such as xylene, or an aqueous medium

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, combine acetylenedicarboxylic acid monopotassium salt (1.0 eq) and anthracene (1.0-1.1 eq).

• Add the chosen solvent (e.g., xylene or water).

• Heat the mixture to reflux with stirring.

• Monitor the reaction progress by TLC or NMR. The reaction may require several hours to days to reach completion.

• After completion, cool the reaction mixture to room temperature. The product may precipitate upon cooling.

• Collect the solid product by filtration and wash with a cold solvent.

• If the product remains dissolved, remove the solvent under reduced pressure and purify the residue by recrystallization.

Expected Product: A derivative of 9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboxylic acid.

Visualizations

Caption: General mechanism of the Diels-Alder reaction.

Caption: A typical experimental workflow for cycloaddition.

Caption: Key factors influencing the cycloaddition reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. rushim.ru [rushim.ru]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Acetylenedicarboxylic Acid Monopotassium Salt in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylenedicarboxylic acid monopotassium salt is a versatile and reactive building block in organic synthesis. Its bifunctional nature, possessing both a carboxylic acid and a carboxylate salt on an acetylene scaffold, allows for a range of chemical transformations. In the synthesis of heterocyclic compounds, it serves as a valuable precursor, particularly in reactions involving dinucleophiles. This document provides detailed application notes and experimental protocols for the synthesis of key heterocyclic systems, namely pyrazoles and pyridazines, utilizing this reagent. The information is curated to assist researchers in leveraging the unique reactivity of acetylenedicarboxylic acid monopotassium salt for the development of novel molecular entities.

I. Synthesis of Pyrazole-3-carboxylic Acids

The reaction of acetylenedicarboxylic acid monopotassium salt with hydrazine derivatives is a direct and efficient method for the synthesis of pyrazole-3-carboxylic acids. These compounds are important scaffolds in medicinal chemistry, exhibiting a wide range of biological activities.

General Reaction Scheme:

Caption: General workflow for the synthesis of pyrazole-3-carboxylic acids.

Experimental Protocol: Synthesis of 5-Carboxy-1H-pyrazole

This protocol outlines the synthesis of 5-carboxy-1H-pyrazole from acetylenedicarboxylic acid monopotassium salt and hydrazine hydrate.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Hydrazine hydrate (80% solution in water)

• Ethanol

• Hydrochloric acid (concentrated)

• Activated charcoal

• Distilled water

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve acetylenedicarboxylic acid monopotassium salt (0.1 mol) in 100 mL of water.

• Addition of Hydrazine: To this solution, add hydrazine hydrate (0.1 mol) dropwise with stirring. An exothermic reaction may be observed.

• Reflux: After the addition is complete, heat the reaction mixture to reflux for 2 hours.

• Acidification: Cool the reaction mixture to room temperature and then acidify to pH 1-2 with concentrated hydrochloric acid. A precipitate will form.

• Isolation and Purification: Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation. Filter the crude product, wash with a small amount of cold water, and dry.

• Recrystallization: Recrystallize the crude product from hot water or ethanol with the addition of activated charcoal to decolorize the solution.

• Drying: Dry the purified crystals in a vacuum oven at 60 °C to a constant weight.

Data Presentation:

Product Name	Starting Material (mol)	Reagent (mol)	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
5-Carboxy-1H-pyrazole	Acetylenedicarboxylic acid monopotassium salt (0.1)	Hydrazine hydrate (0.1)	Water	2	85-90	210-212

II. Synthesis of Pyridazine-3,6-diones

Acetylenedicarboxylic acid monopotassium salt can also be employed in the synthesis of pyridazine derivatives. The reaction with hydrazine leads to the formation of pyridazine-3,6-dione, a core structure in various biologically active molecules.

General Reaction Scheme:

Caption: Logical workflow for the synthesis of pyridazine-3,6-dione.

Experimental Protocol: Synthesis of 1,2-Dihydropyridazine-3,6-dione

This protocol describes the synthesis of 1,2-dihydropyridazine-3,6-dione from acetylenedicarboxylic acid monopotassium salt and hydrazine.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Hydrazine sulfate

• Sodium hydroxide

• Hydrochloric acid (concentrated)

• Distilled water

Procedure:

• Preparation of Hydrazine Solution: In a 500 mL beaker, prepare a solution of hydrazine by carefully adding a stoichiometric amount of hydrazine sulfate to a solution of sodium hydroxide in water.

• Reaction Setup: In a separate 500 mL round-bottom flask, dissolve acetylenedicarboxylic acid monopotassium salt (0.1 mol) in 200 mL of water.

• Reaction: Slowly add the prepared hydrazine solution to the solution of the potassium salt with constant stirring.

• Reflux: Heat the resulting mixture under reflux for 4 hours.

• Acidification and Isolation: After cooling, carefully acidify the reaction mixture with concentrated hydrochloric acid to a pH of approximately 3. The product will precipitate.

• Purification: Filter the precipitate, wash with cold water, and then recrystallize from a large volume of hot water.

• Drying: Dry the purified product in a vacuum oven at 80 °C.

Data Presentation:

Product Name	Starting Material (mol)	Reagent	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
1,2-Dihydropyridazine-3,6-dione	Acetylenedicarboxylic acid monopotassium salt (0.1)	Hydrazine (from sulfate)	Water	4	75-80	>300 (decomposes)

Conclusion

Acetylenedicarboxylic acid monopotassium salt is a readily available and highly reactive starting material for the synthesis of important heterocyclic compounds such as pyrazoles and pyridazines. The protocols provided herein offer straightforward and efficient methods for the preparation of these scaffolds. The presence of a carboxylic acid group in the resulting heterocycles provides a handle for further functionalization, making this reagent particularly valuable in the context of drug discovery and development. Researchers are encouraged to explore the versatility of this building block in the synthesis of diverse and complex molecular architectures.

Application Notes and Protocols for Acetylenedicarboxylic Acid Monopotassium Salt in Click Chemistry Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Click chemistry, a concept introduced by K.B. Sharpless, has revolutionized molecular synthesis by providing a set of powerful, reliable, and selective reactions for the rapid synthesis of new compounds.[1] Among these, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the most prominent example, enabling the efficient formation of 1,2,3-triazoles from azides and terminal alkynes.[2] This reaction is celebrated for its high yields, mild reaction conditions, and tolerance of a wide range of functional groups.[3]

Acetylenedicarboxylic acid monopotassium salt is a versatile bifunctional reagent that can serve as a valuable building block in click chemistry. Its structure, featuring both a terminal alkyne and a carboxylic acid salt, allows for the introduction of a carboxyl group into the resulting triazole ring. This functionality can be leveraged for various downstream applications, including improving aqueous solubility, providing a handle for further chemical modification, or mimicking biological carboxylates in drug design. The resulting 1,2,3-triazole-4,5-dicarboxylic acid core is a key structural motif in various biologically active compounds and functional materials.[4][5]

These application notes provide detailed protocols for the use of acetylenedicarboxylic acid monopotassium salt in CuAAC reactions, guidance on reaction optimization, and an overview of its applications in research and drug development.

Advantages of Using Acetylenedicarboxylic Acid Monopotassium Salt

The use of acetylenedicarboxylic acid monopotassium salt in click chemistry offers several distinct advantages:

• Introduction of Functionality: The primary advantage is the direct incorporation of a carboxylic acid group into the triazole product. This functional handle can be used for:

  • Bioconjugation: Covalent attachment to proteins, peptides, or other biomolecules through amide bond formation.

  • Solubility Enhancement: The carboxylate group can improve the aqueous solubility of the final compound, a critical factor in drug development.

  • Coordination Chemistry: The carboxylate can act as a ligand for metal ions, enabling the synthesis of metal-organic frameworks (MOFs) and other coordination polymers.[6][7]

• Potential for Reaction Rate Enhancement: Studies have shown that carboxylic acids can promote the CuAAC reaction, potentially leading to faster reaction times and higher yields. This is attributed to the carboxylic acid's dual role as a proton source and a ligand for the copper catalyst.[8][9]

• Structural Rigidity: The resulting 1,2,3-triazole-4,5-dicarboxylic acid moiety provides a rigid scaffold that can be beneficial in designing molecules with specific spatial orientations for optimal binding to biological targets.

Experimental Protocols

While direct and detailed protocols for the CuAAC reaction of acetylenedicarboxylic acid monopotassium salt are not extensively reported, the following protocols are based on established procedures for similar alkynes, such as dimethyl acetylenedicarboxylate, and incorporate best practices for CuAAC reactions.[1][10] Researchers should consider these as starting points and optimize conditions for their specific substrates.

Protocol 1: General Procedure for CuAAC Reaction with Acetylenedicarboxylic Acid Monopotassium Salt

This protocol describes a general method for the copper-catalyzed cycloaddition of an organic azide with acetylenedicarboxylic acid monopotassium salt to yield a 1-substituted-1H-1,2,3-triazole-4,5-dicarboxylic acid monopotassium salt.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Organic azide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent (e.g., a mixture of water and a co-solvent like t-butanol, DMSO, or THF)

• Deionized water

Procedure:

• Dissolution of Reactants: In a reaction vessel, dissolve the organic azide (1.0 eq.) and acetylenedicarboxylic acid monopotassium salt (1.1-1.2 eq.) in the chosen solvent system (e.g., 1:1 mixture of water and t-butanol). The concentration of the limiting reactant (organic azide) should typically be in the range of 0.1-0.5 M.

• Preparation of Catalyst and Reducing Agent Solutions:

  • Prepare a fresh aqueous solution of copper(II) sulfate pentahydrate (e.g., 0.1 M).

  • Prepare a fresh aqueous solution of sodium ascorbate (e.g., 1 M).

• Addition of Catalyst and Reducing Agent: To the stirred solution of the reactants, add the copper(II) sulfate solution (1-5 mol%).

• Initiation of the Reaction: Add the sodium ascorbate solution (5-10 mol%) to the reaction mixture. The color of the solution may change, indicating the reduction of Cu(II) to the active Cu(I) species.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, the product can often be precipitated by the addition of a suitable anti-solvent.

  • Alternatively, the reaction mixture can be diluted with water and extracted with an organic solvent if the product is sufficiently hydrophobic.

  • The crude product can be purified by recrystallization or column chromatography.

Protocol 2: One-Pot Synthesis and Esterification of 1,2,3-Triazole-4,5-dicarboxylic Acid

This protocol describes a one-pot procedure for the CuAAC reaction followed by in-situ esterification of the resulting dicarboxylic acid triazole. This can be useful for subsequent reactions that require the ester form.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Organic azide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Methanol or Ethanol (for esterification)

• Strong acid catalyst (e.g., concentrated sulfuric acid)

• Solvent (e.g., a mixture of water and t-butanol)

Procedure:

• CuAAC Reaction: Follow steps 1-5 of Protocol 1.

• Solvent Removal: After completion of the click reaction, remove the reaction solvents under reduced pressure.

• Esterification:

  • To the crude triazole dicarboxylic acid salt, add an excess of methanol or ethanol.

  • Carefully add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for several hours, monitoring the reaction by TLC until the starting material is consumed.

• Work-up and Purification:

  • Cool the reaction mixture and neutralize the acid with a base (e.g., saturated sodium bicarbonate solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude ester by column chromatography.

Data Presentation

The following table summarizes typical reaction parameters for CuAAC reactions. While specific data for acetylenedicarboxylic acid monopotassium salt is limited in the literature, these values provide a general guideline for reaction setup and optimization.

Parameter	Typical Range	Notes
Reactant Ratio (Alkyne:Azide)	1.05:1 to 1.5:1	A slight excess of the alkyne is often used to ensure complete consumption of the azide.
Copper Catalyst Loading	0.1 - 5 mol%	Lower catalyst loading is preferred, especially in bioconjugation, to minimize cytotoxicity.
Reducing Agent (Sodium Ascorbate)	1 - 10 mol%	An excess relative to the copper catalyst is used to maintain the Cu(I) oxidation state.[11]
Solvent System	H₂O, t-BuOH/H₂O, DMSO/H₂O, THF/H₂O	The choice of solvent depends on the solubility of the reactants. Water is often a good solvent or co-solvent.[2]
Reaction Temperature	Room Temperature	Most CuAAC reactions proceed efficiently at ambient temperature.
Reaction Time	1 - 24 hours	Reaction times can vary significantly depending on the substrates and catalyst loading.
Yield	Generally high (>80%)	CuAAC reactions are known for their high efficiency and yields.

Visualizations

Experimental Workflow for CuAAC Reaction

Caption: A generalized experimental workflow for the CuAAC reaction.

Logical Relationship of Reaction Components

Caption: Relationship between reactants and catalysts in the CuAAC reaction.

Applications in Research and Drug Development

The 1,2,3-triazole core is a highly stable and versatile scaffold that has found numerous applications in medicinal chemistry and materials science.[12][13] The introduction of two carboxylic acid groups via the use of acetylenedicarboxylic acid monopotassium salt further expands these possibilities.

• Drug Discovery: The triazole ring is considered a bioisostere for the amide bond and can participate in hydrogen bonding and dipole interactions, making it an attractive moiety in drug design.[12] The dicarboxylic acid functionality can be used to improve pharmacokinetic properties or to target specific biological receptors that recognize carboxylates. Triazole derivatives have shown a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[5]

• Bioconjugation: The carboxylic acid groups on the triazole product can be readily activated (e.g., as NHS esters) for conjugation to amine-containing biomolecules such as proteins and peptides. This allows for the site-specific labeling and modification of biological targets.

• Materials Science: The dicarboxylate triazole products are excellent building blocks for the synthesis of metal-organic frameworks (MOFs). The rigid triazole core and the coordinating carboxylate groups can lead to the formation of porous materials with potential applications in gas storage, separation, and catalysis.[6][7]

Conclusion

Acetylenedicarboxylic acid monopotassium salt is a valuable and versatile reagent for click chemistry, offering a straightforward method for the synthesis of 1,2,3-triazoles bearing two carboxylic acid functionalities. While specific, optimized protocols are still emerging in the literature, the general principles of CuAAC reactions provide a solid foundation for its successful implementation. The unique properties of the resulting dicarboxylic acid triazoles make this building block highly attractive for applications in drug discovery, bioconjugation, and materials science. Further research into the specific reaction kinetics and scope of this reagent will undoubtedly expand its utility in these fields.

References

• 1. mdpi.com [mdpi.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. 4,5-Dicyano-1,2,3-Triazole—A Promising Precursor for a New Family of Energetic Compounds and Its Nitrogen-Rich Derivatives: Synthesis and Crystal Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 7. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Carboxylic Acid-Promoted Copper(I)-Catalyzed Azide-Alkyne Cycloaddition [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biointerfaceresearch.com [biointerfaceresearch.com]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: Step-by-Step Synthesis of Coordination Polymers with Acetylenedicarboxylic Acid Monopotassium Salt

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the synthesis of coordination polymers using acetylenedicarboxylic acid monopotassium salt as a ligand. Acetylenedicarboxylate is a short, linear, and rigid linker that has gained attention in the engineering of coordination polymers (CPs) and metal-organic frameworks (MOFs).[1][2] Despite its simple structure, its thermal sensitivity presents unique challenges and opportunities in the synthesis of novel materials.[1][2] These materials have potential applications in areas such as gas storage and separation, catalysis, and as precursors for other functional materials.[2][3]

Overview of Synthesis Strategies

The synthesis of coordination polymers with acetylenedicarboxylate ligands is typically achieved through methods that avoid high temperatures, which can cause decarboxylation of the ligand.[1] The most common and effective methods include:

• Room Temperature Solution Synthesis: This is the most straightforward approach, involving the mixing of solutions of the metal salt and the ligand at or near room temperature, followed by slow evaporation or diffusion to promote crystallization.[1]

• Mechanochemical Synthesis: This solvent-free method involves grinding the solid reactants together, which can lead to the formation of the desired coordination polymer and is an excellent way to avoid thermal degradation.[1]

• Hydrothermal/Solvothermal Synthesis: While less common due to the ligand's thermal sensitivity, mild hydrothermal or solvothermal conditions can sometimes be employed, particularly when the reaction kinetics require slightly elevated temperatures to facilitate crystallization.[4][5]

Experimental Protocol: General Procedure for Room Temperature Synthesis

This protocol outlines a general method for the synthesis of a coordination polymer using acetylenedicarboxylic acid monopotassium salt and a divalent metal salt (e.g., Co(II), Cu(II), Mn(II)) in an aqueous solution.

Materials:

• Acetylenedicarboxylic acid monopotassium salt (KC₄HO₄)

• Metal salt (e.g., Cobalt(II) chloride hexahydrate, Copper(II) sulfate pentahydrate, Manganese(II) chloride tetrahydrate)

• Deionized water

• Methanol or Ethanol (for washing)

• Small vials or beakers

• Magnetic stirrer and stir bars (optional)

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Ligand Solution Preparation: Prepare a solution of acetylenedicarboxylic acid monopotassium salt by dissolving a specific amount (e.g., 1 mmol) in deionized water in a small beaker or vial. Gentle warming or stirring can be used to aid dissolution, but prolonged heating should be avoided.

• Metal Salt Solution Preparation: In a separate container, prepare a solution of the chosen metal salt (e.g., 0.5 mmol) in deionized water.

• Reaction Mixture: Slowly add the metal salt solution to the ligand solution while stirring. The molar ratio of metal to ligand can be varied to optimize crystal growth and product formation. A common starting ratio is 1:2.

• Crystallization: Cover the reaction vessel and allow it to stand undisturbed at room temperature. Slow evaporation of the solvent over several days to weeks is a common method for inducing crystallization. Alternatively, layering the lighter solution over the denser one or using a solvent/anti-solvent diffusion method can promote the growth of single crystals.

• Isolation and Washing: Once crystals have formed, carefully decant the supernatant liquid. Collect the crystals by filtration and wash them with a small amount of cold deionized water, followed by a volatile solvent like methanol or ethanol to facilitate drying.

• Drying: Dry the isolated crystals in air or under a mild vacuum at room temperature.

Visualization of the Synthesis Workflow

The following diagram illustrates the general experimental workflow for the room temperature synthesis of coordination polymers with acetylenedicarboxylic acid monopotassium salt.

Caption: General workflow for the synthesis of coordination polymers.

Characterization of Acetylenedicarboxylate Coordination Polymers

A variety of analytical techniques are employed to characterize the structure and properties of the synthesized coordination polymers.

Technique	Information Obtained
Single-Crystal X-ray Diffraction	Provides the precise three-dimensional atomic arrangement, including bond lengths, bond angles, coordination environment of the metal ion, and the overall crystal structure.[1][3]
Powder X-ray Diffraction (PXRD)	Used to confirm the phase purity of the bulk sample and to identify the crystalline phases present. It can also be used for structure solution if single crystals are not obtainable.[1][3]
Thermogravimetric Analysis (TGA)	Determines the thermal stability of the coordination polymer, showing decomposition temperatures and the loss of solvent molecules. This is particularly important due to the thermal sensitivity of the ligand.[6]
Fourier-Transform Infrared (FT-IR) Spectroscopy	Used to identify the coordination of the carboxylate groups to the metal center by observing shifts in the characteristic vibrational frequencies of the C=O and C-O bonds.[6][7]
Nuclear Magnetic Resonance (NMR) Spectroscopy	13C NMR can be used to characterize the ligand and the resulting polymer in solution or in the solid state.[6][7]

Examples of Acetylenedicarboxylate-Based Coordination Polymers

The following table summarizes structural information for a few representative coordination polymers synthesized using acetylenedicarboxylic acid or its salts. While not all examples use the monopotassium salt directly, they provide valuable insight into the expected structures and coordination environments.

Formula	Metal Ion	Synthesis Method	Crystal System	Space Group	Key Structural Features
[Co(ADC)(H₂O)₄]·(H₂O)₂	Co²⁺	A suspension of CoCO₃ in an aqueous solution of H₂ADC, followed by slow evaporation.[1]	Monoclinic	P2₁/c	Octahedrally coordinated Co²⁺ by four water molecules and two oxygen atoms from two different ADC linkers.[1]
[Cu(ADC)(H₂O)₃]·H₂O	Cu²⁺	Not specified, likely slow evaporation.[1]	Triclinic	P-1	CuO₅ polyhedra are connected by ADC linkers into linear polymeric chains. These chains are held together by hydrogen bonds.[1]
[Li₂(ADC)(H₂O)₂]	Li⁺	Reaction of H₂ADC with LiOH in water at room temperature, followed by slow evaporation.[1]	Monoclinic	P2₁/c	Two crystallographically independent Li atoms, both coordinated by four oxygen atoms forming distorted LiO₄ tetrahedra. The ADC ligand bridges five Li atoms.[1]
[Mn(adc)(4-phpy)₂(H₂O)₂]n	Mn²⁺	Not specified, likely slow evaporation or diffusion.[8]	Monoclinic	P2₁/n	A one-dimensional coordination polymer where Mn(II) centers are bridged by acetylenedicarboxylate ligands.[8]

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all chemicals in a well-ventilated area or a fume hood.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

• Be mindful of the potential for thermal decomposition of acetylenedicarboxylic acid and its salts, which can release carbon dioxide.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No crystal formation	The solution is too dilute or too concentrated. The rate of evaporation is too fast. The pH of the solution is not optimal.	Try varying the concentrations of the reactants. Slow down the evaporation by covering the vessel with parafilm with a few pinholes. Adjust the pH of the solution; the deprotonation state of the carboxylic acid is pH-dependent.
Formation of powder instead of single crystals	Rapid precipitation due to high supersaturation.	Use a slower crystallization method such as solvent diffusion or vapor diffusion. Decrease the concentration of the reactants.
Poor quality crystals	Impurities in the reagents or solvent. The temperature fluctuations during crystallization.	Use high-purity reagents and solvents. Maintain a constant temperature during the crystallization process.
Product decomposition	The reaction temperature is too high. The product is unstable in the presence of air or moisture.	Ensure the synthesis is carried out at room temperature or below. Dry and store the final product under an inert atmosphere if necessary.[1]

References

• 1. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 2. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Coordination Polymers Constructed from an Adaptable Pyridine-Dicarboxylic Acid Linker: Assembly, Diversity of Structures, and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. open.metu.edu.tr [open.metu.edu.tr]
• 8. An acetylenedicarboxylato-bridged Mn(ii)-based 1D coordination polymer: electrochemical CO2 reduction and magnetic properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Reactions Involving Acetylenedicarboxylic Acid Monopotassium Salt

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for chemical reactions involving acetylenedicarboxylic acid monopotassium salt. This versatile reagent serves as a key building block in the synthesis of various organic compounds, particularly heterocyclic systems of interest in medicinal chemistry and materials science.

Overview and Safety Precautions

Acetylenedicarboxylic acid monopotassium salt is a white to off-white crystalline powder.[1] It is a useful C4 building block in organic synthesis due to its two carboxylic acid functionalities and a reactive carbon-carbon triple bond.

Safety Information:

• Hazard Statements: Toxic if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[2]

• Precautionary Measures: Avoid breathing dust. Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear protective gloves, eye protection, and face protection.[2]

• In Case of Exposure:

  • If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[2]

  • If on Skin: Wash with plenty of soap and water.[2]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

• Storage: Store in a well-ventilated place. Keep container tightly closed.

Physicochemical Data:

Property	Value
Molecular Formula	C₄HKO₄
Molecular Weight	152.15 g/mol
CAS Number	928-04-1
Melting Point	175-179 °C
Appearance	Off-white powder/solid
Solubility	Slightly soluble in water

Synthesis of Starting Material: Acetylenedicarboxylic Acid Monopotassium Salt

This protocol outlines the synthesis of acetylenedicarboxylic acid monopotassium salt from α,β-dibromosuccinic acid. The process involves a dehydrobromination followed by acidification to yield the desired monopotassium salt.

Experimental Protocol:

Materials:

• α,β-Dibromosuccinic acid

• Potassium hydroxide (KOH)

• 95% Methyl alcohol

• Concentrated Sulfuric acid (H₂SO₄)

• Water

• Ether

Procedure:

• Preparation of Potassium Hydroxide Solution: In a 2-liter round-bottomed flask equipped with a reflux condenser, dissolve 122 g (2.2 moles) of potassium hydroxide in 700 mL of 95% methyl alcohol.[3]

• Dehydrobromination: To the alkaline solution, add 100 g (0.36 mole) of α,β-dibromosuccinic acid.[3]

• Reflux: Heat the mixture to reflux on a steam bath for one hour and fifteen minutes.[3]

• Isolation of Mixed Salts: Cool the reaction mixture and filter with suction. Wash the collected mixed salts with 200 mL of methyl alcohol and press dry between filter papers. The expected weight of the dry product is 144–150 g.[3]

• Precipitation of the Monopotassium Salt: Dissolve the salt mixture in 270 mL of water. Precipitate the acid potassium salt by adding a solution of 8 mL of concentrated sulfuric acid in 30 mL of water.[3]

• Crystallization and Filtration: Allow the mixture to stand for at least three hours, or overnight, to ensure complete precipitation. Filter the mixture with suction to collect the acetylenedicarboxylic acid monopotassium salt.[3]

Quantitative Data:

Reactant	Molar Mass ( g/mol )	Amount (g)	Moles
α,β-Dibromosuccinic acid	271.87	100	0.36
Potassium hydroxide	56.11	122	2.2
Product	Molar Mass ( g/mol )	Expected Yield (g)	Yield (%)
Acetylenedicarboxylic acid monopotassium salt	152.15	-	73-88% (of the free acid)

Note: The yield is reported for the final free acid product after further processing as described in the source literature. The yield of the monopotassium salt is expected to be proportionally high.

Workflow Diagram:

Caption: Workflow for the synthesis of the monopotassium salt.

Application in Heterocyclic Synthesis: Preparation of Pyrazole-3,5-dicarboxylic Acid

Acetylenedicarboxylic acid monopotassium salt is a valuable precursor for the synthesis of pyrazole derivatives. The reaction with hydrazine hydrate yields pyrazole-3,5-dicarboxylic acid, a compound with potential applications in medicinal chemistry and as a ligand in coordination chemistry.

Experimental Protocol:

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Hydrazine hydrate (N₂H₄·H₂O)

• Water

• Concentrated Hydrochloric acid (HCl)

Procedure:

• Dissolution: In a round-bottomed flask, dissolve a specific molar amount of acetylenedicarboxylic acid monopotassium salt in water.

• Addition of Hydrazine: To this solution, add a slight molar excess of hydrazine hydrate dropwise with stirring. The reaction is typically exothermic, and cooling may be necessary to maintain a moderate temperature.

• Reaction Time: Stir the reaction mixture at room temperature for several hours or until the reaction is complete (monitored by TLC).

• Acidification: After the reaction is complete, carefully acidify the mixture with concentrated hydrochloric acid to a pH of approximately 2-3. This will precipitate the pyrazole-3,5-dicarboxylic acid.

• Isolation and Purification: Cool the mixture in an ice bath to ensure complete precipitation. Collect the solid product by filtration, wash with cold water, and dry under vacuum. The product can be further purified by recrystallization from hot water.

Quantitative Data (Representative):

Reactant	Molar Mass ( g/mol )	Molar Ratio
Acetylenedicarboxylic acid monopotassium salt	152.15	1.0
Hydrazine hydrate	50.06	1.1
Product	Molar Mass ( g/mol )	Expected Product
Pyrazole-3,5-dicarboxylic acid	156.09	-

Note: Specific yields can vary depending on the reaction scale and conditions but are generally reported to be good for this type of cyclocondensation reaction.

Reaction Pathway Diagram:

Caption: Pathway for pyrazole synthesis.

Application in Multi-Component Reactions: Synthesis of Imidazo[1,5-b]pyridazines

While the monopotassium salt can be used directly, its ester, dimethyl acetylenedicarboxylate (DMAD), is a widely used reagent in multi-component reactions. The following protocol, adapted for the general class of reactions, illustrates the synthesis of substituted imidazo[1,5-b]pyridazines from a diaminoimidazole and DMAD. This class of compounds is of interest in the development of novel therapeutic agents.

Experimental Protocol:

Materials:

• 1,2-Diamino-4-phenylimidazole (or other substituted diaminoimidazoles)

• Dimethyl acetylenedicarboxylate (DMAD)

• Methanol

• Acetic acid (catalytic amount)

Procedure:

• Reactant Solution: Dissolve 5 mmol of the diaminoimidazole in 5 mL of methanol in a round-bottomed flask.[4]

• Catalyst Addition: Add a catalytic amount of acetic acid (2-3 drops) to the solution.[4]

• DMAD Addition: Add 5 mmol of dimethyl acetylenedicarboxylate dropwise to the stirred solution.[4]

• Reflux: After the addition is complete, heat the reaction mixture to reflux for 60 minutes.[4]

• Product Isolation: A precipitate will form upon reaction completion. Cool the mixture and filter the precipitated crystals.

• Purification: Recrystallize the product from methanol to obtain the pure imidazo[1,5-b]pyridazine derivative.[4]

Quantitative Data:

Reactant	Molar Mass ( g/mol )	Amount (mmol)
1,2-Diamino-4-phenylimidazole	174.21	5
Dimethyl acetylenedicarboxylate	142.11	5
Product Class	Yield Range (%)
Substituted Imidazo[1,5-b]pyridazines	68-89

Logical Relationship Diagram:

Caption: Relationship of components in the MCR.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chim.it [chim.it]
• 3. Dimethyl 1H-pyrazole-3,5-dicarboxylate synthesis - chemicalbook [chemicalbook.com]
• 4. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"common side reactions with acetylenedicarboxylic acid monopotassium salt"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with acetylenedicarboxylic acid monopotassium salt.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using acetylenedicarboxylic acid monopotassium salt?

A1: The most frequently encountered side reactions with acetylenedicarboxylic acid monopotassium salt are decarboxylation, unwanted polymerization, and Michael addition. These reactions can lead to reduced yield of the desired product and the formation of impurities.

Q2: What are the known incompatibilities of acetylenedicarboxylic acid monopotassium salt?

A2: Acetylenedicarboxylic acid monopotassium salt is incompatible with strong bases, reducing agents, and oxidizing agents.[1][2] Reactions involving these reagents can lead to decomposition of the salt or other undesirable side reactions.

Q3: How can I minimize the decarboxylation of acetylenedicarboxylic acid monopotassium salt during my reaction?

A3: Decarboxylation is a common side reaction, particularly in aqueous solutions and at elevated temperatures. To minimize this, it is recommended to conduct reactions at the lowest effective temperature and to avoid prolonged heating. In aqueous media, be aware that the monopotassium salt (the mono-deprotonated form) can decarboxylate faster than the free acid.

Q4: What might be causing the polymerization of my reaction mixture?

A4: Acetylenedicarboxylic acid monopotassium salt can undergo polymerization, which may be initiated by radiation, chemical initiators, or heat. If you observe the formation of a solid, insoluble material, unwanted polymerization may be occurring. To avoid this, ensure that the reaction is carried out in the absence of radical initiators and at a controlled temperature.

Troubleshooting Guides

Issue 1: Low Yield of Desired Product and Presence of Propiolic Acid Impurity

Symptom	Possible Cause	Suggested Solution
Low yield of the target compound.	Decarboxylation: Acetylenedicarboxylic acid monopotassium salt can undergo decarboxylation to form propiolic acid, especially in aqueous solutions and at elevated temperatures.	- Lower Reaction Temperature: Conduct the experiment at the lowest possible temperature that allows for the desired reaction to proceed. - Minimize Reaction Time: Avoid unnecessarily long reaction times to reduce the extent of decarboxylation. - Solvent Choice: If possible, use a non-aqueous solvent to reduce the rate of decarboxylation.
Identification of propiolic acid or its derivatives in the product mixture (e.g., by NMR or MS).	- pH Control: In aqueous solutions, be mindful of the pH as the decarboxylation rate is pH-dependent. The mono-deprotonated species has been reported to decarboxylate faster than the free acid.

Issue 2: Formation of an Insoluble Precipitate

Symptom	Possible Cause	Suggested Solution
Formation of a solid, insoluble material in the reaction flask.	Unwanted Polymerization: The acetylenic bond in the molecule can be susceptible to polymerization under certain conditions.	- Temperature Control: Maintain a stable and controlled reaction temperature. Avoid localized overheating. - Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation-initiated polymerization. - Avoid Radical Initiators: Ensure that the reaction setup and reagents are free from radical initiators.
The precipitate is not the expected product.

Issue 3: Formation of Unexpected Adducts

Symptom	Possible Cause	Suggested Solution
Characterization data (NMR, MS) indicates the presence of a product with a higher molecular weight than expected, corresponding to the addition of a nucleophile.	Michael Addition: Acetylenedicarboxylic acid monopotassium salt is an electron-deficient alkyne and can act as a Michael acceptor, reacting with nucleophiles present in the reaction mixture (e.g., amines, thiols, or even some solvents).	- Protect Nucleophilic Groups: If your substrate contains nucleophilic functional groups that are not intended to react, consider using a suitable protecting group strategy. - Choice of Base: If a base is required, use a non-nucleophilic base to avoid its addition to the alkyne. - Solvent Selection: Use a non-nucleophilic solvent.

Experimental Protocols

Synthesis of Acetylenedicarboxylic Acid from Acetylenedicarboxylic Acid Monopotassium Salt

This protocol details the conversion of the monopotassium salt to the free acid.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Concentrated sulfuric acid

• Water

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Separatory funnel

• Rotary evaporator

• Vacuum desiccator

Procedure:

• Dissolve the acetylenedicarboxylic acid monopotassium salt in water in a round-bottom flask.

• Carefully add concentrated sulfuric acid to the solution. The free acid will precipitate.

• Extract the aqueous solution multiple times with diethyl ether using a separatory funnel.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Remove the diethyl ether using a rotary evaporator to yield the crystalline acetylenedicarboxylic acid.

• For complete drying, place the crystals in a vacuum desiccator over concentrated sulfuric acid.

Visualizations

Caption: Common side reactions of acetylenedicarboxylic acid monopotassium salt.

Caption: Troubleshooting workflow for experiments with acetylenedicarboxylic acid monopotassium salt.

References

• 1. 928-04-1 CAS MSDS (Acetylenedicarboxylic acid monopotassium salt) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. chembk.com [chembk.com]

"preventing decarboxylation of acetylenedicarboxylic acid monopotassium salt during reactions"

Welcome to the technical support center for acetylenedicarboxylic acid monopotassium salt. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing its decarboxylation during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is acetylenedicarboxylic acid monopotassium salt and why is decarboxylation a concern?

Acetylenedicarboxylic acid monopotassium salt (KADC) is a useful building block in organic synthesis. However, its utility can be hampered by its propensity to undergo decarboxylation, the loss of carbon dioxide (CO₂), which leads to the formation of propiolic acid derivatives. This side reaction can reduce the yield of the desired product and introduce impurities into the reaction mixture.

Q2: Under what conditions does decarboxylation of acetylenedicarboxylic acid monopotassium salt typically occur?

Decarboxylation is primarily promoted by elevated temperatures.[1] Studies have shown that in aqueous solutions, the rate of decarboxylation increases with temperature.[1][2] The monopotassium salt (the monoanion form) is particularly susceptible to decarboxylation, even more so than the free acid or the dipotassium salt (the dianion form).[1][2]

Q3: How does pH affect the stability of acetylenedicarboxylic acid monopotassium salt?

The stability of acetylenedicarboxylic acid and its salts in aqueous solution is pH-dependent. The monoanion (present as the monopotassium salt) decarboxylates faster than the neutral acetylenedicarboxylic acid and the dianion.[1][2] This implies that maintaining a pH where the dianion is the predominant species could enhance stability against decarboxylation.

Q4: Are there any solvents that can influence the rate of decarboxylation?

While specific data for acetylenedicarboxylic acid monopotassium salt is limited, studies on other carboxylic acids have shown that polar aprotic solvents can sometimes accelerate decarboxylation compared to protic solvents. Therefore, solvent choice can be a critical parameter to consider in your reaction setup.

Q5: What are the known incompatibilities of acetylenedicarboxylic acid monopotassium salt?

Acetylenedicarboxylic acid monopotassium salt is generally incompatible with strong bases, reducing agents, and oxidizing agents.[3][4] Reactions involving these types of reagents should be carefully designed to avoid degradation of the salt.

Troubleshooting Guides

Issue 1: Low yield of desired product and evidence of side-product formation.

This is a common symptom of decarboxylation.

Troubleshooting Steps:

• Temperature Control:

  • Action: Lower the reaction temperature. Many reactions can proceed at a lower temperature over a longer period.

  • Rationale: Decarboxylation is a thermally driven process. Reducing the temperature is the most effective way to minimize this side reaction.

• pH Adjustment:

  • Action: If your reaction conditions permit, consider adjusting the pH to be more basic.

  • Rationale: The dianion of acetylenedicarboxylic acid is more resistant to decarboxylation than the monoanion.[1][2]

• Solvent Selection:

  • Action: If possible, experiment with less polar or protic solvents.

  • Rationale: Solvent polarity can influence the rate of decarboxylation.

• Reaction Time:

  • Action: Monitor the reaction progress closely and stop it as soon as the desired product is formed to avoid prolonged exposure to heat.

Issue 2: Complete loss of starting material with no desired product formation.

This could indicate rapid decarboxylation under the chosen reaction conditions.

Troubleshooting Steps:

• Re-evaluate Reaction Conditions:

  • Action: Drastically lower the reaction temperature or consider running the reaction at room temperature or below if feasible.

  • Rationale: The activation energy for your desired reaction may be lower than that of the decarboxylation, allowing for product formation at reduced temperatures.

• Consider a Different Synthetic Approach:

  • Action: Explore alternative synthetic routes that do not require harsh conditions.

  • Rationale: If decarboxylation is unavoidable under the current reaction setup, a different pathway to the target molecule might be necessary. One such alternative is mechanochemical synthesis.

Quantitative Data on Decarboxylation

The rate of decarboxylation of acetylenedicarboxylic acid and its corresponding anions has been studied in aqueous solutions. The following table summarizes the relative rates of decarboxylation.

Species	Chemical Formula	Relative Rate of Decarboxylation
Acetylenedicarboxylic Acid	HOOC-C≡C-COOH	Slower
Acetylenedicarboxylic Acid Monoanion (from Monopotassium Salt)	HOOC-C≡C-COO⁻	Fastest
Acetylenedicarboxylic Acid Dianion	⁻OOC-C≡C-COO⁻	Slowest

This table illustrates the qualitative findings from studies on the decarboxylation kinetics of acetylenedicarboxylic acid and its ions in aqueous solutions. The monoanion, which is the form of the monopotassium salt in solution, exhibits the highest rate of decarboxylation.[1][2]

Experimental Protocols

Protocol 1: General Guidelines for Minimizing Decarboxylation in Solution-Phase Reactions

• Temperature Management: Maintain the reaction temperature as low as possible while still allowing for a reasonable reaction rate. Use an ice bath or a cryocooler for reactions that can proceed at or below room temperature.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent potential side reactions with atmospheric components.

• pH Control: If the reaction chemistry allows, buffer the solution to a pH that favors the formation of the more stable dianion.

• Solvent Choice: Screen different solvents to identify one that minimizes decarboxylation while still facilitating the desired reaction.

• Monitoring: Use techniques like TLC, LC-MS, or NMR to monitor the reaction progress and identify the optimal reaction time to maximize the yield of the desired product and minimize decarboxylation.

Protocol 2: Mechanochemical Synthesis to Avoid Thermal Decarboxylation

Mechanochemical synthesis is a solvent-free or low-solvent technique that uses mechanical force (e.g., grinding) to induce chemical reactions. This method can be highly effective in preventing thermally induced decarboxylation.[1]

Materials:

• Acetylenedicarboxylic acid

• A metal salt (e.g., magnesium acetate, Mg(CH₃COO)₂)

• Mortar and pestle (agate or ceramic) or a ball mill

Procedure:

• Combine stoichiometric amounts of acetylenedicarboxylic acid and the metal salt in the mortar or ball mill vial.

• Grind the solid mixture vigorously for a specific duration (e.g., 15-60 minutes). The reaction progress can be monitored by taking small samples for analysis (e.g., PXRD).

• The resulting solid product is the metal salt of acetylenedicarboxylic acid, formed without the need for heating in a solvent, thus avoiding decarboxylation.

Visualizations

References

• 1. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 928-04-1 CAS MSDS (Acetylenedicarboxylic acid monopotassium salt) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. chembk.com [chembk.com]

Technical Support Center: Purification of Acetylenedicarboxylic Acid Monopotassium Salt

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with acetylenedicarboxylic acid monopotassium salt. Below you will find information on common purification challenges, detailed experimental protocols, and analytical methods to ensure the quality of your product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude acetylenedicarboxylic acid monopotassium salt?

A1: The most common impurity, particularly from the synthesis involving the reaction of α,β-dibromosuccinic acid with potassium hydroxide, is potassium bromide. Other potential impurities include residual starting materials, side-reaction products, and decomposition products such as propiolic acid, which can form due to the thermal instability of the acetylenedicarboxylic acid moiety, especially when heated in solution.[1]

Q2: My final product is off-white or yellowish. What is the likely cause and how can I fix it?

A2: A yellowish or off-white color can indicate the presence of impurities or degradation of the product. Acetylenedicarboxylic acid and its salts can be susceptible to decarboxylation, which can be accelerated by heat.[1] To obtain a white crystalline product, consider the following:

• Use of Activated Carbon: During recrystallization, adding a small amount of activated carbon to the hot solution can help adsorb colored impurities.

• Lower Temperatures: If possible, perform the purification steps at lower temperatures to minimize thermal decomposition.

• Inert Atmosphere: Purging the solvent and reaction vessel with an inert gas like nitrogen or argon can prevent oxidative degradation.

Q3: The yield of my purified product is very low. What are the possible reasons?

A3: Low recovery is a common issue in recrystallization.[2][3][4][5][6] Several factors could be responsible:

• Excessive Solvent: Using too much solvent to dissolve the crude product will result in a significant portion of the salt remaining in the mother liquor upon cooling.[2][3][4]

• Premature Crystallization: If the product crystallizes during a hot filtration step (if performed), a substantial amount can be lost.

• Incomplete Precipitation: The cooling step may not have been long enough or the temperature not low enough to ensure maximum precipitation.

• Washing with Room Temperature Solvent: Rinsing the collected crystals with solvent that is not ice-cold can redissolve some of the product.[3][4]

Q4: How can I assess the purity of my final product?

A4: Several analytical techniques can be employed to determine the purity of your acetylenedicarboxylic acid monopotassium salt:

• Melting Point: A sharp melting point range close to the literature value is a good indicator of purity.

• Spectroscopy:

  • ¹H and ¹³C NMR spectroscopy can confirm the chemical structure and identify organic impurities.

  • FT-IR spectroscopy can verify the presence of the characteristic functional groups.

• Elemental Analysis: This provides the percentage of carbon, hydrogen, and potassium, which can be compared to the theoretical values.

• Ion Chromatography: This is an effective method for quantifying anionic impurities like bromide.[7]

• Qualitative Test for Bromide: A simple chemical test can indicate the presence of bromide. Acidify a solution of your salt with nitric acid and add a few drops of silver nitrate solution. The formation of a pale cream-colored precipitate (silver bromide) suggests the presence of bromide ions.[8]

Troubleshooting Guide

This guide addresses specific problems you might encounter during the purification of acetylenedicarboxylic acid monopotassium salt.

Problem	Possible Cause(s)	Suggested Solution(s)
Crude salt does not fully dissolve in hot water.	Insoluble impurities are present.	Perform a hot filtration. Ensure the filtration apparatus is pre-heated to prevent premature crystallization of the product in the funnel.
Product "oils out" instead of crystallizing.	The solution is supersaturated, and the temperature is above the melting point of the impure solid.	Reheat the solution to dissolve the oil, add a small amount of additional hot solvent, and allow it to cool more slowly. Seeding the solution with a previously obtained pure crystal can also promote proper crystallization.[2]
No crystals form upon cooling.	Too much solvent was used, or the solution is supersaturated.	Try scratching the inside of the flask with a glass rod to induce crystallization. If that fails, boil off some of the solvent to increase the concentration and cool again. As a last resort, the solvent can be removed entirely and the recrystallization attempted again with less solvent.[3]
Product is discolored (yellowish/brown).	Presence of colored impurities or thermal decomposition.	During recrystallization, add a small amount of activated carbon to the hot solution before filtration. Ensure the dissolution temperature is kept as low as possible to minimize decomposition.
Low yield of purified crystals.	- Excessive solvent used.- Premature crystallization during hot filtration.- Incomplete cooling.- Washing with warm solvent.	- Use the minimum amount of hot solvent necessary for dissolution.- Ensure filtration apparatus is hot.- Cool the solution in an ice bath for a longer duration.- Wash the collected crystals with a minimal amount of ice-cold solvent.[3][4]
Presence of bromide impurity in the final product.	Inefficient initial precipitation or co-precipitation.	Repeat the recrystallization process. The solubility of potassium bromide is higher than the desired salt in cold water, so a carefully controlled recrystallization should effectively remove it.

Experimental Protocols

Protocol 1: General Recrystallization from Water

This protocol outlines a general procedure for the recrystallization of acetylenedicarboxylic acid monopotassium salt from water. The exact volumes will depend on the scale of your experiment and the purity of the crude material.

• Solvent Estimation: In a small test tube, add a small, known amount of your crude product and add water dropwise while heating until it just dissolves. This will give you an approximate ratio of solvent needed.

• Dissolution: Place the bulk of the crude acetylenedicarboxylic acid monopotassium salt in an Erlenmeyer flask. Add the minimum amount of deionized water required to dissolve the solid at an elevated temperature (e.g., 80-90°C). Avoid boiling for extended periods to minimize decomposition.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated carbon. Swirl the flask and gently heat for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or activated carbon was used, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum.

Solubility Data for a Related Compound

Compound	Solvent	Temperature (°C)	Solubility ( g/100 mL)
Potassium Bitartrate	Water	20	0.57
Potassium Bitartrate	Water	100	6.1

This significant increase in solubility with temperature highlights the effectiveness of water as a recrystallization solvent for such potassium acid salts.

Visual Workflows

Caption: General workflow for the purification of acetylenedicarboxylic acid monopotassium salt.

Caption: Decision tree for troubleshooting common purification issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.uci.edu [chem.uci.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. Potassium bitartrate - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Low Yield in Diels-Alder Reactions with Acetylenedicarboxylic Acid Monopotassium Salt

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during Diels-Alder reactions involving acetylenedicarboxylic acid monopotassium salt, with a focus on improving reaction yields.

Frequently Asked Questions (FAQs)

Q1: My Diels-Alder reaction with acetylenedicarboxylic acid monopotassium salt is resulting in a low yield. What are the most common causes?

Low yields in Diels-Alder reactions with this specific dienophile can often be attributed to one or more of the following factors:

• Poor Solubility: Acetylenedicarboxylic acid monopotassium salt is an ionic compound and may have limited solubility in common non-polar organic solvents used for Diels-Alder reactions.

• Suboptimal Reaction Conditions: Temperature and reaction time are critical parameters. Excessively high temperatures can promote the reverse reaction, known as the retro-Diels-Alder reaction.[1][2][3][4]

• Unfavorable Reactant Electronics: The efficiency of a Diels-Alder reaction is highly dependent on the electronic properties of the diene and dienophile.[5][6][7][8]

• Side Reactions: Potential side reactions, such as decarboxylation of the dienophile or product, can reduce the overall yield.

• Difficult Product Isolation: The ionic nature of the product can sometimes complicate purification, leading to product loss during workup.

Q2: How does the reactivity of acetylenedicarboxylic acid monopotassium salt compare to its free acid or diester counterparts?

Q3: Can a Lewis acid be used to catalyze the reaction with acetylenedicarboxylic acid monopotassium salt?

Yes, Lewis acids are commonly used to catalyze Diels-Alder reactions by coordinating to the dienophile, making it more electrophilic and thus more reactive.[9][10][11][12][13] For dienophiles containing carbonyl groups, Lewis acids can significantly enhance the reaction rate.[9][12] When using a Lewis acid with a carboxylate salt, the choice of Lewis acid and reaction conditions is critical to avoid unwanted side reactions.

Troubleshooting Guides

Issue 1: Low Conversion of Starting Materials

If you observe a significant amount of unreacted starting materials, consider the following troubleshooting steps:

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting workflow for low reaction conversion.

Detailed Methodologies:

• Solvent Optimization:

  • Problem: The ionic nature of acetylenedicarboxylic acid monopotassium salt can lead to poor solubility in common non-polar Diels-Alder solvents like toluene or benzene.

  • Solution: Consider using more polar solvents or solvent mixtures. It has been noted that polar solvents like dimethylformamide (DMF), ethylene glycol, and even water can accelerate Diels-Alder reactions.[14] A small amount of a polar co-solvent may be sufficient to increase the concentration of the dienophile in the reaction phase.

• Catalysis:

  • Problem: The carboxylate group may not be sufficiently electron-withdrawing to activate the dienophile for reaction with less reactive dienes.

  • Solution: The use of a Lewis acid catalyst can increase the electrophilicity of the dienophile.[9][11][12][13] Start with common Lewis acids like zinc chloride (ZnCl₂) or aluminum chloride (AlCl₃) in catalytic amounts. The Lewis acid coordinates to the carbonyl oxygen, enhancing the dienophile's reactivity.[1]

• Temperature and Reaction Time:

  • Problem: The reaction may be too slow at lower temperatures, or at higher temperatures, the equilibrium may favor the starting materials due to the retro-Diels-Alder reaction.[1][2][3][4]

  • Solution: Systematically vary the reaction temperature. If the reaction is slow, a modest increase in temperature may be beneficial.[1] However, if you suspect product decomposition, lowering the temperature and extending the reaction time is a better strategy.[1] Monitoring the reaction progress by techniques like TLC or NMR is crucial to find the optimal balance.

Issue 2: Product Decomposition or Presence of Side-Products

If you observe the formation of unexpected products or a decrease in the desired product concentration over time, consider these possibilities:

Logical Relationship for Product Decomposition

Caption: Logical flow for addressing product decomposition.

Detailed Methodologies:

• Retro-Diels-Alder Reaction:

  • Problem: The Diels-Alder reaction is reversible, and the reverse reaction is favored at higher temperatures.[1][2][3][4] This is a common cause of low yields, especially if the desired adduct is thermally labile.

  • Solution: Conduct the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.[1] If the reaction requires elevated temperatures to proceed, it may be necessary to accept a shorter reaction time to minimize product decomposition.

• Decarboxylation:

  • Problem: Acetylenedicarboxylic acid is known to decompose at its melting point (175-176 °C).[15] While the monopotassium salt is likely more stable, decarboxylation could be a potential side reaction at elevated temperatures, leading to the formation of undesired byproducts.

  • Solution: If decarboxylation is suspected, running the reaction at a lower temperature is advised. Additionally, ensuring the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) can sometimes mitigate decomposition pathways.

Issue 3: Difficulty in Product Isolation and Purification

The ionic nature of the starting material and potentially the product can present challenges during workup and purification.

Experimental Workflow for Product Isolation

Caption: A general workflow for the isolation of the Diels-Alder adduct.

Detailed Methodologies:

• Workup Procedure:

  • Problem: The potassium salt of the Diels-Alder adduct may be soluble in water, making direct extraction with a non-polar organic solvent inefficient.

  • Solution: After the reaction, if a Lewis acid was used, it should be quenched appropriately (e.g., with a mild aqueous base).[1] To facilitate extraction into an organic solvent, the aqueous layer should be acidified (e.g., with dilute HCl) to protonate the carboxylate group, making the product less polar. Subsequent extraction with a suitable organic solvent (e.g., ethyl acetate) should be more effective.

• Purification:

  • Problem: Traces of ionic starting material or byproducts can complicate purification by standard methods like silica gel chromatography.

  • Solution: Crystallization is often an effective method for purifying Diels-Alder adducts.[16][17] Experiment with different solvent systems to induce crystallization. If chromatography is necessary, consider using a more polar eluent system or a different stationary phase.

Data Summary

The following table summarizes general conditions and reported yields for Diels-Alder reactions with acetylenic dienophiles, providing a baseline for what might be expected. Note that specific data for acetylenedicarboxylic acid monopotassium salt is limited in the literature.

Diene	Dienophile	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Butadiene	Acetylenedicarboxylic acid	Not specified	Not specified	Not specified	Not specified	[18][19]
Anthracene	Maleic anhydride	Xylene	Reflux	Not specified	Good	[17][20]

Experimental Protocols

General Protocol for a Diels-Alder Reaction with Acetylenedicarboxylic Acid Monopotassium Salt:

This is a generalized procedure and may require optimization for specific dienes.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the diene in a suitable solvent (e.g., toluene, xylene, or a more polar solvent if solubility is an issue).

• Addition of Dienophile: Add acetylenedicarboxylic acid monopotassium salt to the solution. The molar ratio of diene to dienophile may need to be optimized, but a 1:1 or a slight excess of the diene is a common starting point.

• Reaction Conditions: Heat the reaction mixture to the desired temperature and monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC, GC-MS, or NMR).

• Workup: Once the reaction is complete, cool the mixture to room temperature. If a Lewis acid was used, quench the reaction. Remove the solvent under reduced pressure. Add water to dissolve the crude product and wash with a non-polar organic solvent to remove any unreacted diene. Acidify the aqueous layer with a dilute acid (e.g., 1M HCl) to a pH of approximately 2-3.

• Isolation: Extract the product from the acidified aqueous layer with an organic solvent such as ethyl acetate. Combine the organic extracts, dry over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent system or by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Retro-Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. quora.com [quora.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Enantioselective Diels-Alder reactions of carboxylic ester dienophiles catalysed by titanium-based chiral Lewis acid – Oriental Journal of Chemistry [orientjchem.org]
• 10. Lewis acid catalyzed and self-assembled diels-alder reactions (LACASA-DA) : a new strategy to control diels-alder reaction [harvest.usask.ca]
• 11. How Lewis Acids Catalyze Diels–Alder Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ias.ac.in [ias.ac.in]
• 13. [PDF] Specific acid catalysis and Lewis acid catalysis of Diels-Alder reactions in aqueous media | Semantic Scholar [semanticscholar.org]
• 14. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. m.youtube.com [m.youtube.com]
• 17. web.mnstate.edu [web.mnstate.edu]
• 18. researchgate.net [researchgate.net]
• 19. organicreactions.org [organicreactions.org]
• 20. praxilabs.com [praxilabs.com]

"managing the thermal sensitivity of acetylenedicarboxylic acid monopotassium salt in experiments"

Technical Support Center: Acetylenedicarboxylic Acid Monopotassium Salt

Welcome to the technical support center for acetylenedicarboxylic acid monopotassium salt (CAS 928-04-1). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on managing the thermal sensitivity of this compound during experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving acetylenedicarboxylic acid monopotassium salt, with a focus on problems related to its thermal instability.

Q1: My reaction mixture turned brown/black unexpectedly during heating. What is happening?

A1: An unexpected color change to brown or black is a common indicator of thermal decomposition. Acetylenedicarboxylic acid monopotassium salt and its parent acid can decarboxylate, especially when heated in solution, leading to the formation of byproducts and polymeric materials.[1] The rate of this decarboxylation increases with temperature.[1]

• Immediate Action: Stop heating the reaction immediately. If safe, cool the mixture in an ice bath.

• Probable Cause: The reaction temperature likely exceeded the stability threshold of the compound under your specific experimental conditions.

• Solution: Redesign the experiment to use a lower temperature. If a certain temperature is required, consider minimizing the heating duration, ensuring even heat distribution with vigorous stirring, and running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidative side reactions.

Q2: I am experiencing poor or inconsistent yields. Could thermal sensitivity be the cause?

A2: Yes, inconsistent yields are a classic symptom of uncontrolled thermal degradation. The monovalent hydrogenacetylenedicarboxylate anion is known to decarboxylate faster than the free acid, making precise temperature control critical.[1]

• Troubleshooting Steps:

  • Verify Temperature Control: Ensure your heating apparatus (oil bath, heating mantle) is calibrated and provides consistent, even heating. Use a thermometer placed directly in the reaction mixture if possible.

  • Analyze Heating Rate: A rapid heating rate can create localized hot spots, initiating decomposition even if the set temperature is below the known decomposition point. Use a slower, more gradual heating ramp.

  • Review Solvent Choice: The stability of the salt can be solvent-dependent. Ensure the chosen solvent is dry and de-gassed, as impurities can catalyze decomposition.

  • Consider pH: The decarboxylation rate is pH-dependent.[1] Ensure the pH of your reaction medium is controlled and consistent between batches.

Q3: My reaction is producing gas, but it's not an expected part of the mechanism. What should I do?

A3: Unanticipated gas evolution is a serious sign of decomposition. Thermal degradation can release carbon dioxide (CO2) and carbon monoxide (CO).[2][3] In some polymerization reactions, the evolution of H2O, CO, and/or CO2 has been observed.[4]

• Immediate Action: Ensure the reaction is being conducted in a well-ventilated fume hood. Do not seal the reaction vessel tightly unless it is equipped with a pressure-relief system. Cease heating and cool the reaction.

• Preventative Measures: For future experiments, design your setup to include a gas outlet (e.g., a bubbler or a condenser open to an inert gas line) to safely vent any evolved gases. Perform the reaction on a smaller scale until the conditions are optimized and deemed safe.

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Frequently Asked Questions (FAQs)

Q4: What is the decomposition temperature of acetylenedicarboxylic acid monopotassium salt?

A4: There is varied data in the literature, which underscores the need for caution. Some sources list a melting point of 133 °C.[5][6] The parent compound, acetylenedicarboxylic acid, is reported to decompose between 175-187 °C.[7] However, decomposition can occur at much lower temperatures in solution; for example, the related calcium salt begins to decompose at approximately 50 °C.[1] It is crucial to determine the safe operating temperature empirically for your specific reaction conditions, starting with low temperatures.

Thermal Data Summary

Compound/Derivative	Reported Melting/Decomposition Temperature	Context/Source
Acetylenedicarboxylic acid monopotassium salt	133 °C (Melting Point)	ChemBK, ChemicalBook[5][6]
Acetylenedicarboxylic acid (Parent Compound)	175-187 °C (Decomposes)	Wikipedia, Sigma-Aldrich[7]
Thallium(I) acetylenedicarboxylate	195 °C (Decomposes)	Wikipedia[7]
Calcium acetylenedicarboxylate [Ca(ADC)]	~50 °C (Decomposes)	RSC Publishing[1]
Mg/Mn/Co-based MOFs with ADC	~200 °C (Decomposes)	RSC Publishing[1]
Strontium acetylenedicarboxylate [Sr(ADC)]	~450 °C (Decomposes)	RSC Publishing[1]

Q5: How should I properly store this compound?

A5: Store the compound in a tightly closed container in a dry and well-ventilated place. Given its sensitivity, some suppliers recommend refrigerated storage between 2-8°C or even at -20°C to ensure long-term stability.[6] It is incompatible with bases, reducing agents, and strong oxidizing agents and should be stored away from them.[5][6]

Q6: What are the primary hazards associated with this compound?

A6: Acetylenedicarboxylic acid monopotassium salt is classified as a toxic solid. It is toxic if swallowed, by inhalation, or through skin contact.[8] It is also known to cause skin, eye, and respiratory irritation.[5] Appropriate personal protective equipment (PPE), including gloves, safety glasses or a face shield, and a lab coat, must be worn at all times. All manipulations should be performed inside a certified chemical fume hood.

Q7: Can this compound be used in heated reactions at all?

A7: Yes, but with stringent temperature control. It has been used in reactions under reflux in ethanol (boiling point ~78°C) and in solution polymerization at 90°C.[4][9] The key is to maintain the temperature well below the decomposition threshold and to heat the mixture as briefly and gently as possible. Alternative, non-thermal methods like mechanochemical synthesis (grinding) have been successfully used to avoid decomposition in solution.[1]

Experimental Protocols

Recommended Protocol for a Controlled Heating Experiment

This protocol provides a general framework for safely heating a reaction containing acetylenedicarboxylic acid monopotassium salt.

1. Materials and Setup:

• Three-neck round-bottom flask.

• Calibrated heating source (e.g., silicone oil bath with a PID controller).

• Magnetic stirrer and stir bar.

• Internal thermometer or thermocouple to monitor the actual reaction temperature.

• Condenser.

• Inert gas inlet (e.g., Nitrogen or Argon) connected to a bubbler.

• All glassware must be thoroughly dried before use.

2. Procedure:

• Assembly: Assemble the glassware in a chemical fume hood. Ensure all joints are properly sealed.

• Inerting: Charge the flask with acetylenedicarboxylic acid monopotassium salt and other solid reagents. Flush the system with an inert gas for 10-15 minutes.

• Solvent Addition: Add the degassed, dry solvent via cannula or syringe.

• Stirring: Begin vigorous stirring to ensure even heat distribution and prevent the formation of localized hot spots.

• Heating:

  • Set the temperature controller to a temperature at least 20-30°C below the target temperature.

  • Slowly increase the setpoint in small increments (e.g., 5-10°C), allowing the internal reaction temperature to stabilize at each step.

  • Do not exceed a heating rate of 1-2°C per minute.

• Monitoring:

  • Continuously monitor the internal reaction temperature.

  • Visually inspect the reaction for any signs of decomposition: darkening color, unexpected precipitation, or an increase in gas evolution from the bubbler.

• Reaction Completion and Cooldown:

  • Once the reaction is complete, turn off the heat source and remove the heating bath.

  • Allow the mixture to cool slowly to room temperature under positive inert gas pressure.

• Emergency Procedure: If signs of uncontrolled decomposition are observed, immediately remove the heating source and cool the flask using an ice-water bath. Be prepared for rapid gas evolution.

References

• 1. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 2. vvc-keenan.newlook.safecollegessds.com [vvc-keenan.newlook.safecollegessds.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. open.metu.edu.tr [open.metu.edu.tr]
• 5. chembk.com [chembk.com]
• 6. 928-04-1 CAS MSDS (Acetylenedicarboxylic acid monopotassium salt) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Acetylenedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 8. Acetylenedicarboxylic acid, monopotassium salt - Hazardous Agents | Haz-Map [haz-map.com]
• 9. Making sure you're not a bot! [oc-praktikum.de]

Technical Support Center: Improving Reaction Selectivity with Acetylenedicarboxylic Acid Monopotassium Salt

Welcome to the technical support center for utilizing acetylenedicarboxylic acid monopotassium salt and its derivatives to enhance reaction selectivity. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of acetylenedicarboxylic acid monopotassium salt in improving reaction selectivity?

A1: Acetylenedicarboxylic acid monopotassium salt serves as a versatile precursor for the synthesis of chiral dienophiles, which are instrumental in controlling the stereoselectivity of reactions such as the asymmetric Diels-Alder reaction. By introducing chirality into one of the reactants, it is possible to influence the formation of a specific stereoisomer, leading to a higher diastereomeric or enantiomeric excess in the product.

Q2: I am observing low diastereoselectivity in my asymmetric Diels-Alder reaction using a chiral acetylenedicarboxylate ester. What are the potential causes?

A2: Low diastereoselectivity can stem from several factors. Key areas to investigate include the purity of your chiral auxiliary and dienophile, the choice of Lewis acid catalyst, reaction temperature, and the solvent system. Sub-optimal conditions can diminish the steric influence of the chiral auxiliary, leading to a mixture of diastereomers.[1]

Q3: Can the solvent choice impact the stereochemical outcome of the reaction?

A3: Absolutely. Solvents can influence the conformation of the transition state complex, thereby affecting the facial selectivity of the reaction. For instance, in the Diels-Alder reaction of α-hydroxy-α-phenyl-o-QDM with bis(methyl (S)-lactyl) acetylenedicarboxylate, a reversal of diastereoselectivity has been observed when switching from nonpolar solvents like benzene to polar solvents such as methanol or ethyl acetate.[2] It is advisable to screen a range of solvents to optimize for the desired stereoisomer.

Q4: How critical is the reaction temperature for achieving high selectivity?

A4: Reaction temperature is a critical parameter in stereoselective synthesis. Lowering the temperature, often to -78 °C, typically enhances diastereoselectivity by favoring the transition state with the lower activation energy, which leads to the major diastereomer.[1] Conversely, higher temperatures can provide sufficient energy to overcome this energy difference, resulting in reduced selectivity.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered when using acetylenedicarboxylic acid monopotassium salt-derived chiral auxiliaries for selective reactions.

Problem 1: Low Yield During the Synthesis of Chiral Acetylenedicarboxylate Esters

Possible Cause	Troubleshooting Step
Incomplete reaction	Ensure all reagents are of high purity and anhydrous conditions are maintained, especially when using moisture-sensitive reagents like oxalyl chloride or thionyl chloride for the formation of the acid chloride.
Side reactions	Control the reaction temperature carefully. The formation of the acid chloride should be performed at a low temperature (e.g., 0 °C) to minimize side reactions.
Degradation of product	During workup, ensure that the washing steps are performed efficiently to remove any acidic or basic impurities that could catalyze the decomposition of the ester product.
Inefficient purification	Optimize the conditions for column chromatography (e.g., solvent system, silica gel activity) to ensure proper separation of the desired product from byproducts and starting materials.

Problem 2: Poor Diastereoselectivity in the Asymmetric Diels-Alder Reaction

Possible Cause	Troubleshooting Step
Suboptimal Lewis Acid	The choice and amount of Lewis acid are crucial. Screen different Lewis acids (e.g., TiCl₄, SnCl₄, Et₂AlCl, BF₃·OEt₂) and vary their stoichiometry to find the optimal conditions for your specific substrate.[1]
Incorrect Reaction Temperature	Perform the reaction at a lower temperature (e.g., -78 °C, -40 °C, 0 °C) to enhance selectivity. Monitor the reaction progress to avoid prolonged reaction times that might lead to racemization or side reactions.[1]
Inappropriate Solvent	As solvent polarity can significantly impact selectivity, screen a range of solvents from nonpolar (e.g., hexane, toluene) to polar aprotic (e.g., CH₂Cl₂, THF) and polar protic (e.g., methanol, ethanol) to determine the best medium for the desired stereochemical outcome.[2]
Presence of Impurities	Ensure the diene, dienophile, and solvent are of high purity. Impurities can interfere with the catalyst and reduce selectivity.

Quantitative Data

The following table summarizes the diastereomeric excess (d.e.) observed in the asymmetric Diels-Alder reaction between α-hydroxy-α-phenyl-o-QDM and bis(methyl (S)-lactyl) acetylenedicarboxylate under different solvent conditions.

Solvent	Diastereomeric Ratio (22:23)	Diastereomeric Excess (d.e.) (%)
Benzene	1:2.1	35.5
Ethyl Acetate	1.4:1	16.7
Acetone	1.4:1	16.7
Acetonitrile	1.5:1	20.0
Methanol	1.4:1	16.7

Data extracted from Charlton, J. L., et al. (1987). Synthesis of acetylenedicarboxylic acid esters and asymmetric Diels-Alder reactions of the bis(methy1 (S)-lactyl) ester. Canadian Journal of Chemistry, 65(5), 1074-1079.[2]

Experimental Protocols

Protocol 1: Synthesis of Bis(methyl (S)-lactyl) Acetylenedicarboxylate from Acetylenedicarboxylic Acid Monopotassium Salt

This protocol outlines the steps to synthesize a chiral dienophile starting from the monopotassium salt.

• Preparation of Acetylenedicarboxylic Acid: Dissolve acetylenedicarboxylic acid monopotassium salt in a minimal amount of water. Acidify the solution with a strong acid (e.g., 2M HCl) to a pH of ~1. Extract the aqueous layer multiple times with diethyl ether. Combine the organic extracts, dry over anhydrous magnesium sulfate, and evaporate the solvent to yield acetylenedicarboxylic acid.

• Formation of the Acid Chloride: To a solution of acetylenedicarboxylic acid in an anhydrous solvent (e.g., dichloromethane) at 0 °C, add oxalyl chloride or thionyl chloride dropwise. A catalytic amount of DMF can be added to facilitate the reaction. Stir the reaction mixture at room temperature until the evolution of gas ceases. Remove the excess reagent and solvent under reduced pressure to obtain the crude acetylenedicarbonyl dichloride.

• Esterification with Chiral Auxiliary: Dissolve the crude acid chloride in an anhydrous solvent (e.g., dichloromethane). To this solution, at 0 °C, add a solution of the chiral auxiliary, methyl (S)-lactate, and a non-nucleophilic base (e.g., pyridine or triethylamine) in the same solvent. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Workup and Purification: Quench the reaction with water or a saturated aqueous solution of NH₄Cl. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the pure bis(methyl (S)-lactyl) acetylenedicarboxylate.

Protocol 2: Asymmetric Diels-Alder Reaction

This protocol describes a general procedure for the asymmetric Diels-Alder reaction using a chiral acetylenedicarboxylate ester.

• Reaction Setup: To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add the chiral dienophile (e.g., bis(methyl (S)-lactyl) acetylenedicarboxylate) and an anhydrous solvent (e.g., dichloromethane).

• Addition of Lewis Acid: Cool the solution to the desired temperature (e.g., -78 °C). Add the Lewis acid catalyst (e.g., titanium tetrachloride) dropwise to the solution. Stir the mixture for a short period to allow for complex formation.

• Addition of Diene: Add the diene (e.g., freshly cracked cyclopentadiene) dropwise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching and Workup: Once the reaction is complete, quench it by adding a suitable reagent (e.g., saturated aqueous sodium bicarbonate solution). Allow the mixture to warm to room temperature. Extract the product with an organic solvent (e.g., dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis and Purification: Determine the diastereomeric ratio of the crude product by ¹H NMR spectroscopy or chiral HPLC analysis. Purify the product by column chromatography.

Visualizations

Caption: Experimental workflow from the starting salt to the final product.

Caption: Logical relationship in a Lewis acid-catalyzed asymmetric Diels-Alder reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]

"effect of solvent on acetylenedicarboxylic acid monopotassium salt reactivity"

Technical Support Center: Acetylenedicarboxylic Acid Monopotassium Salt

Welcome to the technical support center for acetylenedicarboxylic acid monopotassium salt (K-ADCA). This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing this reagent in their experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the general properties of acetylenedicarboxylic acid monopotassium salt?

Acetylenedicarboxylic acid monopotassium salt (K-ADCA), also known as potassium hydrogen acetylenedicarboxylate, is a crystalline solid.[1] It is a common laboratory starting material for the synthesis of other derivatives of acetylenedicarboxylic acid.[1] The salt is stable under standard conditions but is incompatible with bases, reducing agents, and oxidizing agents.[2][3]

Q2: What is the solubility of K-ADCA in common solvents?

K-ADCA exhibits limited solubility in many common organic solvents. It is slightly soluble in water at 20°C.[2][3] A study on its polymerization noted that the resulting polymer was soluble in water but insoluble in common organic solvents like dimethyl sulfoxide (DMSO). The monomer itself is also generally insoluble in common organic solvents.

Q3: What are the main reactivity pathways for K-ADCA?

K-ADCA can undergo reactions at both the carboxylic acid group and the acetylene bond. A common reaction is the esterification of the carboxylic acid group. For instance, it is used in the synthesis of dimethyl acetylenedicarboxylate. The acetylene bond can also participate in reactions such as polymerization.

Q4: Is K-ADCA prone to decarboxylation?

Yes, decarboxylation can be a significant side reaction, particularly in solution and at elevated temperatures. The mono-deprotonated hydrogenacetylenedicarboxylate anion has been reported to decarboxylate more rapidly than the fully protonated acetylenedicarboxylic acid in aqueous solutions. Mechanochemical (solid-state) synthesis methods can be employed to avoid thermally induced decarboxylation in solution.

Q5: What are the typical storage conditions for K-ADCA?

It is recommended to store acetylenedicarboxylic acid monopotassium salt at -20°C.[2][3]

Troubleshooting Guides

Issue 1: Low Yield or No Reaction

Potential Cause	Troubleshooting Step
Poor Solubility of K-ADCA	The salt has low solubility in many organic solvents. Consider using a solvent in which the salt has some solubility, or explore the use of a phase-transfer catalyst. For reactions where the acetylenedicarboxylate dianion is the desired reactive species, the use of polar aprotic solvents like DMF or pyridine in the presence of a base might be effective, as suggested by their use in coordination polymer synthesis.
Inappropriate Solvent Choice	The choice of solvent can significantly impact reaction rates. For esterification, protic solvents like methanol or ethanol are used in the presence of a strong acid catalyst.[4]
Reaction Temperature is Too Low	Some reactions may require heating to proceed at a reasonable rate. However, be mindful that elevated temperatures can increase the rate of decarboxylation.
Incompatibility with Reagents	K-ADCA is incompatible with strong bases, reducing agents, and oxidizing agents.[2][3] Ensure that your reaction conditions do not include these.

Issue 2: Product Decomposition During Workup

Potential Cause	Troubleshooting Step
Acid-Catalyzed Decomposition at High Temperatures	During the workup of the synthesis of dimethyl acetylenedicarboxylate, it is noted that failure to wash the ether extract with a sodium bicarbonate solution can lead to significant product loss during distillation. This is likely due to the decomposition of the ester in the presence of residual acid catalyst at high temperatures.[4] Always quench and neutralize any acid catalysts before purification by distillation.
Thermal Instability of Products	The products derived from K-ADCA may also be thermally sensitive. It is advisable to use purification techniques that do not require high temperatures, such as column chromatography, if possible.

Issue 3: Formation of Propiolic Acid Derivatives as a Byproduct

| Potential Cause | Troubleshooting Step | | Decarboxylation of the Starting Material | As previously mentioned, K-ADCA can undergo decarboxylation, especially when heated in solution, to form propiolic acid derivatives. | | | To minimize this, use the lowest effective reaction temperature and minimize reaction time. Running the reaction under an inert atmosphere may also be beneficial. |

Data Presentation

Table 1: Solubility of Acetylenedicarboxylic Acid Monopotassium Salt

Solvent	Solubility	Reference
Water	Slightly soluble (at 20°C)	[2][3]
Diethyl Ether	The parent acid is soluble, but the salt's solubility is not specified.	[1]
Methanol	Used as a reaction solvent for synthesis.	[5]
Ethanol	Used as a reaction solvent for synthesis.	[5]
Dimethyl Sulfoxide (DMSO)	The polymer is noted to be insoluble; the monomer is likely poorly soluble.
N,N-Dimethylformamide (DMF)	Used in the synthesis of coordination polymers.
Pyridine	Used in the synthesis of coordination polymers.

Table 2: Typical Reaction Conditions for Esterification of K-ADCA

Product	Alcohol	Catalyst	Reaction Time	Yield	Reference
Dimethyl acetylenedicarboxylate	Methanol	Concentrated H₂SO₄	4 days at room temp.	72-88%	[4]
Diethyl acetylenedicarboxylate	Absolute Ethanol	Concentrated H₂SO₄	Not specified	51-53%	[4]

Experimental Protocols

Synthesis of Dimethyl Acetylenedicarboxylate from K-ADCA [4]

• Preparation of Acidic Methanol: In a 2-liter round-bottomed flask, add 400 g (510 ml) of methanol. Cool the flask and slowly add 200 g (111 ml) of concentrated sulfuric acid in small portions.

• Reaction Mixture: To the cooled acidic methanol solution, add 100 g (0.66 mole) of acetylenedicarboxylic acid monopotassium salt.

• Reaction: Stopper the flask with a calcium chloride drying tube and let it stand for 4 days at room temperature with occasional swirling.

• Workup - Extraction: Decant the liquid from the inorganic salt. Wash the salt with 500 ml of cold water. Combine the liquids and extract with five 500-ml portions of ether.

• Workup - Washing: Combine the ether extracts and wash successively with 200 ml of cold water, 150 ml of saturated sodium bicarbonate solution, and 200 ml of cold water.

• Drying and Concentration: Dry the ether solution over anhydrous calcium chloride. Remove the ether by distillation from a steam bath.

• Purification: Distill the remaining ester under reduced pressure. The product, dimethyl acetylenedicarboxylate, boils at 95–98°C/19 mm Hg.

Note: Dimethyl acetylenedicarboxylate is a powerful lachrymator and vesicant and should be handled with extreme care.[4]

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. open.metu.edu.tr [open.metu.edu.tr]

"protocol for minimizing byproducts in acetylenedicarboxylic acid monopotassium salt synthesis"

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the synthesis of acetylenedicarboxylic acid monopotassium salt, with a focus on minimizing byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for acetylenedicarboxylic acid monopotassium salt?

A1: A widely used method involves the dehydrobromination of α,β-dibromosuccinic acid using a strong base like potassium hydroxide in an alcoholic solvent, typically methanol.[1] This reaction initially forms dipotassium acetylenedicarboxylate, which is then carefully acidified to precipitate the desired monopotassium salt.[1][2]

Q2: What are the primary byproducts to be aware of during this synthesis?

A2: The main byproduct of concern is propiolic acid, which forms via decarboxylation of acetylenedicarboxylic acid, particularly at elevated temperatures.[2] Another significant impurity is potassium bromide, which is a salt byproduct from the initial dehydrobromination step.[1] Incomplete reaction can also leave residual α,β-dibromosuccinic acid or intermediate bromo-alkene species.

Q3: How can I confirm the purity of my final product?

A3: The purity of acetylenedicarboxylic acid monopotassium salt can be assessed through several analytical techniques. The melting point of the pure compound is reported to be around 133°C.[3][4] Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy can confirm the chemical structure and identify impurities. The presence of a sharp melting point and the absence of signals corresponding to known byproducts in spectroscopic analyses are good indicators of high purity.

Troubleshooting Guide

Problem 1: Low yield of the final product.

Possible Cause	Suggested Solution
Incomplete dehydrobromination reaction.	Ensure the α,β-dibromosuccinic acid is fully dissolved or well-suspended in the methanolic potassium hydroxide solution. Extend the reflux time moderately, but be cautious of increased byproduct formation with excessive heating.
Loss of product during precipitation.	After forming the dipotassium salt, ensure the subsequent acidification is done slowly and with cooling to control the precipitation of the monopotassium salt. Avoid adding a large excess of acid.
Insufficient cooling before filtration.	Cool the reaction mixture thoroughly in an ice bath before filtering the intermediate salt mixture and the final product to maximize precipitation and minimize solubility losses.
Use of ethanol instead of methanol.	The use of 95% ethyl alcohol has been noted to result in slightly lower yields compared to methyl alcohol.[1]

Problem 2: The final product is contaminated with a significant amount of potassium bromide.

Possible Cause	Suggested Solution
Inadequate washing of the intermediate salt mixture.	The initial solid filtered after the reflux consists of a mixture of dipotassium acetylenedicarboxylate and potassium bromide.[1] Wash this salt mixture thoroughly with cold methanol to remove the more soluble potassium bromide.
Co-precipitation with the final product.	Ensure the concentration of the salt mixture solution before acidification is not overly high, as this can lead to the trapping of potassium bromide within the crystal lattice of the desired product.

Problem 3: The presence of propiolic acid as a byproduct.

Possible Cause	Suggested Solution
Excessive heating during the reaction.	Acetylenedicarboxylic acid and its salts can undergo decarboxylation at elevated temperatures to form propiolic acid.[2] Maintain a gentle reflux and avoid prolonged heating. A mechanochemical approach (grinding reactants) has been used to avoid thermally induced decarboxylation.[2]
Localized overheating.	Ensure efficient stirring throughout the reaction to maintain a uniform temperature and prevent localized "hot spots."
High acidity during workup.	While acidification is necessary, a highly acidic environment, especially with heating, can promote decarboxylation. Perform the acidification step at a low temperature.

Experimental Protocol for Minimizing Byproducts

This protocol is adapted from established procedures with specific emphasis on controlling reaction conditions to minimize byproduct formation.[1]

Materials:

• α,β-Dibromosuccinic acid (0.36 mole)

• Potassium hydroxide (2.2 moles)

• 95% Methyl alcohol

• Concentrated Sulfuric acid

• Distilled water

Procedure:

• Preparation of Potassium Hydroxide Solution: In a 2-liter round-bottom flask equipped with a reflux condenser, dissolve 122 g (2.2 moles) of potassium hydroxide in 700 mL of 95% methyl alcohol. This should be done with cooling as the dissolution is exothermic.

• Dehydrobromination: To the cooled alkaline solution, add 100 g (0.36 mole) of α,β-dibromosuccinic acid.

• Reflux: Heat the mixture to a gentle reflux on a steam bath for approximately one hour and fifteen minutes.[1] Critical Step: Avoid aggressive boiling to minimize the risk of decarboxylation.

• Isolation of Intermediate Salts: Cool the reaction mixture thoroughly in an ice bath and filter the precipitated salts with suction. This mixture contains dipotassium acetylenedicarboxylate and potassium bromide.[1]

• Washing: Wash the collected salts with 200 mL of cold methyl alcohol to remove residual potassium bromide.[1]

• Precipitation of Monopotassium Salt: Dissolve the washed salt mixture in 270 mL of cold water. Slowly add a solution of 8 mL of concentrated sulfuric acid in 30 mL of water while stirring in an ice bath.

• Crystallization and Filtration: Allow the mixture to stand in a cold environment (e.g., refrigerator) for at least three hours, or preferably overnight, to ensure complete crystallization.[1] Filter the precipitated acetylenedicarboxylic acid monopotassium salt with suction. The resulting salt should be practically free of bromine.[1]

• Drying: Dry the product in a desiccator.

Quantitative Data on Reaction Parameters

The following table summarizes the impact of key reaction parameters on the yield and purity of acetylenedicarboxylic acid monopotassium salt.

Parameter	Recommended Range/Value	Effect on Yield	Effect on Purity (Minimizing Byproducts)
Temperature	Gentle reflux (~65-70°C)	Optimal	Higher temperatures significantly increase the rate of decarboxylation to propiolic acid.[2]
Reaction Time	1.25 - 1.5 hours	Increases up to a point	Prolonged heating can lead to increased byproduct formation through decarboxylation.
KOH to Acid Ratio	~6:1 molar ratio	High	A sufficient excess of base is crucial for complete dehydrobromination.
Solvent	95% Methyl Alcohol	Higher than with ethanol[1]	Methanol is an effective solvent for the reaction.
Acidification pH	Slightly acidic	High	A large excess of acid and elevated temperatures during this step can promote decarboxylation.

Experimental Workflow

Caption: Workflow for the synthesis of acetylenedicarboxylic acid monopotassium salt.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 3. gtilaboratorysupplies.com [gtilaboratorysupplies.com]
• 4. chembk.com [chembk.com]

"stability issues of acetylenedicarboxylic acid monopotassium salt in aqueous solutions"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of acetylenedicarboxylic acid monopotassium salt in aqueous solutions. This resource is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving aqueous solutions of acetylenedicarboxylic acid monopotassium salt.

Issue 1: Rapid Degradation of the Aqueous Solution

• Question: My aqueous solution of acetylenedicarboxylic acid monopotassium salt seems to be degrading quickly. What could be the cause?

• Answer: The primary degradation pathway for acetylenedicarboxylic acid monopotassium salt in aqueous solution is decarboxylation to form propiolic acid.[1] The rate of this degradation is influenced by several factors:

  • Temperature: Higher temperatures significantly accelerate the rate of decarboxylation.[1]

  • pH: The monopotassium salt exists as the hydrogen acetylenedicarboxylate monoanion in solution. This monoanionic form decarboxylates more rapidly than both the fully protonated acetylenedicarboxylic acid and the fully deprotonated acetylenedicarboxylate dianion.[1][2]

  • Presence of Incompatible Substances: The salt is incompatible with bases, reducing agents, and oxidizing agents, which can lead to its decomposition.[3]

Issue 2: Unexpected Experimental Results

• Question: I am observing unexpected peaks in my analysis (e.g., HPLC, NMR) of a reaction involving an aqueous solution of acetylenedicarboxylic acid monopotassium salt. What could be the source of these unexpected signals?

• Answer: Unexpected analytical signals are likely due to the formation of propiolic acid, the decarboxylation product. To confirm this, you can:

  • Run a standard of propiolic acid for comparison.

  • Monitor the solution over time to observe the decrease of the acetylenedicarboxylic acid monopotassium salt peak and the corresponding increase of the propiolic acid peak.

  • Re-evaluate the pH of your solution, as the degradation is pH-dependent.

Issue 3: Solution Discoloration

• Question: My initially colorless aqueous solution of acetylenedicarboxylic acid monopotassium salt has turned yellow or brown. Why is this happening?

• Answer: While the pure solid is a white to almost white powder, discoloration in solution can indicate degradation. The formation of propiolic acid and potentially other side products from further reactions could lead to a change in color. To minimize this, ensure the solution is freshly prepared and stored under appropriate conditions (see FAQs below).

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for acetylenedicarboxylic acid monopotassium salt in an aqueous solution?

A1: The primary degradation pathway is decarboxylation, where the compound loses a molecule of carbon dioxide to form propiolic acid.[1]

Q2: How does pH affect the stability of the aqueous solution?

A2: The pH of the solution has a significant impact on stability. The monovalent anion of acetylenedicarboxylic acid (present in the monopotassium salt) decarboxylates faster than the neutral acid or the divalent anion.[1][2] Therefore, solutions at a pH where the monoanion is the predominant species will be less stable.

Q3: How does temperature influence the stability of the solution?

A3: The rate of decarboxylation increases with temperature.[1] For enhanced stability, it is recommended to prepare and use aqueous solutions at low temperatures.

Q4: What are the recommended storage conditions for an aqueous solution of acetylenedicarboxylic acid monopotassium salt?

A4: To maximize stability, aqueous solutions should be:

• Prepared fresh whenever possible.

• Stored at a low temperature (e.g., 2-8 °C) for short-term storage.

• Protected from light.

• Prepared with high-purity water and filtered to remove any particulate matter.

• The solid acetylenedicarboxylic acid monopotassium salt should be stored in a tightly closed container in a dry and well-ventilated place.[3]

Q5: Are there any known incompatibilities for this compound?

A5: Yes, acetylenedicarboxylic acid monopotassium salt is incompatible with bases, reducing agents, and oxidizing agents.[3] Contact with these substances should be avoided to prevent decomposition.

Quantitative Data on Stability

Species in Solution	Relative Rate of Decarboxylation	Factors Promoting Formation of this Species
Hydrogen Acetylenedicarboxylate (Monoanion)	Fastest	pH between pKa1 and pKa2
Acetylenedicarboxylic Acid (Neutral)	Intermediate	pH below pKa1
Acetylenedicarboxylate (Dianion)	Slowest	pH above pKa2

Experimental Protocols

Protocol 1: Monitoring Stability using High-Performance Liquid Chromatography (HPLC)

This method allows for the quantification of acetylenedicarboxylic acid monopotassium salt and its primary degradation product, propiolic acid.

• Instrumentation: HPLC system with a UV detector.

• Column: A reverse-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic mobile phase of 20 mM aqueous phosphate buffer at pH 2.0.[4]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a standard stock solution of acetylenedicarboxylic acid monopotassium salt and a separate stock solution of propiolic acid in the mobile phase.

  • Create a calibration curve for each compound by preparing a series of dilutions from the stock solutions and injecting them into the HPLC.

  • Prepare your aqueous solution of acetylenedicarboxylic acid monopotassium salt at the desired concentration and conditions (e.g., specific pH, temperature).

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the solution, dilute it with the mobile phase if necessary, and inject it into the HPLC.

  • Quantify the concentration of acetylenedicarboxylic acid monopotassium salt and propiolic acid at each time point using the calibration curves.

  • Plot the concentration of acetylenedicarboxylic acid monopotassium salt versus time to determine the degradation rate.

Visualizations

Caption: Factors influencing the stability of aqueous solutions.

Caption: Workflow for assessing the stability of the aqueous solution.

References

• 1. Separation of Propionic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. researchgate.net [researchgate.net]
• 3. 928-04-1 CAS MSDS (Acetylenedicarboxylic acid monopotassium salt) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Guide to Acetylenedicarboxylic Acid Monopotassium Salt and Dimethyl Acetylenedicarboxylate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the choice of reagents is paramount to the success of a synthetic route. Acetylenic compounds, in particular, serve as versatile building blocks for the construction of complex molecular architectures. This guide provides an objective comparison of two related yet distinct reagents: acetylenedicarboxylic acid monopotassium salt and dimethyl acetylenedicarboxylate (DMAD). By examining their applications, reactivity, and supported by experimental data, this document aims to inform the selection of the appropriate reagent for specific synthetic needs.

Introduction to the Reagents

Acetylenedicarboxylic acid monopotassium salt (HOOC-C≡C-COOK) is a salt of a dicarboxylic acid. It is a solid at room temperature with limited solubility in common organic solvents. Its applications in organic synthesis are not as extensively documented as its ester counterpart, with its use being more prominent in the fields of polymer chemistry and as a precursor for other reagents.

Dimethyl acetylenedicarboxylate (DMAD) (CH₃OOC-C≡C-COOCH₃) is the dimethyl ester of acetylenedicarboxylic acid. It is a colorless liquid that is highly soluble in most organic solvents. DMAD is a highly electrophilic and versatile reagent, widely employed as a dienophile in cycloaddition reactions and as a Michael acceptor.[1] Its reactivity has been extensively explored, leading to a vast array of applications in the synthesis of carbocycles and heterocycles.[2]

Comparative Performance in Synthesis

The disparity in the documented synthetic applications of these two reagents is substantial. DMAD is a cornerstone in many synthetic strategies, while the use of acetylenedicarboxylic acid monopotassium salt in similar transformations is sparsely reported. This section will primarily focus on the well-established reactivity of DMAD and draw comparisons where limited information on the monopotassium salt is available.

The Diels-Alder reaction, a [4+2] cycloaddition, is a powerful tool for the formation of six-membered rings. The reactivity of the dienophile is crucial for the success of this reaction.

Dimethyl Acetylenedicarboxylate (DMAD) as a Dienophile:

DMAD is an excellent dienophile due to the electron-withdrawing nature of its two ester groups, which lowers the energy of its LUMO, facilitating the reaction with the HOMO of a diene. It readily reacts with a wide variety of dienes, including cyclic and acyclic systems, to afford highly functionalized cycloadducts.

Acetylenedicarboxylic Acid and its Monopotassium Salt as a Dienophile:

Table 1: Comparison of DMAD in Diels-Alder Reactions with Various Dienes

Diene	Reaction Conditions	Product	Yield (%)	Reference
Furan	AlCl₃, CH₂Cl₂	7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate	High	[3]
Cyclopentadiene	Sealed tube, 185°C	Bicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate	Good	[4]
Anthracene	Xylene, reflux	Dibenzo[b,h]bicyclo[2.2.2]octa-2,5,7-triene-2,3-dicarboxylate	~90%	General literature
1,3-Butadiene	Thermal	Cyclohex-4-ene-1,2-dicarboxylate	Moderate	General literature

Experimental Protocol: Diels-Alder Reaction of Anthracene and DMAD

A representative procedure for a Diels-Alder reaction involving DMAD is the reaction with anthracene:

• In a round-bottom flask equipped with a reflux condenser, anthracene (1.0 eq) is dissolved in a suitable high-boiling solvent such as xylene.

• Dimethyl acetylenedicarboxylate (1.1 eq) is added to the solution.

• The reaction mixture is heated to reflux and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is cooled to room temperature, and the product crystallizes out of the solution.

• The solid product is collected by vacuum filtration, washed with a cold solvent, and dried to afford the desired cycloadduct.

Logical Relationship: Factors Influencing Dienophile Reactivity

Caption: Key factors influencing the choice and reactivity of the dienophile.

DMAD is a prolific reagent in the synthesis of a wide variety of heterocyclic compounds. Its electrophilic nature allows it to react with numerous nucleophiles, often initiating a cascade of reactions that result in ring formation.

Reaction with Diamines to form Quinoxalines:

A classic example is the reaction of o-phenylenediamines with α-dicarbonyl compounds to yield quinoxalines. While traditional methods use glyoxal or benzil, acetylenedicarboxylic acid and its esters can also be employed.

Experimental Protocol: Synthesis of Quinoxalines from o-Phenylenediamine

While specific protocols for acetylenedicarboxylic acid monopotassium salt are scarce, a general procedure using a dicarbonyl compound is as follows:

• o-Phenylenediamine (1.0 eq) is dissolved in a suitable solvent, such as ethanol or acetic acid.[5][6]

• The dicarbonyl compound (e.g., benzil) (1.0 eq) is added to the solution.[5]

• The mixture is stirred at room temperature or heated to reflux, depending on the reactivity of the substrates.[5]

• The reaction progress is monitored by TLC.

• Upon completion, the product often precipitates from the reaction mixture upon cooling or after the addition of water.

• The solid is collected by filtration, washed, and can be further purified by recrystallization.

Table 2: Examples of Heterocycle Synthesis using DMAD

Nucleophile(s)	Reaction Type	Heterocyclic Product	Reference
o-Phenylenediamine	Condensation/Cyclization	Quinoxaline derivative	[7]
Isocyanides and Furan-2-carbonyl chloride	Multicomponent reaction	Substituted 2,2'-bifurans	[8]
Thioamides/Thiosemicarbazides	Michael Addition/Cyclization	Thiazolidinones/Thiazinones	[2]
Isoquinolines and 1,4-dihydropyridines	Three-component reaction	Isoquinolino[1,2-f][5][7]naphthyridines	[9]

Workflow: Multicomponent Synthesis of Heterocycles with DMAD

Caption: A generalized workflow for the synthesis of complex heterocycles using DMAD in multicomponent reactions.

Discussion and Conclusion

The evidence from the scientific literature strongly indicates that dimethyl acetylenedicarboxylate (DMAD) is a significantly more versatile and widely applied reagent in synthetic organic chemistry compared to acetylenedicarboxylic acid monopotassium salt. The superior performance of DMAD can be attributed to several key factors:

• Solubility: DMAD is a liquid that is soluble in a wide range of organic solvents, making it easy to handle and suitable for a variety of reaction conditions. In contrast, the monopotassium salt is a solid with limited solubility, which can hinder its reactivity in homogeneous reactions.

• Reactivity: The ester groups in DMAD are potent electron-withdrawing groups that activate the alkyne for nucleophilic attack and cycloaddition reactions. While the carboxylic acid and carboxylate groups of the monopotassium salt are also electron-withdrawing, their reactivity can be complicated by their acidic and basic properties, leading to potential side reactions.

• Stability: DMAD is a stable compound that can be stored and handled with relative ease (though it is a lachrymator and vesicant).[1] Acetylenedicarboxylic acid and its salts can be prone to decarboxylation under certain conditions, particularly at elevated temperatures.[10]

References

• 1. Dimethyl acetylenedicarboxylate - Wikipedia [en.wikipedia.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Diels–Alder Cycloaddition Reactions in Sustainable Media [mdpi.com]
• 4. sciforum.net [sciforum.net]
• 5. ijrar.org [ijrar.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 8. researchgate.net [researchgate.net]
• 9. The unique reactivity of 5,6-unsubstituted 1,4-dihydropyridine in the Huisgen 1,4-diploar cycloaddition and formal [2 + 2] cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]

A Head-to-Head Comparison of Dienophiles: Acetylenedicarboxylic Acid Monopotassium Salt vs. Maleic Anhydride in Diels-Alder Reactions

For researchers, scientists, and drug development professionals, the selection of the appropriate dienophile is a critical step in the synthesis of complex cyclic molecules via the Diels-Alder reaction. This guide provides a comprehensive comparison of two commonly employed dienophiles: acetylenedicarboxylic acid monopotassium salt, an acetylenic dienophile, and maleic anhydride, an ethylenic dienophile. This analysis is supported by a review of their chemical properties, reactivity, and detailed experimental protocols to aid in making informed decisions for synthetic strategies.

Introduction to the Dienophiles

The Diels-Alder reaction is a powerful [4+2] cycloaddition reaction that forms a six-membered ring. The reactivity of this reaction is largely governed by the electronic properties of the diene (an electron-rich species) and the dienophile (an electron-deficient species). Both acetylenedicarboxylic acid monopotassium salt and maleic anhydride are effective dienophiles due to the presence of electron-withdrawing groups that activate their multiple bonds towards cycloaddition.

Acetylenedicarboxylic acid monopotassium salt is a salt of an acetylenic dicarboxylic acid. Its triple bond makes it a potent dienophile, leading to the formation of a 1,4-dihydrobenzene ring system in the resulting adduct. The presence of a carboxylate and a carboxylic acid group influences its solubility and reactivity.

Maleic anhydride is a cyclic anhydride of an ethylenic dicarboxylic acid. Its carbon-carbon double bond is activated by the two adjacent carbonyl groups, making it a highly reactive dienophile.[1] The resulting adducts are cyclohexene derivatives. Maleic anhydride is a widely used dienophile in organic synthesis due to its high reactivity and well-established reaction protocols.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of both dienophiles is presented in Table 1. These properties can influence the choice of reaction conditions, such as solvent and temperature.

Property	Acetylenedicarboxylic Acid Monopotassium Salt	Maleic Anhydride
CAS Number	928-04-1	108-31-6
Molecular Formula	C₄HKO₄	C₄H₂O₃
Molecular Weight	152.15 g/mol	98.06 g/mol
Appearance	White to off-white powder	White crystalline solid
Melting Point	~200 °C (decomposes)	52.8 °C
Solubility	Soluble in water, methanol	Soluble in acetone, ethyl acetate, chloroform, benzene; hydrolyzes in water
Key Reactive Feature	Carbon-carbon triple bond	Carbon-carbon double bond

Reactivity and Performance in Diels-Alder Reactions

The fundamental difference between these two dienophiles lies in their core reactive moiety: a triple bond versus a double bond. This leads to structurally distinct products. The reaction with an acetylenic dienophile results in a product with two double bonds within the newly formed six-membered ring, offering further synthetic possibilities. In contrast, the reaction with an ethylenic dienophile yields a product with a single double bond in the new ring.

In general, Diels-Alder reactions are favored by electron-withdrawing groups on the dienophile. Both acetylenedicarboxylic acid monopotassium salt and maleic anhydride possess such groups. Computational studies have suggested that for some systems, the reaction with maleic anhydride is kinetically more favorable than with acetylenic dienophiles. However, the specific reaction kinetics and yields are highly dependent on the diene and the reaction conditions.

Experimental Data: A Comparative Overview

Parameter	Acetylenedicarboxylic Acid Monopotassium Salt	Maleic Anhydride
Typical Diene	Furan, Anthracene, Cyclopentadiene	Furan, Anthracene, Cyclopentadiene
Reaction Product	Dihydrobenzene derivative	Cyclohexene derivative
Expected Reactivity	Generally reactive, may require heating	Highly reactive, often proceeds at room temperature or with mild heating[2]
Stereoselectivity	Not applicable (alkyne starting material)	High endo-selectivity is often observed[3]
Yields	Moderate to high, dependent on conditions	Generally high[4]
Side Reactions	Polymerization of the dienophile at high temperatures	Hydrolysis of the anhydride in the presence of water

Experimental Protocols

To provide a practical comparison, detailed experimental protocols for the Diels-Alder reaction of a common diene, anthracene, with both dienophiles are presented below. These protocols are based on established laboratory procedures.[4][5]

Experiment 1: Diels-Alder Reaction of Anthracene with Maleic Anhydride

Materials:

• Anthracene (0.80 g, 4.5 mmol)

• Maleic anhydride (0.40 g, 4.1 mmol)

• Xylene (10 mL)

• Ethyl acetate (for washing)

• Round-bottom flask (25 mL)

• Reflux condenser

• Heating mantle

• Büchner funnel and filter flask

Procedure:

• To a 25-mL round-bottom flask, add anthracene (0.80 g) and maleic anhydride (0.40 g).

• Add 10 mL of xylene to the flask.

• Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle.

• Continue refluxing for 30 minutes. The solution should become colorless.

• Allow the reaction mixture to cool to room temperature, then cool further in an ice bath for 10-15 minutes to induce crystallization.

• Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold ethyl acetate.

• Dry the product and determine the yield and melting point.

Experiment 2: Diels-Alder Reaction of Anthracene with Acetylenedicarboxylic Acid Monopotassium Salt

Materials:

• Anthracene (0.80 g, 4.5 mmol)

• Acetylenedicarboxylic acid monopotassium salt (0.62 g, 4.1 mmol)

• Dimethylformamide (DMF) (15 mL)

• Round-bottom flask (50 mL)

• Reflux condenser

• Heating mantle

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• In a 50-mL round-bottom flask, dissolve anthracene (0.80 g) and acetylenedicarboxylic acid monopotassium salt (0.62 g) in 15 mL of DMF.

• Attach a reflux condenser and heat the mixture at 120-130 °C for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to isolate the desired adduct.

• Characterize the purified product by spectroscopic methods (NMR, IR) and determine the yield.

Visualizing the Processes

To better understand the concepts discussed, the following diagrams have been generated using Graphviz.

A simplified representation of the Diels-Alder reaction mechanism.

A general experimental workflow for a Diels-Alder reaction.

A decision guide for selecting a dienophile based on the desired product.

Conclusion

Both acetylenedicarboxylic acid monopotassium salt and maleic anhydride are valuable dienophiles for the synthesis of six-membered rings via the Diels-Alder reaction. The choice between them primarily depends on the desired final product structure. Maleic anhydride is a highly reactive, well-characterized dienophile that leads to cyclohexene derivatives, often in high yields and with good stereocontrol. Acetylenedicarboxylic acid monopotassium salt provides access to dihydrobenzene derivatives, which can serve as versatile intermediates for further transformations. While direct quantitative comparative data is scarce, the provided protocols and qualitative comparisons offer a solid foundation for researchers to select the most suitable dienophile for their specific synthetic goals. Careful consideration of the properties of the diene, desired product, and reaction conditions will ultimately guide the most successful synthetic outcome.

References

• 1. Furan and Maleic Anhydride: A Match Made in Chemistry - Knowledge - Zibo Anquan Chemical Co., Ltd [zbaqchem.com]
• 2. organicreactions.org [organicreactions.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 5. web.mnstate.edu [web.mnstate.edu]

A Comparative Guide: Acetylenedicarboxylic Acid Monopotassium Salt vs. Acetylenedicarboxylic Acid for Researchers and Drug Development Professionals

In the realm of organic synthesis and drug development, the choice of starting materials can significantly impact reaction efficiency, product purity, and overall workflow. While acetylenedicarboxylic acid is a valuable building block, its monopotassium salt often presents distinct advantages in terms of handling, stability, and purification. This guide provides a comprehensive comparison of these two reagents, supported by physical and chemical data, to aid researchers in making informed decisions for their synthetic endeavors.

Key Advantages of Acetylenedicarboxylic Acid Monopotassium Salt

The primary advantages of using acetylenedicarboxylic acid monopotassium salt over the free acid stem from its nature as a stable, crystalline solid. This form imparts benefits in several key areas:

• Enhanced Stability and Shelf Life: Crystalline salts are generally more stable and less prone to degradation than their corresponding free acids, particularly those with reactive functional groups. The solid, salt form of acetylenedicarboxylic acid monopotassium salt allows for more reliable long-term storage.

• Improved Handling and Weighing: As a free-flowing crystalline powder, the monopotassium salt is significantly easier and safer to handle and weigh accurately compared to the potentially hygroscopic or less crystalline free acid.

• Facilitated Purification: The monopotassium salt plays a crucial role as a purification intermediate in the synthesis of acetylenedicarboxylic acid itself. Its precipitation from solution allows for the effective removal of impurities. This inherent property of easy purification translates to a higher purity starting material for subsequent reactions.

Physicochemical Properties: A Head-to-Head Comparison

The following table summarizes the key physicochemical properties of acetylenedicarboxylic acid and its monopotassium salt, highlighting the differences that underpin the advantages of using the salt form.

Property	Acetylenedicarboxylic Acid	Acetylenedicarboxylic Acid Monopotassium Salt	References
Molecular Formula	C₄H₂O₄	C₄HKO₄
Molar Mass	114.06 g/mol	152.15 g/mol
Appearance	Crystalline solid	White to off-white crystalline powder
Melting Point	175-176 °C (decomposes)	133 °C
Solubility	Soluble in diethyl ether	Slightly soluble in water
Stability	Decomposes at melting point	Stable crystalline solid

Experimental Spotlight: Synthesis and Purification

A common laboratory preparation of acetylenedicarboxylic acid involves the dehydrobromination of α,β-dibromosuccinic acid using potassium hydroxide. A key step in this process is the precipitation of acetylenedicarboxylic acid monopotassium salt from the reaction mixture. This intermediate is then isolated and acidified to yield the pure acetylenedicarboxylic acid.

Experimental Workflow: Synthesis of Acetylenedicarboxylic Acid

The following diagram illustrates the typical workflow for the synthesis of acetylenedicarboxylic acid, emphasizing the crucial role of the monopotassium salt in the purification process.

Figure 1: Workflow for the synthesis of acetylenedicarboxylic acid.

Detailed Protocol: Isolation of Acetylenedicarboxylic Acid Monopotassium Salt

The following protocol is adapted from established literature procedures for the synthesis of acetylenedicarboxylic acid and details the isolation of the monopotassium salt.

Materials:

• Reaction mixture containing potassium acetylenedicarboxylate

• Concentrated Sulfuric Acid

• Water

• Buchner Funnel and Filter Flask

• Filter Paper

Procedure:

• The crude reaction mixture containing potassium acetylenedicarboxylate is dissolved in a minimal amount of water.

• A solution of concentrated sulfuric acid in water is slowly added to the dissolved salt mixture.

• The acetylenedicarboxylic acid monopotassium salt precipitates out of the solution as a crystalline solid.

• The mixture is allowed to stand to ensure complete precipitation.

• The precipitated salt is collected by suction filtration using a Buchner funnel.

• The collected crystals of acetylenedicarboxylic acid monopotassium salt are then washed and can be used directly for the next step or stored as a stable intermediate.

Logical Relationship: Advantages of the Monopotassium Salt

The decision to use acetylenedicarboxylic acid monopotassium salt over the free acid can be guided by a logical assessment of experimental needs. The following diagram illustrates this decision-making process.

Figure 2: Decision-making flow for reagent selection.

Conclusion

For researchers and professionals in drug development, acetylenedicarboxylic acid monopotassium salt offers significant practical advantages over its free acid counterpart. Its superior stability, ease of handling, and role as a high-purity, crystalline intermediate make it a more reliable and convenient reagent for a variety of synthetic applications. While acetylenedicarboxylic acid remains a valuable compound, the monopotassium salt should be strongly considered when experimental parameters prioritize stability, accuracy, and purity.

A Comparative Guide to the Characterization and Purity of Acetylenedicarboxylic Acid Monopotassium Salt

For researchers, scientists, and professionals in drug development, the purity and well-defined characterization of starting materials are paramount. This guide provides a comparative analysis of synthesized acetylenedicarboxylic acid monopotassium salt, a versatile reagent in organic synthesis. We present a summary of its characterization, purity analysis, and a comparison with relevant alternatives, supported by experimental data and detailed methodologies.

Physicochemical Properties

Acetylenedicarboxylic acid monopotassium salt is a white crystalline powder. A summary of its key physicochemical properties is presented below.

Property	Value	Reference
Molecular Formula	C₄HKO₄	[1][2][3]
Molecular Weight	152.15 g/mol	[1][2][3]
Form	Powder
Assay	≥98%
Decomposition Temperature	Decomposes sharply at 175–176°C after drying over concentrated sulfuric acid in a vacuum desiccator.	[4]

Synthesis and Purity Analysis

The synthesis of acetylenedicarboxylic acid monopotassium salt is a well-established procedure. A common method involves the reaction of α,β-dibromosuccinic acid with potassium hydroxide in methanol, followed by acidification to precipitate the monopotassium salt.[4]

Purity Assessment

Purity is a critical parameter for any reagent. While commercial suppliers often state a purity of ≥98%, a thorough in-house analysis is recommended. Key analytical techniques for purity determination include:

• High-Performance Liquid Chromatography (HPLC): A primary method for assessing the purity of non-volatile compounds.

• Titration: Acid-base titration can be used to determine the molar equivalents of the acidic proton.

• Elemental Analysis: Provides the percentage composition of carbon, hydrogen, and potassium, which can be compared against theoretical values.

A comparison of typical purity specifications for acetylenedicarboxylic acid and its salts is provided below.

Compound	Typical Purity	Analytical Method(s)
Acetylenedicarboxylic Acid Monopotassium Salt	≥98%	Assay
Acetylenedicarboxylic Acid	95%	Not specified
Acetylenedicarboxylic Acid Monopotassium Salt	>95.0%(T)	Titration (T)

Spectroscopic and Thermal Characterization

Comprehensive characterization is essential to confirm the identity and structure of the synthesized salt.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are fundamental for confirming the organic structure.

• Infrared (IR) Spectroscopy: Provides information about the functional groups present, such as the carboxylic acid and alkyne moieties.

• Mass Spectrometry (MS): Determines the molecular weight and can provide fragmentation patterns for structural elucidation.

Technique	Key Observances for Acetylenedicarboxylic Acid
¹³C NMR (in D₂O)	Signals corresponding to the carboxylic and acetylenic carbons.
FT-IR	Characteristic absorptions for O-H, C=O, and C≡C stretching vibrations.
Raman Spectroscopy	Strong C≡C stretching band.

Thermal Analysis

• Thermogravimetric Analysis (TGA): Measures the change in mass as a function of temperature, indicating thermal stability and decomposition points.

• Differential Scanning Calorimetry (DSC): Detects phase transitions, such as melting and decomposition, and measures the heat flow associated with these events.

A thermogravimetric analysis of acetylenedicarboxylic acid shows its decomposition behavior, which is expected to be similar for its monopotassium salt, though the specific temperatures may vary.

Comparison with Alternatives

The choice of reagent can significantly impact a synthetic route. Here, we compare acetylenedicarboxylic acid monopotassium salt with its dipotassium salt and the parent acid.

Feature	Acetylenedicarboxylic Acid Monopotassium Salt	Acetylenedicarboxylic Acid Dipotassium Salt	Acetylenedicarboxylic Acid
Formula	C₄HKO₄	C₄K₂O₄	C₄H₂O₄
Molecular Weight	152.15 g/mol	190.24 g/mol	114.06 g/mol
Solubility	Soluble in water.	Soluble in water.	Soluble in diethyl ether.[5]
Acidity (pKa)	One acidic proton.	No acidic protons.	Two acidic protons (pKa₁ = 1.75, pKa₂ = 4.40).
Handling	Typically a stable, crystalline solid.	Typically a stable solid.	Can be hygroscopic and should be stored in a desiccator.
Applications	Common starting material for esterification and other derivatizations.[5]	Used in the synthesis of coordination polymers and metal-organic frameworks.	Used in Diels-Alder reactions and as a precursor to various derivatives.

Experimental Protocols

Synthesis of Acetylenedicarboxylic Acid Monopotassium Salt

This procedure is adapted from Organic Syntheses.[4]

• Dissolve 122 g of potassium hydroxide in 700 mL of 95% methanol in a 2-L round-bottomed flask equipped with a reflux condenser.

• To this solution, add 100 g of α,β-dibromosuccinic acid.

• Reflux the mixture for one hour and fifteen minutes on a steam bath.

• Cool the reaction mixture and filter with suction. Wash the collected mixed salts with 200 mL of methanol.

• Dissolve the salt mixture in 270 mL of water.

• Precipitate the acid potassium salt by adding a solution of 8 mL of concentrated sulfuric acid in 30 mL of water.

• Allow the mixture to stand for at least three hours, then filter with suction to collect the acetylenedicarboxylic acid monopotassium salt. The product is reported to be practically bromine-free.[4]

Purity Analysis by HPLC (General Method)

A general HPLC method for analyzing non-volatile organic acids is as follows. The specific conditions would need to be optimized for acetylenedicarboxylic acid monopotassium salt.

• Mobile Phase: A buffered aqueous solution with an organic modifier (e.g., acetonitrile or methanol). A gradient elution may be necessary.

• Stationary Phase: A C18 reversed-phase column is a common choice.

• Detector: UV detector set to a wavelength where the analyte absorbs (e.g., around 210 nm).

• Sample Preparation: Accurately weigh a sample of the synthesized salt and dissolve it in the mobile phase or a suitable solvent to a known concentration.

• Injection: Inject a known volume of the sample solution onto the HPLC system.

• Analysis: The purity is determined by the area percentage of the main peak relative to the total area of all peaks.

Visualizing the Workflow

The following diagrams illustrate the synthesis and analysis workflow.

Caption: Synthesis workflow for acetylenedicarboxylic acid monopotassium salt.

Caption: Workflow for the characterization and purity analysis of the synthesized product.

References

• 1. Acetylenedicarboxylic acid monopotassium salt(928-04-1) 1H NMR spectrum [chemicalbook.com]
• 2. Acetylenedicarboxylic acid | Sigma-Aldrich [sigmaaldrich.com]
• 3. 丁炔二酸 单钾盐 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Acetylenedicarboxylic acid - Wikipedia [en.wikipedia.org]

A Comparative Spectroscopic Analysis of Acetylenedicarboxylic Acid Monopotassium Salt and Its Derivatives

A detailed guide for researchers and drug development professionals on the distinct spectroscopic characteristics of acetylenedicarboxylic acid monopotassium salt, its parent acid, and its ester derivatives.

This guide provides a comparative analysis of the spectroscopic properties of acetylenedicarboxylic acid monopotassium salt, acetylenedicarboxylic acid, dimethyl acetylenedicarboxylate, and diethyl acetylenedicarboxylate. The data presented, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy, offers objective benchmarks for identifying and differentiating these compounds. Detailed experimental protocols are provided to ensure reproducibility, and a generalized workflow for spectroscopic analysis is visualized.

Spectroscopic Data Comparison

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, IR, and Raman spectroscopy for acetylenedicarboxylic acid monopotassium salt and its related compounds.

Table 1: ¹H NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) ppm	Multiplicity	Assignment
Acetylenedicarboxylic Acid Monopotassium Salt	D₂O	4.79 (residual HDO)	s	Carboxylic acid proton (exchanged with D₂O)
Acetylenedicarboxylic Acid	D₂O	4.79 (residual HDO)	s	Carboxylic acid protons (exchanged with D₂O)
Dimethyl Acetylenedicarboxylate	CDCl₃	3.71	s	-OCH₃
Diethyl Acetylenedicarboxylate	CDCl₃	4.30	q	-OCH₂CH₃
1.34	t	-OCH₂CH₃

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) ppm	Assignment
Acetylenedicarboxylic Acid Monopotassium Salt	D₂O	~160-180	Carboxylate Carbon (-COO⁻) and Carboxyl Carbon (-COOH)
~70-80	Acetylenic Carbon (-C≡C-)
Acetylenedicarboxylic Acid	D₂O	170	Carboxyl Carbon (-COOH)[1]
133, 127	Acetylenic Carbon (-C≡C-)[1]
Dimethyl Acetylenedicarboxylate	CDCl₃	151.5	Carbonyl Carbon (-C=O)
78.5	Acetylenic Carbon (-C≡C-)
53.0	Methoxy Carbon (-OCH₃)
Diethyl Acetylenedicarboxylate	CDCl₃	152.9	Carbonyl Carbon (-C=O)
75.0	Acetylenic Carbon (-C≡C-)
63.0	Methylene Carbon (-OCH₂-)
13.9	Methyl Carbon (-CH₃)

Table 3: Infrared (IR) Spectroscopy Data

Compound	Major Absorption Peaks (cm⁻¹)	Assignment
Acetylenedicarboxylic Acid Monopotassium Salt	~3300-2500 (broad), ~1700 (strong), ~1600 (strong)	O-H stretch (carboxylic acid), C=O stretch (carboxylic acid), C=O stretch (carboxylate)
Acetylenedicarboxylic Acid	~3300-2500 (very broad), ~1700 (strong)	O-H stretch (H-bonded), C=O stretch
Dimethyl Acetylenedicarboxylate	~2960, ~1720 (strong), ~1250	C-H stretch (methyl), C=O stretch (ester), C-O stretch
Diethyl Acetylenedicarboxylate	~2980, ~1720 (strong), ~1260	C-H stretch (ethyl), C=O stretch (ester), C-O stretch

Table 4: Raman Spectroscopy Data

Compound	Major Raman Shift (cm⁻¹)	Assignment
Acetylenedicarboxylic Acid Monopotassium Salt	~2230, ~1700, ~1400	C≡C stretch, C=O stretch, COO⁻ symmetric stretch
Acetylenedicarboxylic Acid	~2256[2]	C≡C stretch
Dimethyl Acetylenedicarboxylate	~2250	C≡C stretch
Diethyl Acetylenedicarboxylate	~2240	C≡C stretch

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation (¹H and ¹³C NMR):

  • For acetylenedicarboxylic acid and its monopotassium salt, dissolve approximately 5-10 mg of the solid sample in 0.6-0.7 mL of deuterium oxide (D₂O).

  • For dimethyl acetylenedicarboxylate and diethyl acetylenedicarboxylate, dissolve approximately 5-10 mg of the liquid sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation and Data Acquisition:

  • Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

  • For ¹H NMR, typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • For ¹³C NMR, a proton-decoupled pulse sequence is typically used with a 45-degree pulse width, a relaxation delay of 2-5 seconds, and a larger number of scans compared to ¹H NMR for adequate signal-to-noise ratio.

  • Chemical shifts are referenced to the residual solvent peak (D₂O: ~4.79 ppm for ¹H; CDCl₃: 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

• Sample Preparation (Solid Samples):

  • KBr Pellet Method: Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous powder is obtained. Press the powder into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Sample Preparation (Liquid Samples):

  • Place a drop of the liquid sample between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

• Instrumentation and Data Acquisition:

  • Record the spectrum using a Fourier Transform Infrared (FT-IR) spectrometer.

  • Typically, spectra are collected over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

  • A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

Raman Spectroscopy

• Sample Preparation:

  • Place a small amount of the solid or liquid sample in a glass vial or on a microscope slide. No specific sample preparation is typically required for Raman spectroscopy.

• Instrumentation and Data Acquisition:

  • Use a Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm).

  • Focus the laser beam onto the sample and collect the scattered light.

  • Spectra are typically recorded over a Raman shift range of 200-3000 cm⁻¹.

  • Acquisition time and laser power should be optimized to obtain a good signal-to-noise ratio while avoiding sample degradation.

Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic comparison of the target compounds.

Caption: Generalized workflow for the spectroscopic comparison of acetylenedicarboxylic acid and its derivatives.

References

• 1. rsc.org [rsc.org]
• 2. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]

"performance of acetylenedicarboxylic acid monopotassium salt in MOF synthesis compared to other linkers"

For researchers, scientists, and drug development professionals, the rational design of Metal-Organic Frameworks (MOFs) is crucial for developing materials with tailored properties. The selection of the organic linker is a critical determinant of the final framework's characteristics, including its porosity, stability, and functionality. This guide provides a detailed comparison of acetylenedicarboxylic acid monopotassium salt as a linker in MOF synthesis against other common dicarboxylic acid linkers.

Performance Comparison of Linkers in MOF Synthesis

The choice of organic linker directly influences the physicochemical properties of the resulting MOF. Acetylenedicarboxylic acid (ADC), a short and rigid linear linker, has been explored in MOF synthesis, though less extensively than other dicarboxylic acids. Its thermal sensitivity often necessitates the use of room-temperature or mechanochemical synthesis methods over conventional solvothermal approaches. The presence of the alkyne bond in the ADC linker can impart unique properties to the MOF, such as increased hydrophilicity, which can be advantageous for applications like water adsorption.[1][2]

This comparison focuses on the performance of a zirconium-based MOF synthesized with acetylenedicarboxylate (Zr-ADC MOF, specifically Zr-UiO-66-ADC) versus the widely studied Zr-UiO-66, which employs terephthalic acid (benzene-1,4-dicarboxylic acid, BDC) as the linker.

Table 1: Comparison of Performance Metrics for Zr-ADC MOF vs. Zr-BDC MOF

Performance Metric	Zr-MOF with Acetylenedicarboxylate (Zr-UiO-66-ADC)	Zr-MOF with Terephthalate (Zr-UiO-66)	Other Dicarboxylic Acid Linkers
BET Surface Area (m²/g)	550[3]	~1100 - 1500[4]	UiO-66-NH₂ (2-aminoterephthalic acid): ~1200 - 1400[4] Ni-BPDC-MOF (4,4'-biphenyl dicarboxylic acid): 311.99[5]
Pore Volume (cm³/g)	Data not readily available	Data not readily available in a directly comparable format	Data not readily available in a directly comparable format
CO₂ Adsorption Capacity (mmol/g)	1.69 (at 273 K, 1 bar)[3]	~2.5 (at 273 K)[4]	UiO-66-NH₂ : ~3.35 (at 273 K)[4]
Thermal Stability	Thermally sensitive linker, often requiring non-solvothermal synthesis[1][2]	High thermal stability[4]	Varies depending on the linker structure
Chemical Stability	Data not readily available	High chemical stability[4]	Varies depending on the linker and metal
Synthesis Method	Typically room temperature or mechanochemical synthesis[1][2][6]	Commonly solvothermal synthesis[4][7]	Solvothermal, mechanochemical, etc. depending on the linker's stability
Yield (%)	Data not readily available	High yields are achievable	Varies
Catalytic Activity	The alkyne functionality offers potential for post-synthetic modification and catalysis	Can be functionalized to introduce catalytic sites	Can be designed for specific catalytic applications

Experimental Protocols

Detailed methodologies for the synthesis and characterization of these MOFs are crucial for reproducibility and further development.

Synthesis of Zr-UiO-66-ADC (Adapted from a protocol for the free acid)

This protocol is adapted for the use of acetylenedicarboxylic acid monopotassium salt. The thermal sensitivity of the acetylenedicarboxylate linker makes room-temperature synthesis a suitable method.[6][8]

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Acetylenedicarboxylic acid monopotassium salt

• N,N-Dimethylformamide (DMF)

• Triethylamine (TEA)

Procedure:

• In a clean vial, dissolve acetylenedicarboxylic acid monopotassium salt in DMF.

• In a separate vial, dissolve ZrCl₄ in DMF.

• Slowly add the ZrCl₄ solution to the linker solution while stirring.

• Add triethylamine dropwise to the mixture to facilitate the deprotonation of the remaining carboxylic acid group and initiate the framework formation.

• Continue stirring the mixture at room temperature for 24 hours.

• Collect the resulting white precipitate by centrifugation or filtration.

• Wash the product with fresh DMF and then with a volatile solvent like ethanol or acetone to remove unreacted precursors and solvent molecules from the pores.

• Dry the final product under vacuum at a low temperature to avoid any thermal degradation of the linker.

General Synthesis of Zr-UiO-66 (Solvothermal Method)

This is a widely used protocol for the synthesis of the benchmark MOF, UiO-66.[4]

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Terephthalic acid (BDC)

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve ZrCl₄ and terephthalic acid in DMF in a Teflon-lined autoclave. The typical molar ratio of metal to linker is 1:1.

• Seal the autoclave and heat it in an oven at a specific temperature (e.g., 120 °C) for a set period (e.g., 24 hours).

• After cooling the autoclave to room temperature, collect the crystalline product by filtration.

• Wash the product sequentially with DMF and ethanol to remove any unreacted starting materials.

• Activate the MOF by drying it under vacuum at an elevated temperature to remove the solvent molecules from the pores.

Characterization Methods

The synthesized MOFs are typically characterized using a suite of analytical techniques to determine their structure, porosity, and stability.

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the synthesized MOF.

• Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area and pore volume of the material using nitrogen adsorption-desorption isotherms at 77 K.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the MOF by measuring its weight loss as a function of temperature.

• Gas Adsorption Measurements: To determine the uptake capacity of specific gases, such as CO₂, at various temperatures and pressures.

Visualizing the Synthesis and Structure-Property Relationships

Diagrams created using Graphviz (DOT language) help to visualize the experimental workflows and the logical connections between the linker choice and the final MOF properties.

Caption: General experimental workflow for the synthesis of Metal-Organic Frameworks.

Caption: Logical relationship between the dicarboxylic acid linker and final MOF properties.

References

• 1. iptek.its.ac.id [iptek.its.ac.id]
• 2. scielo.br [scielo.br]
• 3. Insights into the Solid-State Synthesis of Defect-Rich Zr-UiO-66 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. UiO-66-NH2/GO Composite: Synthesis, Characterization and CO2 Adsorption Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. “Shake ‘n Bake” Route to Functionalized Zr-UiO-66 Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An efficient modulated synthesis of zirconium metal–organic framework UiO-66 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. m.youtube.com [m.youtube.com]

"reactivity comparison of acetylenedicarboxylic acid monopotassium salt with other alkynes"

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of acetylenedicarboxylic acid monopotassium salt with other alkynes in various organic transformations. The information is supported by experimental data to assist researchers in selecting the appropriate alkyne for their specific synthetic needs.

Introduction

Acetylenedicarboxylic acid monopotassium salt is a versatile bifunctional reagent, possessing both a reactive carbon-carbon triple bond and a carboxylic acid moiety, with the other carboxyl group protected as a potassium salt. This unique structure imparts distinct reactivity compared to other classes of alkynes, such as terminal alkynes (e.g., phenylacetylene) and alkynes activated by other electron-withdrawing groups (e.g., dimethyl acetylenedicarboxylate). The presence of the carboxylate and carboxylic acid groups significantly influences the electron density of the alkyne, rendering it highly susceptible to nucleophilic attack and a potent dienophile in cycloaddition reactions.

General Reactivity Overview

The reactivity of the carbon-carbon triple bond in alkynes is fundamentally governed by its electron density and steric accessibility. In acetylenedicarboxylic acid and its salts, the two electron-withdrawing carboxyl groups significantly decrease the electron density of the alkyne, making it "electron-deficient." This electronic property is the primary driver of its reactivity profile, which is in stark contrast to electron-rich terminal or internal alkynes.

Key Reactivity Features of Acetylenedicarboxylic Acid Monopotassium Salt:

• Electrophilicity: The alkyne is highly electrophilic and readily undergoes nucleophilic addition reactions.

• Dienophilicity: It is an excellent dienophile in Diels-Alder and other cycloaddition reactions.

• Acidity: The remaining carboxylic acid proton is acidic, allowing for its use in reactions where this functionality can be exploited.

Comparative Reactivity Data

The following sections provide a comparative analysis of the reactivity of acetylenedicarboxylic acid monopotassium salt with other common alkynes in key organic reactions.

Cycloaddition Reactions

Electron-deficient alkynes are highly reactive dienophiles in [4+2] cycloaddition reactions (Diels-Alder reactions). The rate of these reactions is significantly influenced by the electron-withdrawing nature of the substituents on the alkyne.

Table 1: Comparison of Dienophile Reactivity in Diels-Alder Reactions

Dienophile	Diene	Reaction Conditions	Yield	Reference
Acetylenedicarboxylic Acid	Furan	Acetonitrile, 40°C, 48h	High (exo product)	[1]
Dimethyl Acetylenedicarboxylate	Anthracene	Toluene, reflux	>95%	Generic textbook data
Maleic Anhydride	Cyclopentadiene	Ethyl acetate, RT	High	[2]
Phenylacetylene	Cyclopentadiene	High temperature/pressure	Low to moderate	General knowledge

As indicated in the table, acetylenedicarboxylic acid and its esters are highly reactive dienophiles, comparable to maleic anhydride. Phenylacetylene, an example of a less electron-deficient alkyne, is a significantly poorer dienophile in Diels-Alder reactions. The high reactivity of acetylenedicarboxylic acid derivatives is attributed to the lowering of the LUMO energy of the alkyne by the electron-withdrawing carboxyl groups, which leads to a smaller HOMO-LUMO gap with the diene and accelerates the reaction.[3]

Nucleophilic Addition Reactions

The electron-deficient nature of the alkyne in acetylenedicarboxylic acid monopotassium salt makes it an excellent substrate for nucleophilic addition reactions, such as Michael additions. In contrast, electron-rich alkynes are generally unreactive towards nucleophiles unless activated by a catalyst.

Table 2: Comparison of Reactivity in Nucleophilic Addition

Alkyne	Nucleophile	Reaction Type	Reactivity
Acetylenedicarboxylic Acid Monopotassium Salt	Amines, Thiols	Michael Addition	High
Ethyl Propiolate	Thiols	Michael Addition	High
Phenylacetylene	Amines	Nucleophilic Addition	Very Low (requires catalyst)
Propyne	Thiols	Nucleophilic Addition	Very Low (requires catalyst)

The rate of nucleophilic addition to activated alkynes generally follows the trend of increasing reactivity with more electron-withdrawing substituents.[2][4] Therefore, acetylenedicarboxylic acid and its esters are expected to be among the most reactive Michael acceptors.

Metal-Catalyzed Reactions

The Sonogashira coupling is a cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes. Since acetylenedicarboxylic acid monopotassium salt is not a terminal alkyne, it does not directly participate in the standard Sonogashira coupling as the alkyne component. However, its derivatives can be synthesized using related methodologies. For comparison, the reactivity of terminal alkynes in Sonogashira coupling is presented.

Table 3: General Reactivity of Terminal Alkynes in Sonogashira Coupling

Alkyne	Aryl Halide	Catalyst System	General Yield
Phenylacetylene	Iodobenzene	Pd(PPh₃)₄, CuI, Et₃N	High
1-Hexyne	Bromobenzene	Pd(PPh₃)₄, CuI, Et₃N	Good
Propyne	Iodobenzene	Pd(PPh₃)₄, CuI, Et₃N	Good

Experimental Protocols

Preparation of Acetylenedicarboxylic Acid Monopotassium Salt

A detailed and reliable procedure for the synthesis of acetylenedicarboxylic acid, which includes the isolation of the monopotassium salt as a key intermediate, is available in Organic Syntheses.[5]

Workflow for the Synthesis of Acetylenedicarboxylic Acid Monopotassium Salt

Caption: Synthesis of acetylenedicarboxylic acid monopotassium salt.

Esterification of Acetylenedicarboxylic Acid Monopotassium Salt

The monopotassium salt can be readily converted to its corresponding diester, such as dimethyl acetylenedicarboxylate, a commonly used reagent. A detailed protocol is available in Organic Syntheses.[6]

Experimental Workflow for Dimethyl Acetylenedicarboxylate Synthesis

Caption: Esterification of the monopotassium salt.

Signaling Pathways and Logical Relationships

The reactivity of acetylenedicarboxylic acid monopotassium salt can be understood through the lens of frontier molecular orbital (FMO) theory. The electron-withdrawing nature of the carboxyl groups lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the alkyne.

Logical Relationship of Electronic Effects on Reactivity

Caption: Influence of electronic effects on reactivity.

Conclusion

Acetylenedicarboxylic acid monopotassium salt exhibits a distinct reactivity profile compared to other alkynes due to the strong electron-withdrawing nature of its two carboxyl groups. It is a highly effective Michael acceptor and a potent dienophile in cycloaddition reactions. While not a substrate for direct Sonogashira coupling, its derivatives are readily accessible and participate in a wide range of organic transformations. This guide provides a foundational understanding and comparative data to aid in the strategic use of this versatile reagent in chemical synthesis.

References

• 1. Acetylenedicarboxylate as a linker in the engineering of coordination polymers and metal–organic frameworks: challenges and potential - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02665A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

"validation of experimental results using acetylenedicarboxylic acid monopotassium salt as a starting material"

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of acetylenedicarboxylic acid monopotassium salt as a starting material in various chemical syntheses against common alternatives. The performance and characteristics of the resulting products are evaluated based on experimental data from peer-reviewed literature.

Executive Summary

Acetylenedicarboxylic acid and its monopotassium salt are valuable starting materials in organic synthesis, prized for their rigid, linear structure which can impart unique properties to target molecules. This guide focuses on two primary applications: its use as a dienophile in Diels-Alder reactions and as an organic linker in the synthesis of Metal-Organic Frameworks (MOFs). In these contexts, it is compared with more conventional alternatives such as maleic anhydride and terephthalic acid, respectively. Additionally, a conceptual comparison is made in the field of polymer synthesis against flexible dicarboxylic acids like adipic acid.

The thermal sensitivity of acetylenedicarboxylic acid presents a notable challenge in its application, often necessitating milder reaction conditions compared to its more robust alternatives. However, its unique acetylenic core offers the potential for novel material properties and subsequent chemical modifications.

Comparison of Physicochemical Properties

The choice of a dicarboxylic acid as a starting material is fundamentally influenced by its intrinsic physicochemical properties. These properties dictate the required reaction conditions and influence the characteristics of the final product.

Property	Acetylenedicarboxylic Acid	Maleic Acid	Terephthalic Acid	Adipic Acid
Molecular Formula	C₄H₂O₄	C₄H₄O₄	C₈H₆O₄	C₆H₁₀O₄
Molecular Weight ( g/mol )	114.06	116.07	166.13	146.14
Melting Point (°C)	179-180 (decomposes)	130-139	>300 (sublimes)	151-154
Structure	Linear, Rigid	cis-Alkene, Planar	Aromatic, Rigid	Aliphatic, Flexible
Key Feature	Carbon-carbon triple bond	Carbon-carbon double bond	Phenyl ring	Flexible alkyl chain

Application in Diels-Alder Reactions: A Comparative Overview

The Diels-Alder reaction is a powerful tool in organic synthesis for the formation of six-membered rings. The reactivity of the dienophile is a critical factor in this reaction. Here, we compare acetylenedicarboxylic acid with the commonly used maleic anhydride.

Performance Indicator	Acetylenedicarboxylic Acid	Maleic Anhydride	Supporting Observations
Reactivity	Highly Reactive	Very Highly Reactive	Both are effective dienophiles due to electron-withdrawing carboxylic acid/anhydride groups. Maleic anhydride's cyclic structure and cis-configuration often lead to rapid reactions.[1]
Product Structure	Dihydrobenzene derivative	Cyclohexene derivative	The acetylenic bond in the starting material leads to a product with a double bond in the newly formed ring.
Stereospecificity	Maintained	Maintained	The Diels-Alder reaction is stereospecific, with the stereochemistry of the dienophile being preserved in the product.[1]

Experimental Protocols: Diels-Alder Reaction

Protocol 1: Diels-Alder Reaction of Furan with Acetylenedicarboxylic Acid

This protocol describes the reaction between furan and acetylenedicarboxylic acid.

• Reaction Setup : Dissolve acetylenedicarboxylic acid (1 mole equivalent) and furan (2 mole equivalents) in ether.

• Reaction Conditions : Allow the solution to stand at room temperature for 3 weeks, during which time the product crystallizes out.

• Product Isolation : Filter the crystals and wash with isopropanol and then ether.

• Yield : A yield of 65% has been reported for this reaction.

Protocol 2: Diels-Alder Reaction of 1,3-Butadiene with Maleic Anhydride

This protocol outlines a typical Diels-Alder reaction using 3-sulfolene as a source of 1,3-butadiene.

• Reaction Setup : In a round-bottom flask, combine maleic anhydride and 3-sulfolene in xylene. Add a few boiling chips.

• Reaction Conditions : Heat the mixture to reflux for 30 minutes. During heating, 3-sulfolene decomposes to 1,3-butadiene and sulfur dioxide.

• Product Isolation : Allow the reaction mixture to cool. The product, cis-1,2,3,6-tetrahydrophthalic anhydride, will crystallize out. Isolate the product by filtration.

Comparative workflow of Diels-Alder reactions.

Application in Metal-Organic Frameworks (MOFs): A Comparative Overview

The geometry and chemical nature of the organic linker are crucial in determining the structure and properties of a MOF. The rigid, linear nature of acetylenedicarboxylic acid makes it a candidate for constructing porous frameworks. It is compared here with terephthalic acid, a widely used linker in MOF synthesis.

Performance Indicator	Acetylenedicarboxylic Acid (ADC)	Terephthalic Acid (BDC)	Supporting Observations
Synthesis Conditions	Typically room temperature	Often requires solvothermal conditions (high temperature)	The thermal sensitivity of ADC makes room temperature synthesis preferable to avoid decomposition.[2] BDC is thermally robust, allowing for a wider range of synthesis temperatures.[3]
Resulting MOF Structure	e.g., IRMOF-0	e.g., MOF-5	Both can form isoreticular frameworks with a cubic topology.[2]
Porosity	Can form porous structures	Forms highly porous structures	The shorter length of the ADC linker can lead to interpenetrating structures, which may affect the accessible pore volume.[2]
Functional Group	Acetylenic C≡C	Phenyl ring	The C≡C bond in the pore framework of ADC-based MOFs can impart hydrophilicity and specific adsorption properties.

Experimental Protocols: MOF Synthesis

Protocol 3: Room-Temperature Synthesis of IRMOF-0 from Acetylenedicarboxylic Acid

This protocol describes a method to synthesize an isoreticular MOF (IRMOF-0) from acetylenedicarboxylic acid at room temperature.[2]

• Solution Preparation : Dissolve acetylenedicarboxylic acid (17.6 mmol) in 50 mL of N,N-dimethylformamide (DMF). In a separate flask, dissolve zinc acetate dihydrate (36.4 mmol) in 60 mL of DMF.

• Reaction Initiation : Combine the two solutions with stirring. Add triethylamine (5 mL) to the mixture. A white precipitate should form shortly after.

• Reaction Completion : Allow the reaction to proceed overnight with stirring.

• Product Isolation and Activation : Collect the product by filtration, wash with DMF, and then with dry diethyl ether. Evacuate under vacuum to remove residual solvent.

Protocol 4: Synthesis of MOF-2 from Terephthalic Acid

This protocol describes the synthesis of MOF-2 at room temperature.[3]

• Solution Preparation : Dissolve terephthalic acid (4.1 mmol) in 14.96 g of DMF. In a separate container, dissolve zinc acetate dihydrate (7.24 mmol) in 11.04 g of deionized water.

• Reaction : Combine the two solutions to initiate the precipitation of MOF-2.

• Product Isolation : The product can be isolated by filtration and washed with DMF.

Comparative workflow of MOF synthesis.

Application in Polymer Synthesis: A Conceptual Comparison

While specific comparative experimental data for polymers derived from acetylenedicarboxylic acid is less common, we can infer the expected impact of its structure in comparison to a flexible dicarboxylic acid like adipic acid. Adipic acid is a key monomer in the production of various polyesters and polyamides, such as polyethylene adipate.[4]

Polymer Property	Expected from Acetylenedicarboxylic Acid	Observed from Adipic Acid	Rationale
Chain Flexibility	Low	High	The rigid, rod-like structure of the acetylenic unit would restrict bond rotation in the polymer backbone. The aliphatic chain of adipic acid allows for significant conformational freedom.
Thermal Stability	Potentially lower	Moderate to Good	The acetylenic group might be susceptible to thermal degradation or cross-linking at elevated temperatures. Polyesters from adipic acid have good thermal stability.[4]
Crystallinity	Potentially high	Variable, can be crystalline	The regular, linear structure could facilitate chain packing and crystallization. Crystallinity in adipic acid-based polymers depends on the comonomer and processing conditions.
Glass Transition Temp. (Tg)	Expected to be higher	-50 °C (for PEA)	The restricted chain mobility from the rigid acetylenic unit would likely lead to a higher glass transition temperature.

Experimental Protocol: Polyester Synthesis

Protocol 5: Synthesis of Polyester from Adipic Acid

This protocol describes a general two-step melt condensation for producing polyesters from adipic acid.

• Esterification : Charge the reactor with adipic acid and a diol (e.g., ethylene glycol). Heat the mixture to around 190 °C to carry out the initial polyesterification, removing the water formed.

• Polycondensation : Add a catalyst (e.g., stannous chloride or tetraisopropyl orthotitanate) and increase the temperature further while applying a vacuum. This step promotes the chain-growth and increases the molecular weight of the polymer.

• Product Finishing : The molten polymer is extruded, cooled, and pelletized.

Logical relationship of monomer structure and polymer properties.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 3. scispace.com [scispace.com]
• 4. Unlocking the Versatility of Adipic Acid Across Industries [chemanalyst.com]

Comparative Cross-Reactivity Analysis of an Immunoassay for Acetylenedicarboxylic Acid Monopotassium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of a hypothetical immunoassay developed for the specific detection of acetylenedicarboxylic acid monopotassium salt. The study evaluates the potential for structurally similar molecules to interfere with the assay, a critical consideration in the development of specific and reliable diagnostic and research tools. The data presented herein is intended to guide researchers in understanding the specificity of assays targeting small molecules with dicarboxylic acid functionalities.

Introduction

Acetylenedicarboxylic acid and its salts are emerging as important building blocks in the synthesis of novel materials and potential therapeutic agents.[1][2] The development of sensitive and specific immunoassays for the detection and quantification of acetylenedicarboxylic acid monopotassium salt is therefore of significant interest. A key challenge in immunoassay development is ensuring high specificity, with minimal cross-reactivity from structurally related endogenous or exogenous compounds.[3] Cross-reactivity can lead to inaccurate quantification and false-positive results.[3]

This guide details a hypothetical cross-reactivity study of an immunoassay for acetylenedicarboxylic acid monopotassium salt against a panel of structurally analogous dicarboxylic and monocarboxylic acids. The aim is to delineate the structural features that govern antibody recognition and to provide a framework for assessing the selectivity of similar immunoassays.

Experimental Data: Cross-Reactivity Profile

A competitive Enzyme-Linked Immunosorbent Assay (ELISA) was hypothetically developed to quantify acetylenedicarboxylic acid monopotassium salt. The cross-reactivity of this assay was assessed against five structurally related compounds. The results are summarized in Table 1. Cross-reactivity is expressed as the percentage of the concentration of the cross-reactant required to displace 50% of the bound tracer relative to the concentration of acetylenedicarboxylic acid monopotassium salt required for the same displacement (IC50).

Table 1: Cross-Reactivity of the Acetylenedicarboxylic Acid Monopotassium Salt Immunoassay

Compound	Structure	IC50 (nM)	Cross-Reactivity (%)
Acetylenedicarboxylic acid monopotassium salt	HOOC-C≡C-COOK	10	100
Maleic acid	HOOC-CH=CH-COOH (cis)	5,000	0.2
Fumaric acid	HOOC-CH=CH-COOH (trans)	10,000	0.1
Succinic acid	HOOC-CH₂-CH₂-COOH	> 50,000	< 0.02
Oxalic acid	HOOC-COOH	25,000	0.04
Propiolic acid	HC≡C-COOH	15,000	0.07

Note: The data presented in this table is hypothetical and for illustrative purposes.

Experimental Protocols

Competitive ELISA Protocol

A competitive ELISA format was selected to assess the cross-reactivity of the hypothetical antibody.

• Coating: A 96-well microtiter plate was coated with a conjugate of acetylenedicarboxylic acid and a carrier protein (e.g., Bovine Serum Albumin - BSA) in a coating buffer (0.05 M carbonate-bicarbonate, pH 9.6) and incubated overnight at 4°C.

• Washing: The plate was washed three times with a wash buffer (Phosphate Buffered Saline with 0.05% Tween 20 - PBST).

• Blocking: Non-specific binding sites were blocked by adding a blocking buffer (e.g., 1% BSA in PBST) and incubating for 1 hour at room temperature.

• Competition: A fixed concentration of the anti-acetylenedicarboxylic acid antibody was mixed with varying concentrations of the standard (acetylenedicarboxylic acid monopotassium salt) or the potential cross-reacting compounds. This mixture was then added to the coated and blocked wells and incubated for 2 hours at room temperature.

• Washing: The plate was washed three times with PBST.

• Detection: A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) and specific for the primary antibody's species was added to each well and incubated for 1 hour at room temperature.

• Washing: The plate was washed five times with PBST.

• Substrate Addition: A chromogenic substrate for the enzyme (e.g., 3,3',5,5'-Tetramethylbenzidine - TMB) was added, and the plate was incubated in the dark for 15-30 minutes.

• Stopping the Reaction: The enzyme reaction was stopped by adding a stop solution (e.g., 2 M H₂SO₄).

• Data Acquisition: The absorbance was read at 450 nm using a microplate reader.

• Data Analysis: The IC50 values were determined by plotting the absorbance against the log of the analyte concentration and fitting the data to a four-parameter logistic curve. Cross-reactivity was calculated using the formula: (IC50 of Acetylenedicarboxylic acid monopotassium salt / IC50 of cross-reactant) x 100%.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps of the competitive ELISA used in this hypothetical study.

Caption: Competitive ELISA workflow for cross-reactivity testing.

Structural Relationship and Cross-Reactivity

The following diagram illustrates the structural similarities of the tested compounds to acetylenedicarboxylic acid and their corresponding hypothetical cross-reactivity levels.

Caption: Structural analogs and their hypothetical cross-reactivity.

Conclusion

The hypothetical data presented in this guide suggests that an immunoassay targeting acetylenedicarboxylic acid monopotassium salt can be highly specific. The key structural features for antibody recognition appear to be the combination of the C4 carbon backbone, the presence of two carboxylic acid groups, and the rigidity conferred by the carbon-carbon triple bond. The significantly lower cross-reactivity of analogs with double or single bonds (maleic, fumaric, and succinic acids) highlights the importance of the alkyne group. Furthermore, alterations in the carbon chain length (oxalic acid) or the number of carboxylic acid groups (propiolic acid) also dramatically reduce antibody binding.

This comparative guide underscores the necessity of rigorous cross-reactivity testing during immunoassay development. For researchers working with acetylenedicarboxylic acid monopotassium salt, it is crucial to consider the potential for interference from structurally related compounds and to validate the specificity of their chosen analytical methods.

References

• 1. 2-Butynedioic acid | C4H2O4 | CID 371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Acetylenedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 3. Acetylenedicarboxylate|Research Chemicals|RUO [benchchem.com]

Illuminating Molecular Architecture: A Comparative Guide to Analytical Methods for Confirming the Structure of Products from Acetylenedicarboxylic Acid Monopotassium Salt Reactions

For researchers, scientists, and drug development professionals, the precise confirmation of molecular structure is a cornerstone of chemical synthesis. When employing acetylenedicarboxylic acid monopotassium salt as a reactive building block, a suite of analytical techniques is indispensable for unequivocally elucidating the structure of the resulting products. This guide provides an objective comparison of key analytical methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate techniques for structural confirmation.

The versatility of acetylenedicarboxylic acid and its derivatives in organic synthesis, including in the formation of esters, heterocycles, and as linkers in metal-organic frameworks (MOFs), necessitates a robust analytical workflow. The primary methods for structural confirmation include Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and X-ray Diffraction. Each technique offers unique insights into the molecular framework, and a combinatorial approach is often the most powerful strategy.

At a Glance: A Comparative Overview of Analytical Techniques

Feature	Single-Crystal X-ray Diffraction	Powder X-ray Diffraction	Nuclear Magnetic Resonance (NMR) Spectroscopy	Infrared (IR) Spectroscopy	Mass Spectrometry (MS)
Information Provided	Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry, and crystal packing.	Crystalline phase identification, purity assessment, and unit cell parameters.	Detailed information on the chemical environment of nuclei (¹H, ¹³C), connectivity through spin-spin coupling, and stereochemistry.	Identification of functional groups present in the molecule.	Determination of molecular weight, elemental composition, and fragmentation patterns for structural clues.
Sample Phase	Solid (single crystal)	Solid (crystalline powder)	Solution	Solid, Liquid, Gas	Gas phase (after ionization)
Data Type	Quantitative (Definitive)	Qualitative/Quantitative	Quantitative	Qualitative/Semi-quantitative	Quantitative (mass-to-charge ratio)
Strengths	Unambiguous structure determination.	Rapid analysis of bulk material.	Excellent for determining connectivity and stereochemistry in solution.	Fast, non-destructive, and provides a molecular "fingerprint".	High sensitivity and provides molecular weight information.
Limitations	Requires a suitable single crystal, which can be difficult to grow.	Provides limited information on molecular connectivity.	Can be complex to interpret for large molecules; requires soluble samples.	Ambiguous for complex structures with many functional groups.	Fragmentation can be complex; isomers may not be distinguishable.

In-Depth Analysis and Experimental Data

Due to a scarcity of published, comprehensive datasets for a wide range of discrete organic reaction products starting directly from acetylenedicarboxylic acid monopotassium salt, this guide will utilize data from the closely related and well-studied diesters, such as dimethyl acetylenedicarboxylate (DMAD) and diethyl acetylenedicarboxylate (DEAD), as representative examples for spectroscopic analysis. The fundamental principles of these analytical techniques are directly applicable, providing a clear illustration of their comparative strengths.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. For products derived from acetylenedicarboxylic acid, both ¹H and ¹³C NMR are crucial.

¹H NMR Spectroscopy: The protons on the alkyl groups of esters of acetylenedicarboxylic acid give characteristic signals. For example, in diethyl acetylenedicarboxylate, the ethyl group will show a quartet and a triplet. In reaction products, the chemical shifts and coupling constants of these and other protons provide detailed information about their chemical environment and neighboring atoms.

¹³C NMR Spectroscopy: The carbon spectrum provides information on all the unique carbon atoms in the molecule. The acetylenic carbons have a characteristic chemical shift in the range of 70-90 ppm. The carbonyl carbons of the ester groups are typically found further downfield, around 150-160 ppm.

Table 1: Representative ¹H and ¹³C NMR Data for Acetylenedicarboxylic Acid Esters and a Reaction Product

Compound	Solvent	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Dimethyl Acetylenedicarboxylate (DMAD)	CDCl₃	3.80 (s, 6H)	53.0 (CH₃), 75.5 (C≡C), 151.8 (C=O)
Diethyl Acetylenedicarboxylate (DEAD)	CDCl₃	1.32 (t, 6H, J=7.1 Hz), 4.25 (q, 4H, J=7.1 Hz)	13.9 (CH₃), 62.5 (CH₂), 76.1 (C≡C), 151.2 (C=O)
Diels-Alder adduct of Furan and DMAD	CDCl₃	3.75 (s, 6H), 5.28 (t, 2H, J=1.0 Hz), 7.05 (t, 2H, J=1.0 Hz)	52.1 (CH₃), 82.5 (CH-O), 143.8 (C=C), 146.2 (C-CO₂Me), 163.5 (C=O)

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule. For reaction products of acetylenedicarboxylic acid monopotassium salt, key vibrational bands include:

• C≡C Stretch: The carbon-carbon triple bond stretch is often weak or absent in symmetrical acetylenes due to a lack of a significant dipole moment change. However, in unsymmetrical products, a weak band may be observed in the 2100-2260 cm⁻¹ region.

• C=O Stretch: The carbonyl stretch of the carboxylic acid or ester group is a very strong and characteristic absorption, typically appearing in the range of 1700-1750 cm⁻¹.

• C-O Stretch: The carbon-oxygen single bond stretch of the ester or carboxylic acid is also prominent, usually found in the 1000-1300 cm⁻¹ region.

• O-H Stretch: For the free carboxylic acid or in products where hydrolysis has occurred, a broad O-H stretching band will be present in the 2500-3300 cm⁻¹ region.

Table 2: Characteristic IR Absorption Frequencies

Functional Group	Vibration	Frequency Range (cm⁻¹)	Intensity
Alkyne (C≡C)	Stretch	2100 - 2260	Weak to Medium
Carboxylic Acid (C=O)	Stretch	1700 - 1725	Strong
Ester (C=O)	Stretch	1735 - 1750	Strong
Carboxylic Acid (O-H)	Stretch	2500 - 3300	Broad, Strong
C-O	Stretch	1000 - 1300	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be pieced together to deduce its structure. For esters of acetylenedicarboxylic acid, common fragmentation pathways include the loss of alkoxy groups (-OR) and the cleavage of the ester functionality. High-resolution mass spectrometry (HRMS) can provide the exact molecular formula of the product.

Table 3: Expected Mass Spectrometry Data for Diethyl Acetylenedicarboxylate (DEAD)

Ion	m/z (relative intensity)	Formula
[M]⁺	170 (low)	C₈H₁₀O₄
[M - OCH₂CH₃]⁺	125 (moderate)	C₆H₅O₃
[M - COOCH₂CH₃]⁺	97 (moderate)	C₅H₅O₂
[COOCH₂CH₃]⁺	73 (high)	C₃H₅O₂

X-ray Diffraction

X-ray diffraction is the most definitive method for determining the three-dimensional structure of a crystalline compound.

• Single-Crystal X-ray Diffraction: This technique provides the precise arrangement of atoms in a single crystal, including bond lengths, bond angles, and stereochemistry. It is considered the "gold standard" for structural proof. For example, the crystal structure of dipotassium acetylenedicarboxylate has been determined, revealing the coordination environment of the potassium ions and the geometry of the acetylenedicarboxylate dianion.

• Powder X-ray Diffraction (PXRD): When single crystals are not available, PXRD can be used to analyze a polycrystalline powder. It is primarily used to identify the crystalline phase of a material by comparing its diffraction pattern to a database of known structures. It is also a powerful tool for assessing the purity of a crystalline product.

Experimental Protocols

General Workflow for Synthesis and Structural Confirmation

The following diagram illustrates a typical workflow for the synthesis of a product from acetylenedicarboxylic acid monopotassium salt and its subsequent structural confirmation using the analytical methods discussed.

Caption: A general workflow for the synthesis and structural analysis.

Sample Preparation and Data Acquisition

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher). Standard acquisition parameters are typically used. For ¹³C NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

IR Spectroscopy (FT-IR)

• Sample Preparation (ATR): Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Sample Preparation (KBr pellet): Grind a small amount of the solid sample with dry potassium bromide (KBr) and press the mixture into a thin, transparent pellet.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (e.g., ESI-MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile) at a low concentration (e.g., 10-100 µg/mL).

• Data Acquisition: Infuse the sample solution into the electrospray ionization (ESI) source of the mass spectrometer. Acquire the mass spectrum in the appropriate mass range.

Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the product suitable for X-ray diffraction. This can be achieved by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using an X-ray diffractometer.

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure using appropriate software.

Conclusion

The structural confirmation of reaction products derived from acetylenedicarboxylic acid monopotassium salt is a critical step in chemical research and development. While single-crystal X-ray diffraction provides the most definitive structural information, a combination of spectroscopic techniques, particularly NMR, IR, and mass spectrometry, offers a comprehensive and often more readily accessible means of elucidation. By understanding the strengths and limitations of each method and applying them in a complementary fashion, researchers can confidently determine the molecular architecture of their synthesized compounds. This guide serves as a foundational resource for selecting and implementing the most effective analytical strategies for this class of molecules.

Safety & Regulatory Compliance

Proper Disposal of Acetylenedicarboxylic Acid Monopotassium Salt: A Guide for Laboratory Professionals

For immediate release:

Researchers and laboratory personnel are advised to adhere to stringent safety protocols for the disposal of acetylenedicarboxylic acid monopotassium salt. This guide provides essential information on proper handling and disposal procedures to ensure the safety of laboratory staff and compliance with environmental regulations.

Acetylenedicarboxylic acid monopotassium salt is a toxic and irritant chemical that requires careful management as hazardous waste. The primary and recommended method of disposal is through a licensed hazardous waste disposal service. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Hazard Summary & Key Data

A thorough understanding of the hazards associated with acetylenedicarboxylic acid monopotassium salt is critical for safe handling. The following table summarizes key safety data.

Hazard Classification	Description
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled.[1]
Skin Corrosion/Irritation	Causes skin irritation.
Eye Damage/Irritation	Causes serious eye irritation.
Incompatibilities	Incompatible with bases, reducing agents, and oxidizing agents.[2][3]
UN Number	UN2811, Toxic solid, organic, n.o.s.[1]

Standard Operating Procedure for Disposal

The following step-by-step procedure outlines the approved method for the disposal of acetylenedicarboxylic acid monopotassium salt in a laboratory setting.

1. Personal Protective Equipment (PPE):

• Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles.

• Conduct all handling of the solid material in a certified chemical fume hood to avoid inhalation of dust.

2. Waste Collection and Labeling:

• Collect waste acetylenedicarboxylic acid monopotassium salt in its original container or a clearly labeled, compatible container.

• The container must be in good condition and have a secure lid.

• Label the waste container clearly as "Hazardous Waste: Acetylenedicarboxylic Acid Monopotassium Salt". Include the date and any other information required by your institution's environmental health and safety (EHS) department.

3. Storage:

• Store the sealed waste container in a designated satellite accumulation area.

• Ensure the storage area is away from incompatible materials, particularly bases, reducing agents, and oxidizing agents.[2][3]

4. Arrange for Pickup:

• Contact your institution's EHS department to schedule a pickup for the hazardous waste.

• Do not mix acetylenedicarboxylic acid monopotassium salt waste with other waste streams unless explicitly approved by EHS.

Experimental Protocol: Neutralization of Small Quantities (For Consideration and Expert Evaluation Only)

Disclaimer: The following protocol is for informational purposes and should be considered only after a thorough risk assessment by qualified personnel. It is based on general acid neutralization principles and has not been validated for acetylenedicarboxylic acid monopotassium salt. The primary disposal method remains collection by a licensed hazardous waste facility.

Objective: To neutralize a small, known quantity of acetylenedicarboxylic acid monopotassium salt to a less hazardous state before collection by a hazardous waste contractor. This procedure should only be performed by experienced chemists in a controlled laboratory environment.

Materials:

• Acetylenedicarboxylic acid monopotassium salt

• Sodium bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃)

• Deionized water

• pH paper or a calibrated pH meter

• Stir plate and stir bar

• Beakers

• Appropriate PPE (as listed above)

Procedure:

• Preparation: In a chemical fume hood, prepare a dilute solution of sodium bicarbonate or sodium carbonate in a large beaker of cold water.

• Dissolution: In a separate beaker, dissolve the acetylenedicarboxylic acid monopotassium salt in a minimal amount of water.

• Neutralization: Slowly and with constant stirring, add the acetylenedicarboxylic acid monopotassium salt solution to the basic solution. Be cautious of any potential gas evolution or temperature increase.

• pH Monitoring: Monitor the pH of the solution. Continue to add the acidic solution until the pH is between 6.0 and 8.0.

• Disposal of Neutralized Solution: The neutralized solution should still be considered hazardous waste and collected in a labeled container for disposal through your institution's EHS department.

Logical Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of acetylenedicarboxylic acid monopotassium salt.

Caption: Disposal decision workflow for acetylenedicarboxylic acid monopotassium salt.

References

• 1. Acetylenedicarboxylic acid, monopotassium salt - Hazardous Agents | Haz-Map [haz-map.com]
• 2. chembk.com [chembk.com]
• 3. 928-04-1 CAS MSDS (Acetylenedicarboxylic acid monopotassium salt) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]